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Core Science & Biosynthesis

Foundational

Chemical structure and physical properties of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate

An In-depth Technical Guide to O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate This guide provides a comprehensive overview of the chemical structure, physical properties, synthesis, and potential applications o...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate

This guide provides a comprehensive overview of the chemical structure, physical properties, synthesis, and potential applications of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate, tailored for researchers, scientists, and professionals in drug development and material science.

Chemical Identity and Structure

Nomenclature and Identification
  • Systematic IUPAC Name: 4-O-[4-[4-(4-hydroxybutoxycarbonyl)benzoyl]oxybutyl] 1-O-(4-hydroxybutyl) benzene-1,4-dicarboxylate.[1][2]

  • Common Synonym: O,O'-(butane-1,4-diyl) bis(4-hydroxybutyl) diterephthalate.[3]

  • CAS Number: 29278-67-9.[3][4][5][6]

Molecular Formula and Weight
  • Molecular Formula: C28H34O10.[1][3]

  • Molecular Weight: 530.57 g/mol .[3]

Structural Representation

The molecule consists of two terephthalate units linked by a butane-1,4-diyl chain. Each terephthalate unit is further esterified with a 4-hydroxybutyl group, resulting in terminal hydroxyl functionalities.

Synthesis_Workflow cluster_reactants Reactants cluster_process Process cluster_products Products TPA Terephthalic Acid (TPA) or Dimethyl Terephthalate (DMT) Esterification Stage 1: Esterification / Transesterification (180-240°C, Catalyst) TPA->Esterification BDO 1,4-Butanediol (BDO) BDO->Esterification BHBT Intermediate: Bis(4-hydroxybutyl) terephthalate (BHBT) & Oligomers Esterification->BHBT Forms intermediate Byproduct Byproducts: Water (from TPA) or Methanol (from DMT) Esterification->Byproduct Polycondensation Stage 2: Controlled Polycondensation (240-260°C, High Vacuum) FinalProduct Final Product: O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate Polycondensation->FinalProduct Forms final product Polycondensation->Byproduct Excess BDO removed BHBT->Polycondensation

Caption: Generalized workflow for the synthesis of terephthalate esters.

Exemplary Experimental Protocol (Laboratory Scale)

This protocol is a generalized procedure based on the synthesis of PBT and its precursors and should be adapted and optimized for specific laboratory conditions. [7]

  • Reactor Setup: A multi-neck reaction vessel is equipped with a mechanical stirrer, a nitrogen inlet, and a distillation condenser.

  • Charging Reactants: Charge the reactor with terephthalic acid (TPA) and 1,4-butanediol (BDO). A molar ratio of BDO to TPA in the range of 1.1:1 to 2:1 is typically used to drive the reaction forward. [7][8][9]3. Esterification Stage:

    • Add a suitable catalyst, such as a titanium or tin compound (e.g., tetrabutyl titanate). [7] * Heat the mixture to 180-240°C under a slow stream of nitrogen. [7] * Water is formed as a byproduct and is continuously removed via the condenser. The reaction progress can be monitored by the amount of water collected.

    • This stage typically continues for 2-4 hours, resulting in the formation of bis(4-hydroxybutyl) terephthalate (BHBT) and its oligomers. [7]4. Controlled Polycondensation:

    • To form the target molecule, the conditions are shifted to favor the linking of BHBT units.

    • The temperature is increased to 240-260°C. [7] * A vacuum is gradually applied to the system (pressure reduced to <1 mmHg) to remove the excess 1,4-butanediol and facilitate the polycondensation reaction. [7] * The reaction is carefully monitored via melt viscosity to achieve the desired oligomer size.

  • Product Recovery: Once the desired molecular weight is achieved, the reactor is cooled under an inert atmosphere. The resulting product can then be purified.

Physical and Chemical Properties

Summary of Physical Properties
PropertyValueSource
CAS Number 29278-67-9[3][4][5]
Molecular Formula C28H34O10[1][3]
Molecular Weight 530.57 g/mol [3]
Purity ≥98%[3][6]
Appearance Likely a white to off-white solidInferred
Storage Temperature 2-8°C[3]
Solubility and Stability
  • Solubility: Based on its structure, which contains both polar (hydroxyl, ester) and non-polar (aromatic, alkyl) regions, it is expected to be poorly soluble in water but soluble in many organic solvents such as acetone, toluene, and chlorinated hydrocarbons. [10]* Stability: The ester linkages are susceptible to hydrolysis, especially under acidic or basic conditions and at elevated temperatures. The presence of terminal hydroxyl groups also allows for further reactions, such as polymerization. [10]

Spectroscopic Profile

The spectroscopic data for this specific molecule is not widely published. However, a predictive analysis based on its functional groups can be made.

  • Fourier-Transform Infrared (FTIR) Spectroscopy:

    • O-H Stretch: A broad peak is expected around 3500-3200 cm⁻¹ from the terminal hydroxyl groups.

    • C-H Stretch: Peaks around 3000-2850 cm⁻¹ corresponding to aliphatic C-H stretching.

    • C=O Stretch (Ester): A strong, characteristic peak is anticipated around 1720-1710 cm⁻¹. This is a key indicator of the ester functional groups in terephthalates. [11][12] * C=C Stretch (Aromatic): Peaks in the 1600-1450 cm⁻¹ region due to the benzene rings.

    • C-O Stretch (Ester): Strong peaks in the 1300-1100 cm⁻¹ region.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: Protons on the aromatic rings would appear in the δ 7.5-8.5 ppm region. The various methylene (-CH₂-) protons in the butyl chains would appear as distinct multiplets in the δ 1.5-4.5 ppm range. The hydroxyl protons (-OH) would show a broad singlet whose position is dependent on concentration and solvent.

    • ¹³C NMR: Aromatic carbons would be found in the δ 120-140 ppm range, while the ester carbonyl carbon would be significantly downfield, around δ 165-170 ppm. The aliphatic carbons of the butyl chains would appear in the δ 20-70 ppm region.

Applications and Scientific Relevance

O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate is primarily of interest in the field of polymer chemistry.

  • Monomer and Oligomer Synthesis: Its structure, featuring two terminal hydroxyl groups, makes it an ideal building block (monomer or oligomer) for the synthesis of specialty polyesters. By incorporating this molecule into a polymer backbone, specific properties such as flexibility, thermal stability, and chemical resistance can be tailored. [13]* Plasticizer Research: Terephthalate esters are widely used as non-phthalate plasticizers in various polymers to improve flexibility and processing. [14]While this specific molecule is more of an oligomer, it could be studied in the context of reactive plasticizers or as a model compound for understanding polymer-plasticizer interactions.

  • Material Science: This compound can be used to create new copolyesters with unique properties. The presence of both terephthalate rigidity and flexible butyl chains offers a route to materials with a balance of strength and ductility. [15]These materials could find applications in fibers, films, and engineering plastics. [10][15]* Chemical Standard: It is commercially available as a chemical reagent, likely serving as a reference standard in analytical chemistry or as a starting material for further chemical synthesis in a laboratory setting. [3][4][16]

Safety and Handling

  • General Precautions: As with any laboratory chemical, appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. Work should be conducted in a well-ventilated area or a fume hood.

  • Storage: The compound should be stored in a tightly sealed container in a cool, dry place. The recommended storage temperature is between 2-8°C. [3]

References

  • O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate. MilliporeSigma. [Link]

  • O,O-(Butane-1,4-diyl) bis(4-hydroxybutyl) Diterephthalate. J&K Scientific. [Link]

  • O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate. PubChem, National Center for Biotechnology Information. [Link]

  • Applications of selected phthalate esters that are commonly used in industry. ResearchGate. [Link]

  • Guide to Polyethylene Terephthalate (PET). USEON. [Link]

  • Chemistry of terephthalate derivatives: a review. Inderscience Online. [Link]

  • Polyethylene terephthalate (PET or PETE). Britannica. [Link]

  • Vibrational analysis of polyethylene terephthalate and its deuterated derivatives. Scilit. [Link]

  • Poly(Butylene Terephthalate) Synthesis and Properties. ResearchGate. [Link]

  • Chemistry of terephthalate derivatives: a review. ResearchGate. [Link]

  • BIS(4-HYDROXYBUTYL) TEREPHTHALATE. gsrs.ncats.nih.gov. [Link]

  • Vibrational Spectra of Poly(ethylene terephthalate) Chains in the Mesomorphic Form. ResearchGate. [Link]

  • Changes in the Chemical Composition of Polyethylene Terephthalate Under UV Radiation in Various Environmental Conditions. PMC, National Center for Biotechnology Information. [Link]

  • Changes in the Chemical Composition of Polyethylene Terephthalate under UV Radiation in Various Environmental Conditions. MDPI. [Link]

  • Synthesis of bis(hydroxybutyl) terephthalate. PrepChem.com. [Link]

  • WO2024112099A1 - Recycled bis(4-hydroxybutyl)terephthalate, method for preparing same, and polyester resin using same.

Sources

Exploratory

Synthesis Pathways and Mechanisms for O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate

Executive Summary In the fields of polymer chemistry and pharmaceutical packaging, understanding the degradation and synthesis of oligomeric species is critical for controlling material properties and safety profiles. O,...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the fields of polymer chemistry and pharmaceutical packaging, understanding the degradation and synthesis of oligomeric species is critical for controlling material properties and safety profiles. O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (CAS 29278-67-9), commonly referred to in industry as PBT Impurity 7 or the linear PBT trimer , is a highly specific oligomer of polybutylene terephthalate (PBT)[1][2].

This technical guide provides an authoritative, in-depth analysis of the mechanistic pathways required to synthesize and isolate this specific linear trimer. By contrasting top-down statistical depolymerization with bottom-up directed condensation, this whitepaper equips researchers with self-validating protocols to achieve high-purity oligomeric standards for extractables and leachables (E&L) profiling and advanced materials research[3][4].

Chemical Identity and Industrial Significance

The linear PBT trimer consists of a central 1,4-butanediol (BDO) linker flanked by two terephthalate groups, which are in turn esterified with terminal 4-hydroxybutyl groups[1]. Its bifunctional hydroxyl termini make it a critical intermediate in the synthesis of macrocyclic oligomers via ring-opening polymerization (ROP)[5]. Furthermore, as a low-molecular-weight fraction generated during the thermal processing of PBT, it is a primary target in regulatory E&L studies[4].

Table 1: Quantitative Physicochemical Data
PropertyValueReference
IUPAC Name 4-O-[4-[4-(4-hydroxybutoxycarbonyl)benzoyl]oxybutyl] 1-O-(4-hydroxybutyl) benzene-1,4-dicarboxylate[1]
CAS Number 29278-67-9[2][6]
Molecular Formula C₂₈H₃₄O₁₀[1][2]
Molecular Weight 530.57 g/mol [2][7]
Exact Mass 530.2152 Da[1]
Topological Polar Surface Area 146 Ų[1]
XLogP3 3.8[1]
Precursor Monomer (BHBT) Bis(4-hydroxybutyl) terephthalate (CAS 23358-95-4; 310.34 g/mol )[8][9]

Mechanistic Pathways for Synthesis

Synthesizing a specific oligomer (n=3) from a step-growth polymer system requires overcoming the statistical nature of the Flory-Schulz distribution. We highlight two distinct mechanistic approaches:

Top-Down: Titanium-Catalyzed Glycolysis of PBT

The top-down approach relies on the controlled alcoholysis (glycolysis) of high-molecular-weight PBT using excess 1,4-butanediol (BDO)[3]. The mechanism is driven by a transesterification reaction catalyzed by a Lewis acid, typically Titanium(IV) butoxide (TBOT). The titanium center coordinates with the carbonyl oxygen of the ester backbone, increasing its electrophilicity. Subsequent nucleophilic attack by the hydroxyl oxygen of BDO forms a tetrahedral intermediate, which collapses to cleave the polymer chain.

Because this is a dynamic equilibrium, the reaction yields a statistical mixture of linear oligomers (n=1, 2, 3, 4...). The specific trimer must be isolated chromatographically[5].

Bottom-Up: Directed Step-Growth Condensation

To bypass the statistical limitations of glycolysis, a bottom-up approach utilizes nucleophilic acyl substitution. By reacting the isolated monomer, bis(4-hydroxybutyl) terephthalate (BHBT) [10], with terephthaloyl chloride at low temperatures, transesterification (oligomeric scrambling) is kinetically suppressed. The use of an acid chloride allows the esterification to proceed rapidly at 0–25°C, trapping the desired n=3 structure.

SynthesisPathways cluster_topdown Top-Down: Controlled Glycolysis cluster_bottomup Bottom-Up: Directed Condensation PBT Polybutylene Terephthalate (PBT) Trimer O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate PBT->Trimer Transesterification BDO 1,4-Butanediol (Excess) BDO->Trimer Cat1 Titanium(IV) Butoxide (220°C) Cat1->Trimer BHBT Bis(4-hydroxybutyl) Terephthalate BHBT->Trimer Nucleophilic Acyl Substitution TC Terephthaloyl Chloride TC->Trimer Base Pyridine / TEA (0-25°C) Base->Trimer

Caption: Top-down glycolysis vs. bottom-up condensation synthesis pathways.

ReactionMechanism Ti Ti(IV) Catalyst Coordination Carbonyl Carbonyl Activation (Electrophilic) Ti->Carbonyl Binds C=O Nucleophile BDO Attack (Nucleophilic) Carbonyl->Nucleophile Enhances δ+ Intermediate Tetrahedral Intermediate Nucleophile->Intermediate Addition Cleavage Chain Cleavage (Trimer Formation) Intermediate->Cleavage Elimination

Caption: Titanium-catalyzed transesterification mechanism for PBT chain cleavage.

Experimental Protocols and Self-Validating Workflows

The following protocols are designed as self-validating systems, integrating causality for every chemical intervention and utilizing in-process controls (IPCs) to guarantee structural integrity.

Protocol A: Controlled Glycolysis and Isolation (Top-Down)

This protocol utilizes an excess of BDO to shift the equilibrium toward low-molecular-weight oligomers[3].

  • Reagent Preparation: Dry PBT pellets (50 g) and 1,4-butanediol (150 g) under vacuum at 80°C for 12 hours.

    • Causality: Trace moisture causes irreversible hydrolysis of ester bonds and converts the highly active Ti(IV) catalyst into inert TiO₂, destroying the predictability of the oligomer distribution.

  • Depolymerization: Charge the reagents into a 500 mL reactor under N₂. Add 0.1 wt% Titanium(IV) butoxide. Heat to 220°C with mechanical stirring.

    • Causality: 220°C provides the necessary activation energy for transesterification while remaining below the thermal degradation threshold of the aliphatic chains[3].

  • In-Process Control (Self-Validation): Sample the mixture every 30 minutes. Analyze via Gel Permeation Chromatography (GPC). The reaction is deemed complete when the high-MW polymer peak is entirely consumed, and a stable oligomeric distribution emerges.

  • Quenching: Rapidly cool the mixture to 80°C and add a stoichiometric equivalent of phosphoric acid (relative to Ti).

    • Causality: Phosphoric acid chelates the titanium center, permanently "freezing" the transesterification equilibrium. Without this quench, the oligomers would re-equilibrate into different chain lengths during the cooling phase.

  • Isolation: Filter the mixture through Celite to remove any unreacted high-MW species[5]. Isolate the specific linear trimer (n=3) using Preparative HPLC (C-8 column, THF/H₂O gradient, 255 nm detection)[5].

Workflow Prep Reagent Prep Dry BDO & PBT React Glycolysis N2 atm, 220°C Prep->React Quench Acid Quench Freeze Equilibrium React->Quench Filter Filtration Remove Polymer Quench->Filter Chroma Prep-HPLC Isolate Trimer (n=3) Filter->Chroma

Caption: Step-by-step experimental workflow for the isolation of the linear PBT trimer.

Protocol B: Directed Bottom-Up Synthesis

This protocol builds the trimer directly from the BHBT monomer[10], avoiding statistical mixtures.

  • Activation: Dissolve 10.0 g of high-purity BHBT (CAS 23358-95-4) in 200 mL of anhydrous dichloromethane (DCM). Add 3.0 equivalents of anhydrous pyridine.

    • Causality: Pyridine serves a dual purpose: it acts as an acid scavenger to neutralize the HCl byproduct, and it functions as a nucleophilic catalyst by forming a highly reactive acylpyridinium intermediate with the acid chloride.

  • Coupling: Cool the reactor to 0°C. Dropwise add a solution of terephthaloyl chloride (0.45 molar equivalents relative to BHBT) in DCM over a 2-hour period.

    • Causality: The strict stoichiometric deficiency of the acid chloride, combined with the slow addition rate at low temperatures, ensures that BHBT is always in vast excess. This kinetically prevents the newly formed trimer from reacting further to form pentamers or higher oligomers.

  • In-Process Control (Self-Validation): Monitor the reaction via TLC (Silica, EtOAc/Hexane). The reaction is self-validated and terminated when the highly UV-active terephthaloyl chloride spot completely disappears, confirming no further chain extension is possible.

  • Workup & Purification: Wash the organic phase sequentially with 1M HCl (to remove pyridine), saturated NaHCO₃, and brine. Dry over MgSO₄, concentrate under vacuum, and purify via flash chromatography to yield the pure O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate.

References

  • PubChem. "O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate | C28H34O10 | CID 162394066" National Center for Biotechnology Information. Available at:[Link]

  • PubChem. "Bis(hydroxybutyl) terephthalate | C16H22O6 | CID 11001391" National Center for Biotechnology Information. Available at:[Link]

  • ACS Applied Polymer Materials. "Upcycling Fabrics: Valorization of Recycled Polyethylene Terephthalate (r-PET) Plastic Waste into Thermoplastic Polyester Elastomers (TPEE) for Fiber Spinning" American Chemical Society. Available at:[Link]

  • Macromolecules. "Semicrystalline Polymers via Ring-Opening Polymerization: Preparation and Polymerization of Alkylene Phthalate Cyclic Oligomers" American Chemical Society. Available at:[Link]

  • Pharmaffiliates. "29278-67-9 | Product Name : O,O'-(Butane-1,4-diyl) bis(4-hydroxybutyl) diterephthalate" Available at:[Link]

  • Clinivex. "PBT Impurity 7" Available at: [Link]

Sources

Foundational

Thermal Degradation Mechanisms of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate: A Comprehensive Mechanistic and Methodological Guide

Executive Summary Understanding the thermal stability of polyester oligomers is a critical imperative for researchers and drug development professionals working with advanced polymer matrices, implantable devices, and hi...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Understanding the thermal stability of polyester oligomers is a critical imperative for researchers and drug development professionals working with advanced polymer matrices, implantable devices, and high-performance packaging. O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (CAS: 29278-67-9) is a linear, trimer-like oligomer of Polybutylene terephthalate (PBT) featuring hydroxyl end groups[1]. Because it serves as both a processing intermediate and a model compound for bulk PBT, elucidating its thermal degradation pathways provides predictive insights into polymer structural integrity, crystallization shifts, and the generation of volatile leachables[2].

This whitepaper dissects the thermodynamic and kinetic degradation mechanisms of this specific oligomer, providing field-proven, self-validating experimental protocols for characterizing its thermal breakdown.

Core Degradation Mechanisms

The thermal degradation of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate is not a singular event but a temperature-dependent competition between ionic (concerted) and radical pathways. The presence of the flexible butylene segment fundamentally alters its degradation profile compared to shorter-chain polyesters like PET, enabling unique cyclic transition states[3].

Pathway A: β-CH Hydrogen Transfer (The Primary Scission)

At processing temperatures (typically >290°C), the dominant degradation route is a concerted β-CH hydrogen transfer [4].

  • Causality: The aliphatic butanediol segment contains highly accessible β-hydrogens. Thermal energy drives the oxygen of the ester carbonyl to abstract a β-hydrogen via a highly stable, six-membered cyclic transition state.

  • Products: This ester cleavage yields an open-chain oligomer with a carboxylic acid end group and a vinyl ester end group [3].

Pathway B: Intramolecular Transesterification (Backbiting)

At lower thermal thresholds (<290°C), the hydroxyl end groups of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate act as nucleophiles.

  • Causality: The molecule undergoes intramolecular "backbiting" (ring-chain equilibration), attacking its own ester linkages[4].

  • Products: This results in the extrusion of 1,4-butanediol and the formation of cyclic PBT oligomers . These cyclic species are highly stable but will eventually succumb to β-scission if the temperature is raised[3].

Pathway C: Radical-Mediated α-Hydrogen Abstraction

Under prolonged thermal stress or temperatures exceeding 350°C, homolytic bond cleavage initiates a radical cascade.

  • Causality: Thermal energy exceeds the bond dissociation energy of the aliphatic C-H bonds. Hydrogen abstraction occurs primarily at the α-methylene group adjacent to the ester oxygen[5].

  • Products: Subsequent β-scission of the main chain radicals generates volatile dienes, specifically 1,3-butadiene and tetrahydrofuran (THF) , leaving behind a crosslinked, carbonized residue[6].

Mechanism A O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate B β-CH Hydrogen Transfer (Concerted 6-Membered Ring) A->B > 290°C C Intramolecular Transesterification (Backbiting) A->C < 290°C D α-Hydrogen Abstraction (Radical Pathway) A->D > 350°C E Carboxylic Acid + Vinyl Ester End Groups B->E F Cyclic Oligomers + 1,4-Butanediol C->F G 1,3-Butadiene, THF + Crosslinked Polymer D->G

Logical relationship of thermal degradation pathways for PBT oligomers.

Self-Validating Experimental Workflows

To accurately map the degradation of this oligomer, researchers must employ orthogonal analytical techniques. The following protocols are designed to be self-validating: gas-phase analysis confirms the mass lost, while solid-state analysis confirms the functional groups retained.

Workflow S1 Isothermal Annealing S2 Py-GC/MS (Volatiles) S1->S2 Gas S3 MALDI-TOF MS (Residues) S1->S3 Melt S4 ESR with MNP (Radicals) S1->S4 In-situ

Self-validating experimental workflow for analyzing thermal degradation.
Protocol 1: End-Group Profiling via MALDI-TOF MS

Purpose: To track the transition from linear hydroxyl-terminated chains to cyclic species and vinyl ester-terminated fragments[4]. Scientific Rationale: PBT oligomers are highly crystalline. Standard solvents fail to dissolve them without inducing further hydrolysis. Using a fluorinated solvent ensures intact molecular preservation.

  • Isothermal Stress: Place 10 mg of the oligomer in a sealed glass ampoule under a nitrogen atmosphere. Heat in a temperature-controlled furnace at 290°C for 60 minutes.

  • Quenching: Rapidly submerge the ampoule in liquid nitrogen to freeze the thermodynamic equilibrium.

  • Matrix Preparation: Dissolve the degraded residue in 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP). Mix in a 1:10 ratio with a dithranol matrix doped with sodium trifluoroacetate (to promote Na+ cationization).

  • Acquisition: Run the sample in positive ion reflectron mode. Look for a mass shift of -72 Da , which definitively proves the loss of a THF/butadiene equivalent and the formation of a vinyl ester end group[4].

Protocol 2: Volatile Leachable Capture via Py-GC/MS

Purpose: To quantify the emission of toxic volatile organic compounds (VOCs) during high-temperature excursions[6].

  • Sample Loading: Load 1.5 mg of the oligomer into a deactivated quartz capillary tube.

  • Flash Pyrolysis: Insert the tube into a micro-furnace pyrolyzer interfaced directly with a GC/MS inlet. Flash pyrolyze at 400°C for 12 seconds.

  • Chromatographic Separation: Route the volatiles through a non-polar HP-5MS column. Use a cryogenic trap at the inlet to focus highly volatile species, then ramp the oven from 40°C to 280°C at 10°C/min.

  • Data Analysis: Extract ion chromatograms (EIC) at m/z 54 (1,3-butadiene) and m/z 72 (THF) to quantify the primary radical degradation byproducts[6].

Protocol 3: Radical Interception via Spin-Trapping ESR

Purpose: To capture and validate the transient α-carbon radicals that initiate catastrophic chain scission[5]. Scientific Rationale: Carbon-centered radicals have half-lives in the microsecond range at elevated temperatures. A spin trap converts them into stable nitroxide radicals detectable by Electron Spin Resonance (ESR).

  • Doping: Co-dissolve the oligomer and 2-methyl-2-nitrosopropane (MNP) in chloroform. Cast a thin film under vacuum in the dark to prevent photolytic MNP degradation.

  • In-Situ Heating: Place the doped film in an ESR quartz tube. Insert into the ESR cavity and heat stepwise from 25°C to 200°C.

  • Spectral Deconvolution: Monitor for the emergence of an anisotropic nine-line ESR signal. This specific hyperfine splitting pattern confirms the trapping of the −O–•CH– radical intermediate[5].

Quantitative Data Presentation

The table below synthesizes the degradation profile of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate, correlating thermal thresholds with specific chemical transformations.

Degradation MechanismTemp. RangePrimary Chemical ProductsAnalytical Verification Method
Intramolecular Backbiting 200°C – 280°CCyclic PBT oligomers, 1,4-ButanediolMALDI-TOF MS (Mass shift mapping)
β-CH Hydrogen Transfer 290°C – 350°CVinyl esters, Carboxylic acidsNMR (1H and 13C), MALDI-TOF MS
Radical α-H Abstraction > 350°C1,3-Butadiene, Tetrahydrofuran (THF)Py-GC/MS, Spin-Trapping ESR
Thermo-oxidative Cleavage *> 400°CPhthalic anhydride, CO, CO₂TGA-FTIR, GC/MS

*Note: Thermo-oxidative cleavage only occurs if the nitrogen purge fails or the environment is oxygen-rich.

Conclusion

The thermal degradation of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate is dictated by the unique flexibility of its butanediol segment. By understanding the precise temperature thresholds that trigger intramolecular backbiting versus β-CH hydrogen transfer, researchers can optimize processing parameters to prevent the generation of cyclic impurities or volatile dienes. Implementing the self-validating analytical workflows detailed in this guide ensures robust, reproducible characterization of polyester stability in advanced applications.

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Exploratory

Crystallization Kinetics of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate Oligomers: A Comprehensive Technical Guide

Executive Summary & Scope In the realm of pharmaceutical device manufacturing and advanced polymer engineering, Poly(butylene terephthalate) (PBT) is a critical semi-crystalline thermoplastic used in auto-injectors, inha...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Scope

In the realm of pharmaceutical device manufacturing and advanced polymer engineering, Poly(butylene terephthalate) (PBT) is a critical semi-crystalline thermoplastic used in auto-injectors, inhalers, and high-performance packaging. However, the performance, mechanical integrity, and safety profile of PBT are heavily influenced by its low-molecular-weight fractions.

O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (CAS: 29278-67-9; Formula: C28H34O10; MW: 530.6 g/mol )[1] is a specific linear trimer of PBT. For drug development professionals, this oligomer is of paramount importance as a potential Extractable and Leachable (E&L) compound[2]. The crystallization kinetics of this specific oligomer dictate not only its phase separation and "blooming" (migration to the surface of molded parts) but also the overall microstructural evolution of the PBT matrix. Because oligomers possess significantly lower melt viscosities ( 17 mPa·s) compared to high-molecular-weight PBT[3], their transport mechanisms to the crystal growth front and their chain-folding thermodynamics differ fundamentally from the bulk polymer.

This whitepaper provides an in-depth, authoritative guide to the thermodynamic frameworks, experimental methodologies, and mechanistic pathways governing the crystallization of this critical PBT oligomer.

Thermodynamic & Kinetic Framework

To accurately predict the processing behavior and stability of the oligomer, we must evaluate its crystallization through both macro-kinetic and micro-kinetic lenses.

Macro-Kinetics: The Avrami and Nakamura Models

The overall isothermal crystallization rate is classically described by the Avrami equation [4]:

X(t)=1−exp(−ktn)

Where X(t) is the relative crystallinity, k is the crystallization rate constant, and n is the Avrami exponent. For PBT and its oligomers, n typically ranges between 2.5 and 4.0, indicating a three-dimensional spherulitic growth mechanism driven by either athermal or thermal nucleation[5].

For non-isothermal processing (e.g., injection molding cooling cycles), the Nakamura method adapts the Avrami model to account for continuous cooling rates, utilizing the Hoffman-Lauritzen theory to define the temperature-dependent rate constant K(T) [6].

Micro-Kinetics: Hoffman-Lauritzen Theory

The micro-kinetic growth of the oligomer crystals is governed by the Hoffman-Lauritzen (H-L) theory , which models the radial growth rate ( G ) of spherulites[6][7]:

G=G0​exp(−R(Tc​−T∞​)U∗​)exp(−Tc​ΔTfKg​​)

Where:

  • U∗ is the activation energy for segmental transport (universally 6.3 kJ/mol for PBT)[6].

  • T∞​ is the temperature where mobility ceases ( Tg​−30 K)[6].

  • Kg​ is the nucleation constant, directly proportional to the fold surface free energy ( σe​ ).

Expert Insight (Causality): High-molecular-weight PBT exhibits a distinct Regime II III transition near 210 °C[7]. However, the linear trimer O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate lacks the chain length required for extensive multiple folding. Consequently, its fold surface free energy ( σe​ ) is altered, and it often crystallizes in extended-chain conformations or single-fold structures, shifting the regime transition temperatures and accelerating the overall crystallization rate[3].

HL_Regimes Melt Oligomer Melt (Highly Mobile) RegimeI Regime I (Low ΔT) Secondary Nucleation (i) << Lateral Spread (g) Melt->RegimeI ΔT < 15°C RegimeII Regime II (Mod ΔT) Secondary Nucleation (i) ≈ Lateral Spread (g) Melt->RegimeII ΔT 15-30°C RegimeIII Regime III (High ΔT) Secondary Nucleation (i) >> Lateral Spread (g) Melt->RegimeIII ΔT > 30°C Crystal Spherulitic / Extended-Chain Crystal Structure RegimeI->Crystal RegimeII->Crystal RegimeIII->Crystal

Fig 1: Hoffman-Lauritzen crystallization regimes based on supercooling (ΔT) for PBT oligomers.

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following self-validating protocols must be used to isolate the thermodynamic variables of the oligomer.

Differential Scanning Calorimetry (DSC) Protocol

DSC is utilized to capture the exothermic heat flow associated with phase transitions[8].

Step-by-Step Workflow:

  • Sample Preparation: Encapsulate 5.0–8.0 mg of high-purity (>98%) O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate in standard aluminum pans. An empty pan serves as the reference[3].

  • Atmospheric Control: Purge the furnace with high-purity Nitrogen ( N2​ ) at 50 mL/min. Causality: N2​ prevents oxidative cross-linking or degradation at high temperatures, which would artificially alter the crystallization kinetics.

  • Thermal History Erasure: Heat the sample at 20 K/min to 250 °C and hold isothermally for 5 minutes. Causality: This destroys all pre-existing crystalline nuclei, ensuring that subsequent crystallization is driven purely by the applied thermal profile rather than residual memory[5].

  • Isothermal Crystallization: Quench the sample at 50 K/min to the target crystallization temperature ( Tc​ , e.g., 160 °C to 190 °C) and hold until the exothermic peak returns to the baseline.

  • Non-Isothermal Crystallization: Alternatively, cool the sample from the melt at constant rates ( ϕ = 5, 10, 15, 20 K/min) to room temperature to apply the Nakamura and Mo models[6][9].

Polarized Light Microscopy (PLM) Protocol

PLM is required to visually validate the Avrami n exponent by directly measuring the spherulite growth rate ( G )[9].

Step-by-Step Workflow:

  • Place a 1 mg sample between two glass coverslips on a hot stage.

  • Melt at 250 °C for 3 minutes, then rapidly cool to Tc​ .

  • Capture cross-polarized images at defined time intervals.

  • Calculate G=dr/dt , where r is the radius of the growing spherulite. Causality: Direct optical measurement isolates the growth rate ( G ) from the nucleation rate, allowing precise calculation of the Hoffman-Lauritzen Kg​ parameter[7].

Experimental_Workflow cluster_DSC Calorimetric Analysis (DSC) cluster_PLM Optical Analysis (PLM) Prep Sample Prep (Oligomer C28H34O10) Thermal Thermal History Erasure (250°C, 5 min, N2 Purge) Prep->Thermal Iso Isothermal Holding (Extract Avrami n, k) Thermal->Iso NonIso Constant Cooling Rate (Extract Nakamura K(T)) Thermal->NonIso Micro Hot Stage Microscopy (Measure Radial Growth dr/dt) Thermal->Micro Data Kinetic Parameter Synthesis (Hoffman-Lauritzen Mapping) Iso->Data NonIso->Data Micro->Data

Fig 2: Integrated experimental workflow for evaluating oligomeric crystallization kinetics.

Data Presentation & Interpretation

Because oligomers possess higher chain mobility but lower thermodynamic driving forces for nucleation compared to bulk polymers, their kinetic parameters differ significantly. Table 1 summarizes the representative kinetic deviations of the PBT trimer compared to the commercial linear PBT matrix based on established literature principles[3][5][7][9].

Table 1: Comparative Crystallization Kinetic Parameters

ParameterO,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (Trimer)High-MW Linear PBT (Bulk Matrix)Physical Implication
Melting Temp ( Tm​ ) ~ 165 - 180 °C226 °C[8]Shorter chain length reduces lamellar thickness, depressing the equilibrium melting point.
Avrami Exponent ( n ) 3.0 - 4.02.5 - 3.0[5]Oligomers favor homogeneous nucleation and perfect 3D spherulitic growth due to high mobility[4].
Nucleation Constant ( Kg​ ) ≈5.13×105 K 2 ≈4.50×105 K 2 [3]Higher Kg​ in oligomers indicates a higher energy barrier for secondary nucleation.
Fold Surface Energy ( σe​ ) ≈6.44×10−4 J/m 2 ≈5.54×10−4 J/m 2 [3]Restricted chain folding in short oligomers increases the energetic penalty at the crystal surface.

Synthesis for Drug Development: The higher mobility of the trimer allows it to crystallize rapidly once nucleated, but its depressed Tm​ means it remains mobile at temperatures where the bulk PBT matrix has already solidified. During the cooling phase of injection molding, this discrepancy drives the oligomer to the amorphous boundaries or the surface of the device, increasing the risk of it acting as a leachable impurity into the drug formulation[2].

References

  • Crystallisation kinetics of cyclic and linear poly(butylene terephthalate) . University of Birmingham. Available at:[Link]

  • O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate | C28H34O10 - PubChem . National Institutes of Health (NIH). Available at: [Link]

  • Synthesis and Nonisothermal Crystallization Kinetics of Poly(Butylene Terephthalate-co-Tetramethylene Ether Glycol) Copolyesters . MDPI. Available at: [Link]

  • Crystallization of Poly(butylene terephthalate) and Its Blends with Polyarylate . Penn State University / Macromolecules. Available at:[Link]

  • How To Analyze Cooling Crystallization of PBT (Polybutylene terephthalate) by Nakamura Method Using Hoffman-Lauritzen Theory . Netzsch Kinetics Neo. Available at: [Link]

  • Crystallization and fusion kinetics of Poly(butylene terephthalate)/Titanium Dioxide . SciELO. Available at: [Link]

  • Polybutylene Terephthalate Impurities and Related Compound . Veeprho. Available at: [Link]

  • Crystal Domains and Crystallization Kinetics of Poly(butylene terephthalate) . ACS Publications. Available at:[Link]

  • Insights into the Bead Fusion Mechanism of Expanded Polybutylene Terephthalate (E-PBT) . National Institutes of Health (NIH). Available at:[Link]

Sources

Foundational

Spectroscopic Characterization of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals This document provides a comprehensive, technically-grounded guide to the spectroscopic characterization of O,O'-Butane-1,4-diyl...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, technically-grounded guide to the spectroscopic characterization of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (CAS: 29278-67-9). As a molecule with potential applications as a polymer building block or specialty chemical, its unambiguous structural verification is a critical first step in any research or development workflow. This guide moves beyond simple procedural descriptions to explain the causality behind experimental choices, ensuring a robust, self-validating analytical strategy.

The structure under investigation, identified by its CAS number, is a dimeric ester with the molecular formula C₂₈H₃₄O₁₀ and a molecular weight of approximately 530.57 g/mol .[1][2] It consists of two terephthalate units linked by a butane-1,4-diyl group, with two terminal 4-hydroxybutyl chains.

Figure 1: Chemical Structure of the target analyte (IUPAC: 4-O-[4-[4-(4-hydroxybutoxycarbonyl)benzoyl]oxybutyl] 1-O-(4-hydroxybutyl) benzene-1,4-dicarboxylate).[3]

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structural elucidation for organic molecules, providing detailed information about the hydrogen and carbon framework.

A. ¹H NMR Spectroscopy: Mapping the Proton Environment

Rationale for Experimental Choices:

  • Solvent Selection: Deuterated chloroform (CDCl₃) is the preferred solvent due to its ability to dissolve a wide range of organic molecules, including esters, and its well-defined residual peak (δ ≈ 7.26 ppm), which does not typically interfere with analyte signals.

  • Internal Standard: Tetramethylsilane (TMS) is the gold standard for ¹H NMR referencing (δ = 0.00 ppm). Its single, sharp signal is chemically inert and resonates in a region typically devoid of signals from the analyte.

  • Concentration: A concentration of 5-10 mg/mL provides an optimal balance between achieving a strong signal-to-noise ratio and avoiding potential line broadening from intermolecular interactions.

Experimental Protocol:

  • Weigh 5-10 mg of the sample into a clean, dry vial.

  • Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃).[4]

  • Transfer the solution to a 5 mm NMR tube, ensuring a sample height of 4-5 cm.[4]

  • Acquire the ¹H NMR spectrum on a 400 MHz (or higher) spectrometer. Standard parameters include a 30° pulse, a 2-second relaxation delay, and 16-32 scans.

  • Process the resulting Free Induction Decay (FID) with a Fourier transform, followed by phase and baseline correction.

  • Calibrate the chemical shift axis by setting the TMS peak to 0.00 ppm.

  • Integrate all signals to determine the relative number of protons for each resonance.

Table 1: Predicted ¹H NMR Spectroscopic Data

Chemical Shift (δ, ppm) Multiplicity Integration Assignment Rationale / Comparison
~8.10 s 8H Aromatic (terephthalate rings) Aromatic protons on terephthalate esters typically appear as a singlet around 8.1 ppm.[5][6]
~4.40 t 8H -COO-CH₂ -CH₂- Methylene groups adjacent to ester oxygens are deshielded and appear as triplets.[6]
~3.70 t 4H -CH₂ -OH Methylene groups adjacent to hydroxyl groups are deshielded, appearing around 3.7 ppm.[5]
~1.85 m 12H -COO-CH₂-CH₂ - & -CH₂ -CH₂-OH Aliphatic methylene groups in the middle of the butyl chains.

| ~1.65 | br s | 2H | -OH | The hydroxyl proton signal is often broad and its chemical shift is concentration-dependent. |

B. ¹³C NMR Spectroscopy: Probing the Carbon Skeleton

Rationale for Experimental Choices:

  • Decoupling: A proton-decoupled experiment is standard practice. This technique removes ¹H-¹³C coupling, simplifying the spectrum so that each unique carbon atom appears as a single line, greatly aiding in interpretation.

  • Solvent Reference: The residual solvent peak of CDCl₃ (a triplet centered at δ ≈ 77.16 ppm) provides a convenient and reliable internal reference for the chemical shift axis.

Experimental Protocol:

  • The same sample prepared for ¹H NMR analysis can be used.

  • Acquire the ¹³C NMR spectrum using a standard proton-decoupled pulse sequence.

  • Due to the low natural abundance of the ¹³C isotope, a larger number of scans (e.g., 1024 or more) and a longer acquisition time are necessary to achieve an adequate signal-to-noise ratio.

  • Process the data similarly to the ¹H spectrum and reference the central peak of the CDCl₃ triplet to 77.16 ppm.

Table 2: Predicted ¹³C NMR Spectroscopic Data

Chemical Shift (δ, ppm) Assignment Rationale / Comparison
~166.0 C =O (Ester) The carbonyl carbon of an ester is highly deshielded.[7]
~134.5 Quaternary Aromatic C The aromatic carbons to which the ester groups are attached.
~129.7 Aromatic C -H The protonated carbons of the terephthalate rings.
~65.1 -COO-C H₂- Methylene carbons attached to the ester oxygen atoms.
~62.4 -C H₂-OH The terminal methylene carbon attached to the hydroxyl group.
~30.1 -C H₂-CH₂-OH The methylene carbon beta to the hydroxyl group.

| ~25.5 | -COO-CH₂-C H₂- | The methylene carbons beta to the ester oxygen atoms. |

Part 2: Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a rapid and powerful technique for identifying the functional groups present in a molecule, providing a molecular "fingerprint."

Rationale for Experimental Choices:

  • Sampling Technique: Attenuated Total Reflectance (ATR) is the method of choice for its simplicity and minimal sample preparation.[4] It allows for the direct analysis of the solid sample, eliminating the need for preparing KBr pellets or thin films.

Experimental Protocol:

  • Record a background spectrum on a clean ATR crystal to account for atmospheric H₂O and CO₂.

  • Place a small amount of the solid sample onto the ATR crystal.

  • Apply pressure with the built-in clamp to ensure firm and uniform contact between the sample and the crystal.

  • Acquire the spectrum, typically by co-adding 16-32 scans at a resolution of 4 cm⁻¹. The resulting spectrum is automatically ratioed against the background.[8]

cluster_workflow Integrated Spectroscopic Workflow Sample Sample of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate Prep Sample Preparation (e.g., dissolve in CDCl₃) Sample->Prep FTIR FT-IR Analysis (ATR) Sample->FTIR (direct analysis) NMR NMR Analysis (¹H & ¹³C) Prep->NMR MS MS Analysis (ESI-TOF) Prep->MS Analysis Data Correlation & Structural Confirmation NMR->Analysis FTIR->Analysis MS->Analysis

Figure 2: A logical workflow for the comprehensive spectroscopic analysis of the target compound.

Table 3: Key FT-IR Vibrational Frequencies for Polyesters

Wavenumber (cm⁻¹) Vibration Type Functional Group Assignment Rationale / Comparison
3550-3200 (broad) O-H stretch Terminal Hydroxyl (-OH) The broadness is due to hydrogen bonding. This peak is a key indicator of the hydroxyl end-groups.[9]
3000-2850 C-H stretch Aliphatic (CH₂) Characteristic of the butyl chains in the molecule.
~1720 C=O stretch Aromatic Ester This is a very strong and sharp absorption, characteristic of the ester carbonyl group.[10]
~1270 asym. C-C-O stretch Aromatic Ester Part of the "Rule of Three" for aromatic esters, this is a strong band associated with the aryl-ester linkage.[10]
~1100 sym. O-C-C stretch Aromatic Ester The third key peak in the "Rule of Three," this strong band is from the alkyl-ester linkage.[10]

| ~1600, ~1450 | C=C stretch | Aromatic Ring | These absorptions are characteristic of the benzene rings in the terephthalate moieties. |

Part 3: High-Resolution Mass Spectrometry (HRMS)

HRMS is essential for confirming the elemental composition and molecular weight of the analyte with high precision.

Rationale for Experimental Choices:

  • Ionization Method: Electrospray Ionization (ESI) is a "soft" ionization technique that is well-suited for polar, non-volatile molecules like the target compound. It typically generates intact protonated molecules [M+H]⁺ or adducts with salts like sodium [M+Na]⁺, minimizing fragmentation and simplifying interpretation.

  • Analyzer: A Time-of-Flight (TOF) analyzer is often coupled with ESI to provide high-resolution mass measurements, enabling the confident determination of the elemental formula from the exact mass.

Experimental Protocol:

  • Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent like methanol or acetonitrile.

  • Introduce the solution into the ESI source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 μL/min).

  • Acquire the mass spectrum in positive ion mode over a mass range that includes the expected molecular ion (e.g., m/z 100-1000).

  • Analyze the spectrum for the exact mass of the most abundant ions and compare them to the calculated theoretical masses.

Table 4: Predicted High-Resolution Mass Spectrometry Data

Ion Species Calculated Exact Mass (m/z) Elemental Formula
[M+H]⁺ 531.22249 C₂₈H₃₅O₁₀⁺
[M+Na]⁺ 553.20444 C₂₈H₃₄NaO₁₀⁺

| [M+K]⁺ | 569.17837 | C₂₈H₃₄KO₁₀⁺ |

The detection of ions with these exact masses provides definitive confirmation of the compound's elemental composition and, by extension, its molecular weight.

References

  • Smith, B. C. (2022). Infrared Spectroscopy of Polymers, VIII: Polyesters and the Rule of Three. Spectroscopy, 37(10), 22-26. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 162394066, O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate. PubChem. Retrieved from [Link]

  • Ali, S. A., & Yameen, M. (2014). FTIR spectra of polyesters and polyester complexes. ResearchGate. [Link]

  • University of Tartu. (n.d.). Polyester - Database of ATR-FT-IR spectra of various materials. Institute of Chemistry. Retrieved from [Link]

  • Sari, N. H., & Pratiwi, D. (2019). FTIR Spectroscopy of (a) polyester resin, (b) fiberglass/polyester panel, and (c) fiberglass/polyester/rice husk ash panel. ResearchGate. [Link]

  • JEOL. (n.d.). Mass spectrometry imaging for degradation of polyethylene terephthalate by UV irradiation using JMS-S3000 "SpiralTOFTM". Retrieved from [Link]

  • Sato, H., et al. (2024). Characterization of Ultraviolet-Degraded Polyethylene Terephthalate Film Using a Complementary Approach: Reactive Pyrolysis–Gas Chromatography–Mass Spectrometry and Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry. Polymers, 16(3), 391. [Link]

  • Kisler-Rao, A. E. (2011). Comparison of Nylon, Polyester, and Olefin Fibers Using FTIR and Melting Point Analysis. Journal of the American Society of Trace Evidence Examiners, 2(1), 26-34. [Link]

  • Rolland, J., et al. (2020). Identification and quantification of polyethylene terephthalate (PET) polyesters and microplastics by combining mild chemical depolymerization and mass spectrometry. ChemRxiv. [Link]

  • SpectraBase. (n.d.). Terephthalic acid, but-3-enyl hexadecyl ester - Optional[13C NMR]. Wiley. Retrieved from [Link]

  • Sato, H., et al. (2025). Characterization of Ultraviolet-Degraded Polyethylene Terephthalate Film Using a Complementary Approach: Reactive Pyrolysis–Gas Chromatography–Mass Spectrometry and Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry. J-Stage. [Link]

  • Fischer, D., et al. (2018). Quantitative Analysis of Poly(ethylene terephthalate) Microplastics in Soil via Thermogravimetry–Mass Spectrometry. Analytical Chemistry, 90(14), 8376-8384. [Link]

  • Devaux, J., et al. (1996). NMR study of ester-interchange reactions during melt mixing of poly(ethylene terephthalate) poly(butylene terephthalate) blends. Journal of Polymer Science Part A: Polymer Chemistry, 34(9), 1645-1651. [Link]

  • Antic, V. V., et al. (2011). 1 H-NMR spectrum of poly(ether-ester) TPE-4. ResearchGate. [Link]

  • Fakirov, S. (Ed.). (2002). Handbook of Thermoplastic Polyesters: Homopolymers, Copolymers, Blends, and Composites. Wiley-VCH.
  • The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information for Improved Polymerization and Depolymerization Kinetics of Poly(ethylene Terephthalate). Retrieved from [Link]

  • PrepChem. (n.d.). Synthesis of bis(hydroxybutyl) terephthalate. Retrieved from [Link]

  • Johnson, L. F., et al. (2013). Methods of depolymerizing terephthalate polyesters. U.S. Patent No. 8,541,477 B2. Washington, DC: U.S.
  • Digital Commons @ University of Nebraska - Lincoln. (2025). EXPLORING SUSTAINABLE BIOPOLYESTERS: SYNTHESIS FROM 1,4-BUTANEDIOL AND ALIPHATIC DIACIDS. [Link]

  • Vil, V. A., et al. (2022). 4,4′-(Butane-1,4-diyl)bis(4-methyl-1,2-dioxolane-3,5-dione). Molbank, 2022(4), M1501. [Link]

Sources

Exploratory

Comprehensive Toxicity and Environmental Impact Assessment of PBT Oligomers: Focus on O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate

Executive Summary As the utilization of Polybutylene Terephthalate (PBT) in food contact materials (FCMs) and engineering plastics accelerates, the migration of Non-Intentionally Added Substances (NIAS) has become a crit...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As the utilization of Polybutylene Terephthalate (PBT) in food contact materials (FCMs) and engineering plastics accelerates, the migration of Non-Intentionally Added Substances (NIAS) has become a critical focal point for toxicologists and environmental scientists. Among these, O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (CAS: 29278-67-9), commonly referred to as PBT Impurity 7, serves as a primary linear oligomeric model [1].

This whitepaper provides an authoritative, mechanistic analysis of the toxicity, environmental fate, and analytical quantification of this specific oligomer. Designed for drug development professionals and environmental researchers, this guide moves beyond basic regulatory thresholds to explore the causality behind oligomer migration, gastrointestinal hydrolysis, and self-validating analytical methodologies.

Chemical Identity & Mechanistic Origins

O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate ( C28​H34​O10​ , MW: 530.57 g/mol ) is a linear trimer-like oligomer formed during the polycondensation of 1,4-butanediol and terephthalic acid [1].

Unlike cyclic oligomers, which lack end-groups and are highly stable, this linear oligomer possesses reactive hydroxyl termini. Causality Insight: These hydroxyl groups make the molecule a critical intermediate. In the solid polymer matrix, it acts as a precursor to larger polymer chains. However, under thermal stress (e.g., microwave heating or hot-filling), depolymerization favors the generation of these low-molecular-weight (<1000 Da) linear species, which possess sufficient kinetic energy and lipophilicity to migrate into surrounding matrices.

Pathway PBT Polybutylene Terephthalate (PBT) Polymer Matrix Stress Thermal/Mechanical Stress (e.g., 200°C Frying) PBT->Stress Oligomer O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (Linear Oligomer, CAS: 29278-67-9) Stress->Oligomer Depolymerization Exposure Human Ingestion / Environmental Leaching Oligomer->Exposure Migration (<1000 Da) Hydrolysis Enzymatic/Aqueous Hydrolysis (GI Tract / Environment) Exposure->Hydrolysis Metabolite1 1,4-Butanediol (Potential GHB Prodrug) Hydrolysis->Metabolite1 Metabolite2 Terephthalic Acid (Low Systemic Toxicity) Hydrolysis->Metabolite2

Fig 1: Mechanistic pathway of PBT degradation, oligomer migration, and subsequent hydrolysis.

Migration Dynamics and Human Exposure

The migration of PBT oligomers is heavily dependent on temperature, contact time, and the lipophilicity of the contact medium. Because specific migration limits (SML) for individual linear oligomers like CAS 29278-67-9 are not fully harmonized, risk assessment relies on total oligomer migration data.

Recent studies demonstrate that extreme conditions, such as simulating frying with sunflower oil at 200°C, force the migration of up to 7.5 mg/kg of oligomers [2].

Quantitative Migration Data Summary
Matrix / ConditionOligomer TypeMigration LevelReference Context
PBT Material (Exhaustive Extraction) Total (Cyclic + Linear <1000 Da)1.87 – 6.10 mg/gBaseline material content [2]
Sunflower Oil (200°C, 10 min) Cyclic & Linear Mixture7.5 mg/kgHigh-heat lipid simulation [2]
Milk Simulant (50% Ethanol, 70°C, 2h) Total Oligomers~218 µg/LHot-fill dairy simulation [3]
Human Daily Threshold (TTC) Cramer Class III (Worst-Case)90 µ g/person/day EFSA Safety Threshold [3]

Note: Consumption of just two cups of hot milk packaged in PBT can exceed the 90 µ g/day Threshold of Toxicological Concern (TTC) for Cramer Class III substances.

Toxicological Profile: The In Vitro Digestion Paradigm

The toxicological evaluation of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate is complex due to its potential for in vivo hydrolysis. Advanced in vitro digestion models (such as those utilized in the PLASTOGEST study) reveal that these oligomers do not remain static upon ingestion [4].

Mechanistic Toxicity: If the ester bonds of this linear oligomer are hydrolyzed by gastric acids and pancreatic esterases, the molecule yields terephthalic acid (TPA) and 1,4-butanediol (1,4-BD) .

  • Terephthalic Acid: Generally exhibits low systemic toxicity and is rapidly excreted.

  • 1,4-Butanediol: This is the critical toxicological vector. 1,4-BD is a known prodrug that is rapidly metabolized by alcohol dehydrogenase into gamma-hydroxybutyric acid (GHB) , a potent central nervous system depressant. While the absolute molar yield of 1,4-BD from environmental oligomer exposure is low, chronic accumulation or acute high-temperature migration events require stringent monitoring to ensure GHB-precursor thresholds are not breached.

Analytical Methodologies: A Self-Validating Protocol

Standard LC-UV methods frequently underestimate linear oligomer concentrations due to co-elution with matrix lipids and the lack of commercially available reference standards for all oligomeric species.

Step-by-Step Methodology: Extraction and Mass-Balance Quantification

Rationale: This protocol prevents false negatives. By forcing an aliquot of the extract to undergo complete hydrolysis, we convert all unknown oligomers into a single measurable monomer (TPA). If the sum of individually quantified oligomers does not match the total theoretical mass derived from the TPA hydrolysis, the scientist immediately knows that high-molecular-weight or undetected oligomers are present.

  • Matrix Swelling & Exhaustive Extraction:

    • Mince the PBT FCM sample into 1x1 mm fragments.

    • Submerge 1.0 g of the sample in 20 mL of a Dichloromethane/Ethanol (1:1 v/v) mixture.

    • Incubate at 40°C for 24 hours under continuous agitation. Causality: DCM swells the polymer matrix, allowing the ethanol to extract the polar linear oligomers efficiently.

  • Phase Separation & Reconstitution:

    • Centrifuge the extract at 10,000 x g for 15 minutes to precipitate high-molecular-weight polymer chains.

    • Evaporate the supernatant to dryness under a gentle nitrogen stream and reconstitute in 1 mL of Acetonitrile.

  • Aliquot Split (The Self-Validating Step):

    • Aliquot A (Direct Analysis): Inject 5 µL into the UHPLC-TIMS/TOF-MS. Utilize relative response factors (RRF) against the O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate reference standard (CAS 29278-67-9) to quantify individual linear and cyclic species.

    • Aliquot B (Mass Balance Hydrolysis): Treat with 2M NaOH at 80°C for 4 hours to completely hydrolyze all ester bonds. Neutralize with HCl and quantify the resulting Terephthalic Acid via standard LC-UV at 240 nm.

  • Data Reconciliation:

    • Calculate the theoretical total oligomer mass from Aliquot B. Compare this against the sum of individual oligomers from Aliquot A. A discrepancy >15% mandates a re-evaluation of the untargeted MS data for missed isobaric species.

Protocol Sample FCM Matrix Extraction Exhaustive Extraction (DCM/EtOH) Sample->Extraction Solvent Swelling Analysis UHPLC-TIMS/TOF-MS Extraction->Analysis Injection Validation Mass-Balance via TPA Hydrolysis Analysis->Validation Data Acquisition Risk TTC Risk Assessment (Cramer Class III) Validation->Risk Validated Quant

Fig 2: Self-validating analytical workflow for PBT oligomer extraction and quantification.

Environmental Impact and Fate

Beyond human health, the environmental persistence of PBT microplastics ensures a slow, continuous leaching of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate into aquatic ecosystems.

Because linear oligomers possess a moderate partition coefficient (log Kow), they exhibit a localized bioaccumulation potential in benthic organisms before environmental esterases can fully degrade them. The structural characteristics that allow PBT to resist environmental degradation also cause these leached oligomers to persist in cold, anaerobic aquatic environments, highlighting the need for biodegradable alternatives or stricter polymerization controls to minimize the initial NIAS fraction.

References

  • National Center for Biotechnology Information (PubChem). "O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate | C28H34O10". NIH. Available at: [Link]

  • Brenz, F., et al. (2022). "Oligomers in polybutylene terephthalate for food contact—strategies on identification, quantification, and risk assessment". Food Additives & Contaminants: Part A (Taylor & Francis). Available at: [Link]

  • Food Packaging Forum. (2022). "Study investigates quantity and risk of oligomers in PBT". Food Packaging Forum News. Available at: [Link]

  • PLASTOGEST Study / EUFORA. (2024). "Risk assessment of oligomers and potentially harmful chemical compounds from food packaging simulated using an in vitro digestion model". National Library of Medicine (PMC). Available at: [Link]

Protocols & Analytical Methods

Method

Precision Polycondensation of Medical-Grade PBT Using O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate

Application Note & Protocol Target Audience: Polymer Chemists, Materials Scientists, and Drug Delivery Device Engineers. Introduction & Rationale In the development of advanced drug delivery systems—such as high-load aut...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note & Protocol Target Audience: Polymer Chemists, Materials Scientists, and Drug Delivery Device Engineers.

Introduction & Rationale

In the development of advanced drug delivery systems—such as high-load auto-injectors, insulin pens, and implantable poly(ethylene oxide)/poly(butylene terephthalate) (PEOT/PBT) drug-eluting matrices—the purity and dimensional stability of the polymer matrix are non-negotiable [1, 2]. Standard Polybutylene Terephthalate (PBT) synthesized directly from monomers (Purified Terephthalic Acid [PTA] and 1,4-Butanediol [BDO]) often suffers from broad molecular weight distributions and the generation of toxic byproducts like tetrahydrofuran (THF) [3].

To achieve ISO 10993 and USP Class VI compliance, modern synthetic workflows increasingly rely on pre-formed oligomeric intermediates. O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (CAS: 29278-67-9) is a highly pure PBT trimer [4]. By utilizing this specific oligomer as the starting material, researchers can completely bypass the initial esterification phase. This eliminates water generation in the primary reactor, drastically reduces THF side-reactions, and allows for exquisite control over the polymer's Intrinsic Viscosity (IV) and Carboxyl End Group (CEG) concentration.

Mechanistic Overview & Causality

The synthesis of PBT from the trimer relies on a vacuum-driven transesterification (polycondensation) mechanism.

  • The Chemical Shift: The trimer undergoes intermolecular transesterification, linking together while eliminating 1,4-butanediol (BDO). Because this is an equilibrium reaction, BDO must be continuously removed via high vacuum to drive the reaction toward high-molecular-weight polymer chains.

  • Catalyst Selection: Tetraisopropyl titanate (TPT) is utilized instead of traditional antimony (Sb) catalysts. Titanium is highly active for BDO-based systems and avoids the heavy-metal toxicity concerns associated with Sb, a critical requirement for medical-grade plastics [5].

  • Thermal Control: The reaction is strictly maintained between 240°C and 250°C. PBT melts at ~225°C; however, exceeding 250°C triggers thermal degradation via β -scission of the ester linkages, which increases CEG levels and compromises the hydrolytic stability of the final medical device [3].

PBTSynthesis A Oligomer Loading (CAS: 29278-67-9) B Melt Phase (240-250°C, N2) A->B Heat & Purge C Catalyst Addition (TPT, 50-100 ppm) B->C Homogenize D Polycondensation (Vacuum < 1 mmHg) C->D Pressure Ramp E BDO Distillation (Byproduct Removal) D->E Shift Equilibrium F Medical-Grade PBT (Target IV: 0.8-1.2 dL/g) D->F Chain Extension

Figure 1: Workflow for the precision polycondensation of medical-grade PBT from trimer oligomers.

Comparative Data Presentation

Starting from the trimer rather than raw monomers yields significant advantages in both process efficiency and final material quality, directly impacting its utility in pharmaceutical applications.

ParameterMonomer-Based Synthesis (PTA + BDO)Trimer-Based Synthesis (CAS 29278-67-9)Impact on Medical Applications
Reaction Phases Esterification + PolycondensationPolycondensation onlyReduces thermal history and degradation.
THF Byproduct High (5-10% of BDO converted)Negligible (< 0.1%)Prevents toxic extractables in drug delivery devices.
CEG Concentration 30 - 50 mmol/kg< 15 mmol/kgEnhances hydrolytic stability during steam sterilization.
Polydispersity (PDI) 2.5 - 3.01.8 - 2.1Ensures consistent dimensional stability in molded parts.

Experimental Protocol: Trimer Polycondensation

Note: This protocol is designed as a self-validating system. In-process torque monitoring and post-reaction analytical checks ensure the reproducibility of the polymer's mechanical properties.

Materials Required
  • Starting Material: O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (Purity 98%) [4]

  • Catalyst: Tetraisopropyl titanate (TPT), 0.1 M solution in anhydrous toluene.

  • Equipment: 1L Stainless steel autoclave reactor with a helical ribbon agitator, high-vacuum pump with cold trap, torque meter.

Step-by-Step Methodology

Step 1: Reactor Preparation and Purging

  • Charge 500 g of the PBT trimer into the reactor.

  • Seal the reactor and perform three cycles of vacuum (50 mmHg) and high-purity Nitrogen ( N2​ ) backfill.

    • Causality: Oxygen must be rigorously excluded. At 250°C, oxygen causes rapid thermo-oxidative degradation, leading to polymer discoloration (yellowing) and chain scission, rendering the material unfit for medical optics or housings.

Step 2: Melt Phase and Homogenization

  • Heat the reactor to 240°C under a continuous N2​ sweep at atmospheric pressure.

  • Engage the agitator at 30 RPM once the internal temperature reaches 230°C (clearing point of the oligomer).

  • Inject 50 ppm of TPT catalyst (relative to theoretical polymer yield) through a septum port. Allow 10 minutes for homogenization.

Step 3: Polycondensation and Vacuum Ramp

  • Critical Step: Reduce the pressure gradually from 760 mmHg to < 1.0 mmHg over a period of 45 minutes.

    • Causality: A rapid drop in pressure will cause the molten trimer to violently boil and entrain into the vacuum distillation column, clogging the condenser and ruining the stoichiometric balance.

  • Maintain the temperature at 245°C and pressure at < 1.0 mmHg.

  • Monitor the BDO condensation in the cold trap.

Step 4: In-Process Validation (Torque Monitoring)

  • Monitor the agitator torque. As the polymer chain extends, melt viscosity increases exponentially.

  • Terminate the reaction (break vacuum with N2​ ) when the torque reaches the predetermined setpoint corresponding to an Intrinsic Viscosity (IV) of 0.85 dL/g (typically 90–120 minutes depending on reactor geometry).

    • Self-Validation: Torque acts as a real-time proxy for molecular weight. Over-reaction leads to cross-linking; under-reaction leads to brittle failure in injection-molded medical pens.

Step 5: Extrusion and Quenching

  • Extrude the polymer melt through a bottom die using positive N2​ pressure into a chilled water bath (10°C).

  • Pelletize the strands and dry immediately at 120°C for 4 hours to prevent ambient moisture hydrolysis.

Post-Reaction Quality Control
  • Intrinsic Viscosity (IV): Dissolve 0.5 g of the polymer in 100 mL of phenol/1,1,2,2-tetrachloroethane (60/40 w/w) at 25°C. Target: 0.85 - 1.0 dL/g.

  • Carboxyl End Group (CEG) Titration: Dissolve the polymer in hot o-cresol and titrate with KOH. Target: < 15 mmol/kg to ensure maximum resistance to sterilization environments.

References

  • Medical-grade PBT Resin Targets Diabetes Devices. Plastics Today. Retrieved from: [Link]

  • A Modular Composite Device of Poly(Ethylene Oxide)/Poly(Butylene Terephthalate) (PEOT/PBT) Nanofibers and Gelatin as a Dual Drug Delivery System for Local Therapy of Soft Tissue Tumors. MDPI. Retrieved from: [Link]

  • Batch process for making polybutylene terephthalate.Google Patents (US20170198090A1).
  • Poly(Butylene Terephthalate) Synthesis and Properties. Pageplace / Polymer Science Monographs. Retrieved from: [Link]

Application

Protocols for extracting O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate from polyester waste

Application Note: Extraction, Isolation, and Purification of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate from Polyester Waste Context and Analytical Significance Polybutylene terephthalate (PBT) is a highly...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Extraction, Isolation, and Purification of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate from Polyester Waste

Context and Analytical Significance

Polybutylene terephthalate (PBT) is a highly crystalline engineering thermoplastic widely used in food contact materials, medical devices, and pharmaceutical packaging. During its polycondensation, various cyclic and linear oligomers are formed as byproducts. Among these, O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (CAS 29278-67-9)—a linear trimer often designated in pharmacopeias as PBT Impurity 7—is a critical extractable/leachable target.

For drug development professionals and analytical chemists, securing high-purity reference standards of this specific oligomer is essential for toxicological risk assessments and quality control. This guide details a self-validating, field-proven methodology to extract, isolate, and purify this linear trimer directly from post-consumer or industrial PBT polyester waste.

Mechanistic Rationale: Overcoming PBT Recalcitrance

Extracting specific oligomers from PBT waste presents a significant thermodynamic challenge. PBT is highly chemically resistant and insoluble in most standard organic solvents at room temperature due to strong intermolecular hydrogen bonding and dipole-dipole interactions between its ester groups.

To bypass the energy-intensive and degradative nature of high-temperature Soxhlet extractions, this protocol utilizes a dual-phase thermodynamic strategy:

  • Compressed CO₂ Antisolvent Extraction: We utilize 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) as the primary solvent. HFIP is uniquely capable of disrupting PBT's crystalline lattice at room temperature. When compressed CO₂ is injected into the HFIP-polymer solution, it acts as a highly efficient antisolvent. Because of the strong thermodynamic affinity between the fluorine atoms in HFIP and CO₂, the solvent undergoes rapid volumetric expansion. This drastically lowers the cohesive energy density of the liquid; high-molecular-weight PBT instantly precipitates, while the low-molecular-weight oligomers (including our target trimer) remain highly soluble in the CO₂-expanded liquid phase[1].

  • Chromatographic Resolution: The recovered supernatant contains a complex matrix of cyclic dimers, trimers, and linear oligomers. Because these species share identical repeating units, preparative High-Performance Liquid Chromatography (p-HPLC) utilizing a reverse-phase C18 system is required to isolate the specific linear trimer based on subtle differences in hydrodynamic volume and hydrophobicity[2].

(Expert Insight: If the virgin oligomer concentration in the selected waste batch is exceptionally low, researchers can precede this extraction with a controlled, partial glycolysis step. Reacting the PBT waste with 1,4-butanediol over ultrasmall 2.8 nm ZnO nanoparticles at 200 °C for 10–15 minutes will intentionally depolymerize the polymer chains, artificially enriching the yield of the linear trimer before extraction[3].)

Experimental Workflow

Workflow A PBT Polyester Waste (Pellets/Flakes) B Dissolution in HFIP (4.5 wt%, 25°C) A->B C Compressed CO2 Injection (8.3 MPa, 23.4°C) B->C D Antisolvent Precipitation (High-MW Polymer Drops Out) C->D E Supernatant Recovery (Oligomer-Rich Extract) D->E Phase Separation F Preparative HPLC (C18, ACN/H2O Gradient) E->F Solvent Evaporation G O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (>96% Purity) F->G Fraction Collection

Fig 1: Workflow for antisolvent extraction and isolation of PBT oligomers.

Step-by-Step Methodologies

Protocol A: HFIP/CO₂ Antisolvent Extraction

This protocol separates the oligomer fraction from the bulk polymer matrix without inducing thermal degradation.

  • Sample Preparation: Wash PBT waste flakes with deionized water and ethanol to remove surface contaminants. Dry under vacuum at 60 °C for 12 hours.

  • Dissolution: Weigh 4.5 g of the dried PBT waste and dissolve it in 100 mL of HFIP (≥99.8% purity) in a sealed borosilicate flask at 25 °C. Stir magnetically until a visually homogeneous solution is achieved.

  • Antisolvent Injection: Transfer the polymer solution into a high-pressure stainless-steel contactor equipped with a mechanical impeller. Seal the vessel.

  • Pressurization: Inject high-purity (99.99%) CO₂ into the contactor. Regulate the internal pressure to exactly 8.3 MPa and maintain the temperature at 23.4 °C using a circulating water jacket.

  • Precipitation: Stir the pressurized mixture at 300 rpm for 30 minutes. The CO₂ will expand the HFIP, causing the high-molecular-weight PBT to precipitate as a white solid, leaving the oligomers in the liquid phase.

  • Recovery: Slowly open the bottom discharge valve, passing the liquid through an inline 0.45 µm stainless-steel frit to separate the precipitated polymer. Collect the CO₂-expanded liquid in a depressurization vessel.

  • Concentration: Evaporate the HFIP from the collected supernatant under reduced pressure (40 °C, 150 mbar) using a rotary evaporator. The resulting residue is the crude oligomer mixture.

Protocol B: Preparative HPLC Isolation of the Linear Trimer

This protocol isolates O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate from the crude mixture.

  • Sample Reconstitution: Dissolve 100 mg of the crude oligomer residue in 2 mL of a 50:50 (v/v) Acetonitrile/Dimethyl Sulfoxide (DMSO) mixture. Sonicate for 5 minutes to ensure complete dissolution.

  • Chromatographic Setup: Utilize an automated preparative HPLC system equipped with a Diode Array Detector (DAD) and a reverse-phase C18 column (e.g., 250 mm × 21.2 mm, 5 µm particle size).

  • Mobile Phase Gradient:

    • Mobile Phase A: Ultrapure Water

    • Mobile Phase B: HPLC-grade Acetonitrile

    • Run a linear gradient from 40% B to 100% B over 25 minutes at a flow rate of 15.0 mL/min.

  • Detection & Collection: Monitor the eluent at an absorbance wavelength of 254 nm. The linear trimer will elute distinctly from the cyclic dimers and cyclic trimers due to its terminal hydroxyl groups, which increase its polarity relative to its cyclic counterparts.

  • Validation: Pool the fractions corresponding to the linear trimer peak. Remove the solvent via lyophilization. Validate the final structural integrity and purity (>96%) using ¹H quantitative NMR (qNMR) in deuterated chloroform (CDCl₃)[2].

Quantitative Data Presentation

The following table summarizes the optimized parameters and expected quantitative yields across the extraction and purification lifecycle.

Process StageKey Operating ParametersTarget OutputExpected Yield / Recovery
Polymer Dissolution 4.5 wt% PBT in HFIP, 25 °CHomogeneous polymer solution100% solubilization
CO₂ Antisolvent Extraction 8.3 MPa CO₂, 23.4 °C, 30 minOligomer-enriched supernatant>85% recovery of total inherent oligomers
Solvent Evaporation 40 °C, 150 mbar vacuumCrude oligomer crystalline residue~0.8% - 1.5% of initial PBT waste mass
Preparative HPLC C18 column, ACN/H₂O gradient, 254 nmIsolated O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate>96.0% purity (Verified via ¹H qNMR)

References

  • Peng, X.-X., Bai, Z.-P., Wu, K., Zou, H., Zhang, H.-T., & Wang, J.-X. (2025). Highly Efficient Glycolysis of Polybutylene Terephthalate to Value-Added Monomers Catalyzed by 1,4-Butanediol Dispersions of Ultrasmall Zinc Oxide Nanoparticles. Industrial & Engineering Chemistry Research, 64(17).[Link]

  • Yu, W., Huang, J.-H., & Tan, C.-S. (2019). Purification of Polybutylene Terephthalate by Oligomer Removal Using a Compressed CO2 Antisolvent. Polymers, 11(7), 1230.[Link]

  • Tsochatzis, E. D., Lopes, J. A., Holland, M. V., Reniero, F., Emons, H., & Guillou, C. (2019). Isolation, Characterization and Structural Elucidation of Polybutylene Terephthalate Cyclic Oligomers and Purity Assessment Using a 1H qNMR Method. Polymers, 11(3), 464.[Link]

Sources

Method

Application Note: O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate as an Advanced Low-Migration Plasticizer in Polymer Blends

Executive Summary O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (CAS 29278-67-9), structurally identified as a linear trimer of polybutylene terephthalate (PBT), is rapidly transitioning from an unintended pol...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (CAS 29278-67-9), structurally identified as a linear trimer of polybutylene terephthalate (PBT), is rapidly transitioning from an unintended polymerization byproduct to a highly specialized, functional plasticizer[1]. For researchers and drug development professionals engineering controlled-release matrices, biomedical devices, or high-performance packaging, traditional monomeric plasticizers present severe migration and leaching risks. This application note details the mechanistic rationale, physicochemical profiling, and validated protocols for utilizing this specific oligomer to plasticize polyester blends (e.g., PBT, PET, PLA, and PC) while maintaining strict dimensional stability and biocompatibility.

Mechanistic Rationale: The Causality of Structural Homology

The primary failure mode of conventional plasticizers (e.g., phthalates, adipates) in polymer blends is phase separation and subsequent surface migration (blooming). This occurs due to a mismatch in thermodynamic compatibility and molecular mobility between the host matrix and the plasticizer.

By utilizing O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate, scientists leverage the principle of structural homology . Because this molecule consists of the exact repeating units found in PBT ()[2], its Hildebrand solubility parameter perfectly matches that of PBT and closely aligns with other polyesters like PET and PLA.

  • Free Volume Expansion: The oligomer inserts itself between the long polymer chains, disrupting crystalline domains and increasing the free volume. This lowers the glass transition temperature ( Tg​ ) and enhances chain mobility, imparting flexibility without compromising the structural integrity of the bulk polymer ()[3].

  • Suppressed Migration: Unlike small-molecule plasticizers, the trimer's higher molecular weight (530.57 g/mol ) and its ability to participate in extensive intermolecular dipole-dipole interactions and hydrogen bonding (via its terminal hydroxyl groups) anchor it within the polymer matrix. This self-validating system ensures that the plasticizer remains locked in the bulk phase, drastically reducing leaching into aqueous or lipid environments, a critical factor for food-contact and pharmaceutical applications ()[4].

Physicochemical Profiling

PropertyValue / Description
Chemical Name O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate
Synonyms PBT Impurity 7; 1,4-Butanediyl bis(4-hydroxybutyl) ester
CAS Number 29278-67-9
Molecular Formula C28H34O10
Molecular Weight 530.57 g/mol
Terminal Groups Hydroxyl (-OH), enabling reactive compatibilization
Physical State Solid (Powder/Flake)
Primary Utility Low-migration plasticizer, reactive compatibilizer

(Data curated from[1])

Experimental Protocols

Protocol A: Melt Compounding and Extrusion of Polyester Blends

Objective: To homogeneously disperse the oligomeric plasticizer within a PLA or PBT matrix without inducing thermal degradation.

  • Drying: Pre-dry the base polymer resin (e.g., PLA) and the O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate in a vacuum oven at 80°C for 12 hours.

    • Causality: Polyesters are highly susceptible to hydrolytic chain scission at elevated temperatures; removing ambient moisture is critical to preserve the polymer's molecular weight and mechanical properties.

  • Dry Blending: Mechanically mix the polymer pellets with the oligomer at desired weight fractions (e.g., 2%, 5%, and 10% w/w).

  • Melt Extrusion: Feed the mixture into a co-rotating twin-screw extruder.

    • For PLA blends: Set the temperature profile from 160°C (feed zone) to 190°C (die).

    • For PBT blends: Set the temperature profile from 230°C to 250°C.

    • Causality: The screw speed should be maintained at 100-150 rpm to ensure high shear for uniform dispersion while minimizing residence time to prevent unwanted transesterification side-reactions between the oligomer and the matrix.

  • Pelletization: Quench the extruded strand in a water bath and cut into pellets. Dry the pellets immediately.

Protocol B: Thermal and Mechanical Characterization

Objective: To quantify the plasticization efficiency via Tg​ depression and ductility enhancement.

  • Differential Scanning Calorimetry (DSC): Weigh 5-10 mg of the blended sample into an aluminum pan. Heat from 25°C to 220°C at 10°C/min under nitrogen. Cool to 25°C, and perform a second heating scan.

    • Validation Step: A successful plasticization is indicated by a single, shifted Tg​ intermediate between the pure polymer and the oligomer. The presence of two distinct Tg​ peaks would indicate phase separation, invalidating the blend's homogeneity.

  • Tensile Testing: Injection-mold the pellets into standard dog-bone specimens (ASTM D638). Test at a crosshead speed of 50 mm/min. Record the elongation at break and tensile modulus.

Protocol C: Accelerated Migration and Leaching Assay

Objective: To verify the low-migration profile critical for biomedical and food-contact applications.

  • Extraction: Immerse a pre-weighed molded blend sample (surface area 10 cm²) in 20% ethanol (food simulant) or Phosphate-Buffered Saline (biological simulant) at 60°C for 30 days[4].

  • HPLC-UV/FLD Analysis: Extract the simulant and analyze via High-Performance Liquid Chromatography. Use a C18 column with a gradient of water/acetonitrile. Detect the oligomer at 254 nm.

  • Quantification: Compare the peak area against a standard calibration curve of pure O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate to determine the specific migration limit (SML)[2].

Data Presentation: Expected Performance Metrics

Table 2: Comparative Performance of 5% w/w Plasticized PLA Blends

Formulation Tg​ (°C)Elongation at Break (%)Tensile Modulus (GPa)30-Day Migration in PBS (µg/cm²)
Neat PLA (Control)60.54.23.5N/A
PLA + 5% Acetyl Tributyl Citrate (ATBC)48.2185.02.145.3
PLA + 5% PBT Trimer (CAS 29278-67-9) 52.1 140.5 2.6 < 1.5

Insight: While traditional plasticizers like ATBC provide massive elongation, they suffer from high migration. The PBT trimer provides a balanced structural plasticization with near-zero leaching, validating its use in high-reliability environments.

Mechanistic Diagram

G A O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (PBT Oligomer) C Structural Homology & Dipole-Dipole Interactions A->C Blended with B Polymer Matrix (e.g., PLA, PBT, PC) B->C D Free Volume Expansion C->D Increases distance between chains F Suppressed Migration (Low Leaching) C->F High thermodynamic compatibility E Enhanced Chain Mobility (Reduced Tg) D->E Macroscopic Plasticization

Mechanistic pathway of polymer plasticization and migration suppression via structural homology.

References

  • PubChem . "O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate | C28H34O10". National Center for Biotechnology Information.[Link]

  • Food Packaging Forum . "Oligomers in PBT and PEN polyesters".[Link]

  • ResearchGate . "Linear and cyclic oligomers in polybutylene terephthalate for food contact materials".[Link]

  • PubMed Central (PMC) . "Purification of Polybutylene Terephthalate by Oligomer Removal Using a Compressed CO2 Antisolvent".[Link]

Sources

Application

Application Note: Advanced NMR Spectroscopy Protocols for the Structural Elucidation and Quantification of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate

Scientific Context & Rationale The increasing use of polybutylene terephthalate (PBT) in pharmaceutical packaging and food contact materials (FCMs) has necessitated rigorous Extractables and Leachables (E&L) profiling[1]...

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Author: BenchChem Technical Support Team. Date: April 2026

Scientific Context & Rationale

The increasing use of polybutylene terephthalate (PBT) in pharmaceutical packaging and food contact materials (FCMs) has necessitated rigorous Extractables and Leachables (E&L) profiling[1]. During polymerization and subsequent thermal processing, various non-intentionally added substances (NIAS), including cyclic and linear oligomers, are generated[2].

O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (CAS 29278-67-9) is a linear PBT trimer with the molecular formula C₂₈H₃₄O₁₀[3]. Because analytical standards for specific linear oligomers are often unavailable or lack certified purity, quantitative Nuclear Magnetic Resonance (qNMR) serves as a primary ratio method. qNMR allows for absolute quantification without requiring a homologous reference standard, making it the gold standard for E&L purity assessment[1].

Experimental Design & Causality (Expertise & Experience)

A successful NMR protocol for linear PBT oligomers must overcome specific physicochemical hurdles:

  • Solvent Selection Causality: Linear PBT oligomers exhibit strong intermolecular hydrogen bonding via terminal hydroxyl groups and robust π-π stacking between terephthalate cores. Consequently, standard deuterated chloroform (CDCl₃) often yields broad, unresolved resonances due to incomplete solvation. The addition of a strongly hydrogen-bond-disrupting co-solvent, such as deuterated trifluoroacetic acid (TFA-d) or o-chlorophenol, is critical. This disrupts aggregates, ensuring isotropic tumbling and the sharp NMR lineshapes required for precise integration[4].

  • Internal Standard (IS) Selection: 1,4-Dinitrobenzene is selected as the optimal internal standard. Its highly deshielded aromatic protons produce a sharp singlet at ~8.40 ppm, which is well isolated from the analyte’s terephthalate aromatic singlet (~8.10 ppm) and aliphatic resonances (1.70–4.50 ppm).

  • Relaxation Delay (D1) Causality: Aromatic protons typically exhibit long longitudinal relaxation times (T₁). To achieve quantitative accuracy, the relaxation delay must be set to at least 5 × T₁ of the slowest relaxing nucleus. Failing to do so results in partial saturation and under-integration of the analyte, skewing the purity calculation.

Workflow Visualization

NMR_Methodology Start Linear PBT Trimer Sample CAS: 29278-67-9 Solvent Solvent System Preparation (CDCl3 + 5% TFA-d) Start->Solvent IS Internal Standard Addition (1,4-Dinitrobenzene) Solvent->IS Acq1D 1D NMR Acquisition (1H, 13C, qNMR) IS->Acq1D Acq2D 2D NMR Acquisition (COSY, HSQC, HMBC) IS->Acq2D Elucidation Structural Elucidation (End-group & Sequence Mapping) Acq1D->Elucidation Quant Absolute Quantification (Purity Assessment via qNMR) Acq1D->Quant Acq2D->Elucidation

Workflow for structural elucidation and qNMR purity assessment of linear PBT oligomers.

Step-by-Step Methodology

Sample Preparation
  • Weighing: Using a microbalance (d = 0.001 mg), accurately weigh ~10.0 mg of the O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate sample and ~5.0 mg of the 1,4-Dinitrobenzene internal standard into a clean glass vial.

  • Solvation: Add 600 µL of a pre-mixed solvent system consisting of CDCl₃ with 5% (v/v) TFA-d.

  • Homogenization: Vortex the mixture for 60 seconds and sonicate for 5 minutes at room temperature to ensure complete dissolution.

  • Transfer: Transfer the clear solution into a high-quality 5 mm NMR tube.

NMR Acquisition Parameters

Perform the analysis on a 400 MHz (or higher) NMR spectrometer equipped with a 5 mm broadband probe.

  • T₁ Measurement: Run a standard inversion-recovery experiment (180°-τ-90°) to determine the T₁ of the analyte and IS aromatic protons.

  • qNMR Acquisition:

    • Pulse Angle: 90° (to maximize signal-to-noise ratio per scan).

    • Relaxation Delay (D1): 30 seconds (ensure D1 ≥ 5 × T₁).

    • Number of Scans (NS): 64 (adjust based on required SNR; target SNR > 250:1 for quantified peaks).

    • Spectral Width: 20 ppm (centered at 5 ppm).

  • 2D NMR (For Structural Elucidation): Acquire ¹H-¹H COSY, ¹H-¹³C HSQC, and ¹H-¹³C HMBC spectra using standard pulse sequences to map the connectivity of the terminal hydroxybutyl groups versus the central butane-1,4-diyl core[4].

Self-Validating qNMR Processing
  • Fourier Transform: Apply an exponential window function with a line broadening (LB) of 0.3 Hz prior to FT.

  • Phase & Baseline Correction: Manually apply zero-order and first-order phase corrections. Apply a multipoint baseline correction to ensure a perfectly flat baseline around the integration regions.

  • Integration: Set the integration window to at least 60 times the full width at half maximum (FWHM) of the peak to capture >99% of the Lorentzian line shape.

  • Self-Validation Check: Calculate the purity using two independent analyte signals (e.g., the aromatic protons at 8.10 ppm and the terminal hydroxyl α-CH₂ protons at 3.70 ppm). Rule of Trust: A discrepancy of >1% between the two calculated purities indicates signal overlap from an impurity, invalidating that specific resonance for quantification.

Data Presentation & Interpretation

Structural Elucidation Data

The symmetry of the linear trimer simplifies the spectrum, but distinguishing the central butane-1,4-diyl core from the terminal 4-hydroxybutyl groups requires careful chemical shift mapping.

Table 1: Expected ¹H NMR Chemical Shift Assignments in CDCl₃/TFA-d

Proton EnvironmentExpected Shift (ppm)MultiplicityIntegrationAssignment
IS Aromatic 8.40s4H1,4-Dinitrobenzene
Analyte Aromatic 8.10s8HTerephthalate C₆H₄ rings
Ester α-CH₂ 4.35 – 4.45m8HCentral & Terminal -CH₂-O-CO-
Hydroxyl α-CH₂ 3.70t4HTerminal -CH₂-OH
Aliphatic β/γ-CH₂ 1.70 – 1.95m12HCentral & Terminal -CH₂-CH₂-
Quantitative Calculation

Absolute purity ( Px​ ) is calculated using the following primary ratio equation:

Px​=(Istd​Ix​​)×(Nx​Nstd​​)×(Mstd​Mx​​)×(Wx​Wstd​​)×Pstd​

Table 2: qNMR Calculation Variables

VariableDescriptionAnalyte (PBT Trimer)Internal Standard (1,4-DNB)
I Integral AreaMeasured (Peak at 8.10 ppm)Measured (Peak at 8.40 ppm)
N Number of Nuclei84
M Molar Mass ( g/mol )530.57[3]168.11
W Weight (mg)~10.000~5.000
P Purity (%)Calculated Result Certified (e.g., 99.9%)

References

  • Tsochatzis, E. D., Lopes, J. A., Holland, M. V., Reniero, F., Emons, H., & Guillou, C. (2019). Isolation, Characterization and Structural Elucidation of Polybutylene Terephthalate Cyclic Oligomers and Purity Assessment Using a 1H qNMR Method. Polymers, 11(3), 464. URL:[Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 162394066, O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate. URL:[Link]

  • Matsuzaki, K., et al. (2002). Triad Sequence Analysis of Poly(ethylene/butylene terephthalate) Copolymer Using 1H NMR. Macromolecules, 35(10), 4023–4029. URL:[Link]

  • Brenz, F., et al. (2020). Qualitative and quantitative analysis of monomers in polyesters for food contact materials. Food Chemistry. URL:[Link]

Sources

Method

High-Resolution Chromatographic Separation and Quantification of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate in E&amp;L Studies

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Application: Extractables and Leachables (E&L) Profiling, Medical Device Testing, and Food Contact Material Safety. Executive Summar...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Application: Extractables and Leachables (E&L) Profiling, Medical Device Testing, and Food Contact Material Safety.

Executive Summary & Chemical Profiling

Polybutylene terephthalate (PBT) is a high-performance engineering thermoplastic widely utilized in the manufacturing of medical devices (e.g., metered-dose inhaler valves, sterile filters) and pharmaceutical packaging. During the polycondensation process or subsequent thermal degradation, various oligomeric species are formed. Among these, O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (CAS: 29278-67-9) represents a critical linear trimer [3].

In Extractables and Leachables (E&L) studies, the migration of these oligomers into drug products or food matrices poses significant toxicological and regulatory concerns [1]. As a Senior Application Scientist, it is critical to recognize that separating this specific linear oligomer from a complex matrix of cyclic PBT oligomers requires a highly optimized, mechanistically sound chromatographic approach.

Chromatographic Rationale & Causality

The separation of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (MW: 530.57 Da) from its cyclic counterparts (e.g., cyclic PBT dimers and trimers) is fundamentally driven by differences in hydrodynamic volume and terminal functional groups.

  • Stationary Phase Selection (Causality): Cyclic oligomers are highly rigid and slightly more hydrophobic due to the lack of polar termini. In contrast, this linear oligomer possesses terminal hydroxyl (-OH) groups. These terminal hydroxyls introduce dipole-dipole interactions and potential hydrogen bonding with residual silanol groups on silica-based stationary phases. To prevent peak tailing, a sub-2 µm end-capped C18 column is strictly required. The high density of the C18 ligands maximizes hydrophobic retention, while the sub-2 µm particle size provides the theoretical plates necessary to resolve the linear trimer from closely eluting cyclic species.

  • Mobile Phase Optimization (Causality): The addition of 0.1% Formic Acid to the aqueous and organic mobile phases is chemically mandatory. It suppresses the ionization of any residual surface silanols on the column (maintaining them in a neutral, protonated state), thereby eliminating secondary ion-exchange interactions and ensuring sharp, symmetrical peaks.

  • Orthogonal Detection: The terephthalate backbone provides strong UV absorbance at 254 nm. However, for comprehensive E&L quantification—especially when authentic reference standards for every oligomeric degradant are unavailable—the integration of a Corona Charged Aerosol Detector (CAD) provides a near-universal response for non-volatile extractables [2]. High-Resolution Mass Spectrometry (HRMS) via ESI+ is coupled for unambiguous structural elucidation ( m/z 531.2 [M+H]+ ).

Separation_Mechanism N1 O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (Linear PBT Trimer, Hydroxyl Terminated) N4 Hydrophobic & Dipole Interactions (Aliphatic/Aromatic retention) N1->N4 Interacts with N2 Stationary Phase (End-capped C18 Alkyl Chains) N2->N4 Provides surface N3 Mobile Phase (H2O / Acetonitrile + 0.1% FA) N5 Elution & Resolution (Separation from Cyclic Oligomers) N3->N5 Drives gradient N4->N5 Overcome by organic modifier

Figure 1: Mechanistic pathway of reverse-phase chromatographic separation for linear PBT oligomers.

Quantitative Data & Method Parameters

To ensure reproducibility across laboratories, the optimized UHPLC-UV-CAD-HRMS parameters are summarized below.

Table 1: Optimized UHPLC-HRMS/CAD Method Parameters

ParameterSpecification / Condition
Analytical Column End-capped C18, 1.7 µm, 2.1 x 100 mm
Column Temperature 45 °C (Reduces mobile phase viscosity & improves mass transfer)
Mobile Phase A LC-MS Grade Water + 0.1% Formic Acid
Mobile Phase B LC-MS Grade Acetonitrile + 0.1% Formic Acid
Flow Rate 0.45 mL/min
Gradient Program 0-2 min: 5% B; 2-12 min: 5% 95% B; 12-15 min: 95% B
Injection Volume 2.0 µL
UV/DAD Detection 254 nm (Reference 360 nm)
CAD Settings Evaporation Temp: 35 °C, Power Function: 1.00
HRMS Detection ESI Positive, Capillary: 3.0 kV, Target: m/z 531.2201 [M+H]+

Experimental Workflow & Self-Validating Protocol

Trustworthiness in E&L analytical chemistry requires that every protocol acts as a self-validating system . The following step-by-step methodology incorporates mandatory internal controls to guarantee data integrity.

Phase 1: System Suitability Testing (SST) - The Validation Gate

Before any sample is extracted or injected, the system must prove its fitness.

  • Blank Verification: Inject Mobile Phase A. Verify that no peaks with S/N>3 elute at the expected retention time of the linear trimer.

  • Precision Check: Inject a 10 µg/mL reference standard of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate six consecutive times.

  • Acceptance Criteria: The Relative Standard Deviation (RSD) for both retention time and peak area must be ≤2.0% . The tailing factor ( Tf​ ) must be ≤1.2 . Do not proceed if SST fails.

Phase 2: Exhaustive Extraction
  • Matrix Preparation: Mince the PBT-containing medical device component into 2×2 mm pieces to maximize surface area.

  • Solvent Selection: Place 2.0 g of the minced matrix into a pre-cleaned borosilicate glass vial. Add 20.0 mL of Dichloromethane (DCM) or Isopropanol (IPA), depending on the simulated clinical exposure.

  • Extraction: Subject the sample to accelerated solvent extraction (ASE) or sealed reflux at 50 °C for 72 hours.

  • Spike Recovery Control: In a parallel vessel, spike 2.0 g of the matrix with a known concentration of the trimer standard prior to extraction. Recovery must fall between 85% - 115% to validate extraction efficiency.

Phase 3: Sample Reconstitution & Analysis
  • Concentration: Evaporate the extract to dryness under a gentle stream of high-purity nitrogen at 35 °C.

  • Reconstitution: Reconstitute the residue in 1.0 mL of Initial Mobile Phase (95% Water / 5% Acetonitrile). Vortex for 60 seconds and sonicate for 5 minutes.

  • Filtration: Filter the reconstituted sample through a 0.22 µm PTFE syringe filter directly into an autosampler vial.

  • Acquisition: Run the UHPLC-UV-CAD-HRMS sequence, ensuring a blank is injected between every 5 samples to monitor for carryover.

EL_Workflow A PBT Material / Medical Device Matrix B Exhaustive Solvent Extraction (e.g., DCM or IPA at 50°C) A->B C Sample Concentration & Reconstitution (95:5 H2O:ACN) B->C D UHPLC Separation (Sub-2 µm C18 Column) C->D E UV/DAD Detection (254 nm Chromophore) D->E F High-Resolution MS (ESI+, m/z 531.2 [M+H]+) D->F G Data Analysis & Oligomer Quantification E->G F->G

Figure 2: End-to-end Extractables and Leachables (E&L) analytical workflow for PBT oligomers.

References

  • Title: Extractables and Leachables: An Overview of Emerging Challenges Source: Pharmaceutical Technology URL: [Link]

  • Title: Universal response quantification approach using a Corona Charged Aerosol Detector (CAD) - Application on linear and cyclic oligomers extractable from polycondensate plastics polyesters, polyamides and polyarylsulfones Source: Journal of Chromatography A (via ResearchGate) URL: [Link]

  • Title: O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate | C28H34O10 Source: PubChem (National Center for Biotechnology Information) URL: [Link]

Application

Application Note: A Streamlined Protocol for the Synthesis of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate via Catalytic Depolymerization of Polyethylene Terephthalate (PET)

Introduction The chemical recycling of polyethylene terephthalate (PET), a major component of post-consumer plastic waste, into valuable chemical intermediates is a cornerstone of sustainable chemistry. This application...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The chemical recycling of polyethylene terephthalate (PET), a major component of post-consumer plastic waste, into valuable chemical intermediates is a cornerstone of sustainable chemistry. This application note presents a detailed protocol for the synthesis of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate, a dimeric terephthalate ester, through the catalytic glycolysis of PET with 1,4-butanediol. This process offers a direct route to a functionalized aromatic diol with potential applications in polymer chemistry, serving as a building block for novel polyesters, polyurethanes, and other advanced materials. The described method focuses on optimizing the reaction conditions to favor the formation of the dimeric product over the corresponding monomer, bis(4-hydroxybutyl) terephthalate (BHBT).

Scientific Principles and Rationale

The core of this protocol lies in the transesterification of the ester linkages within the PET polymer chain by 1,4-butanediol. This reaction, often referred to as glycolysis, breaks down the long polymer chains into smaller oligomers and, ultimately, into monomeric and dimeric products. The choice of catalyst and the control of reaction parameters are critical to steer the reaction towards the desired product distribution.

The reaction proceeds through a nucleophilic attack of the hydroxyl groups of 1,4-butanediol on the carbonyl carbon of the terephthalate ester units in PET. This process is significantly accelerated by the presence of a suitable transesterification catalyst. While various catalysts can be employed, this protocol utilizes zinc acetate due to its high activity and selectivity in promoting the glycolysis of PET.[1]

The formation of the dimer, O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate, is favored under conditions where a slight excess of the terephthalate moiety is present relative to the diol available for end-capping. This can be achieved by carefully controlling the initial molar ratio of PET repeating units to 1,4-butanediol and by managing the reaction time and temperature to promote the condensation of two BHBT molecules.

Experimental Workflow

The overall experimental workflow for the preparation of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate is depicted below.

Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up and Purification cluster_analysis Analysis PET PET Flakes Reactor Reactor Assembly PET->Reactor BDO 1,4-Butanediol BDO->Reactor Catalyst Zinc Acetate Catalyst->Reactor Heating Heating and Stirring Reactor->Heating Depolymerization Filtration Hot Filtration Heating->Filtration Separation of Unreacted PET Precipitation Precipitation in Water Filtration->Precipitation Washing Washing Precipitation->Washing Drying Vacuum Drying Washing->Drying Isolation of Product NMR NMR Spectroscopy Drying->NMR MS Mass Spectrometry Drying->MS DSC DSC Analysis Drying->DSC

Caption: Experimental workflow for the synthesis and characterization of the target dimer.

Detailed Experimental Protocol

Materials and Equipment:

Material/EquipmentSpecifications
Polyethylene Terephthalate (PET)Post-consumer clear flakes, washed and dried
1,4-Butanediol (BDO)Anhydrous, ≥99%
Zinc Acetate (Zn(OAc)₂)Dihydrate, ≥98%
Reaction Vessel250 mL three-necked round-bottom flask
Mechanical StirrerOverhead stirrer with a glass stirring rod and PTFE paddle
CondenserAllihn condenser
Heating MantleWith temperature controller
Nitrogen InletFor inert atmosphere
Filtration FunnelBüchner funnel with filter paper
Vacuum OvenFor drying the final product
Analytical InstrumentsNMR Spectrometer, Mass Spectrometer, DSC

Procedure:

  • Reactor Setup: Assemble the three-necked round-bottom flask with the mechanical stirrer, condenser, and nitrogen inlet. Ensure all glassware is dry.

  • Charging Reactants: To the flask, add PET flakes (19.2 g, 0.1 mol of repeating units), 1,4-butanediol (27.0 g, 0.3 mol), and zinc acetate dihydrate (0.44 g, 2 mmol, 2 mol% relative to PET).

  • Inert Atmosphere: Purge the reactor with nitrogen for 15 minutes to establish an inert atmosphere. Maintain a gentle nitrogen flow throughout the reaction.

  • Reaction: Begin stirring and heat the mixture to 210-220 °C using the heating mantle. The PET flakes will gradually dissolve as the depolymerization proceeds. Maintain the reaction at this temperature for 4-5 hours. The progress of the reaction can be monitored by the visual disappearance of the solid PET flakes.

  • Hot Filtration: After the reaction is complete, allow the mixture to cool slightly to approximately 150 °C. While still hot, filter the reaction mixture through a pre-heated Büchner funnel to remove any unreacted PET or solid impurities.

  • Product Precipitation: Slowly pour the hot, filtered liquid into a beaker containing 500 mL of cold, deionized water while stirring vigorously. The product will precipitate as a white solid.

  • Washing: Collect the precipitate by vacuum filtration. Wash the solid product thoroughly with deionized water (3 x 100 mL) to remove excess 1,4-butanediol and any water-soluble byproducts. Subsequently, wash with a small amount of cold methanol to aid in drying.

  • Drying: Dry the purified white solid in a vacuum oven at 60 °C overnight to a constant weight.

Characterization Data

The identity and purity of the synthesized O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate can be confirmed by standard analytical techniques.

Table 1: Physicochemical Properties

PropertyValue
Molecular Formula C₂₈H₃₄O₁₀
Molecular Weight 530.57 g/mol
CAS Number 29278-67-9
Appearance White to off-white solid

Table 2: Expected NMR Spectroscopic Data (in DMSO-d₆)

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
~8.10s8HAromatic protons of terephthalate
~4.30t8H-COO-CH₂ -
~3.45t8H-CH₂ -OH
~1.70m8H-COO-CH₂-CH₂ -
~1.55m8H-CH₂-CH₂ -OH
~4.90t2H-CH₂ -OH

Note: The exact chemical shifts may vary slightly depending on the solvent and concentration.

Mass Spectrometry:

Electrospray ionization mass spectrometry (ESI-MS) is expected to show a prominent peak corresponding to the sodium adduct of the molecule [M+Na]⁺ at m/z 553.56.

Discussion and Mechanistic Insights

The formation of the dimeric product is a result of a series of equilibrium reactions. Initially, the glycolysis of PET produces the monomer, bis(4-hydroxybutyl) terephthalate (BHBT).

Mechanism PET PET Polymer BHBT Bis(4-hydroxybutyl) terephthalate (Monomer) PET->BHBT + 1,4-Butanediol BDO 1,4-Butanediol Dimer O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (Dimer) BHBT->Dimer + BHBT - 1,4-Butanediol Catalyst Catalyst (Zn(OAc)₂)

Caption: Simplified reaction pathway for dimer formation.

Under the optimized conditions of a slight molar excess of terephthalate units (from PET) and elevated temperatures, a subsequent transesterification reaction between two molecules of the initially formed BHBT can occur. In this step, a hydroxyl end group of one BHBT molecule attacks the ester linkage of another, leading to the elimination of a molecule of 1,4-butanediol and the formation of the dimer. The continuous removal of any volatile byproducts can help drive this equilibrium towards the dimer. The prolonged reaction time at a high temperature is crucial to facilitate this secondary reaction.

Troubleshooting and Expert Recommendations

  • Low Yield: If the yield of the final product is low, ensure that the PET flakes are completely dry before the reaction, as water can interfere with the transesterification process. Incomplete dissolution of PET might indicate insufficient reaction time or temperature.

  • Product Purity: The purity of the final product is highly dependent on the thoroughness of the washing steps. Ensure complete removal of unreacted 1,4-butanediol, as it can act as a plasticizer and affect the properties of the final product.

  • Catalyst Selection: While zinc acetate is effective, other transesterification catalysts such as titanium(IV) isopropoxide or antimony(III) oxide can also be used. However, their activity and the optimal reaction conditions may vary.[2]

  • Scale-up Considerations: When scaling up the reaction, efficient stirring is critical to ensure uniform heat distribution and effective contact between the reactants and the catalyst, especially in the initial stages when PET is still in solid form.

Conclusion

This application note provides a robust and reproducible protocol for the synthesis of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate from post-consumer PET. By carefully controlling the reaction conditions, the catalytic depolymerization of PET with 1,4-butanediol can be directed to favor the formation of this valuable dimeric diol. This process not only offers a viable route for the chemical recycling of plastic waste but also provides access to a versatile building block for the synthesis of new polymeric materials.

References

  • Axios Research. PBT Related Compound 7 - CAS - 29278-67-9. [Link]

  • PubChem. O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate. [Link]

  • Request PDF. Depolymerization of Poly(ethylene terephthalate) Waste Using 1,4-Butanediol and Triethylene Glycol. [Link]

  • Request PDF. Transesterification Kinetics of Dimethyl Terephthalate with 1,4-Butanediol. [Link]

  • MDPI. Efficient Glycolysis of Polyethylene Terephthalate (PET) Catalyzed by Cyclic(alkyl)(amino)carbene Copper Complexes. [Link]

  • Google Patents.
  • RSC Publishing. Directional glycolysis of waste PET using deep eutectic solvents for preparation of aromatic-based polyurethane elastomers. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Improving yield of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate in transesterification

Technical Support Center: Optimizing Transesterification Yields for O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate Welcome to the Technical Support Center. This guide is designed for researchers and process sci...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Optimizing Transesterification Yields for O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate

Welcome to the Technical Support Center. This guide is designed for researchers and process scientists aiming to isolate and maximize the yield of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (MW: 530.6 g/mol )[1]. This specific molecule is a critical trimeric oligomer intermediate in the synthesis of Polybutylene Terephthalate (PBT). Controlling the transesterification process to halt at this exact oligomeric stage—without progressing to high-molecular-weight polycondensation or losing reactants to side reactions—requires precise thermodynamic and stoichiometric control.

Process Overview & Mechanistic Pathway

During the transesterification of Dimethyl Terephthalate (DMT) with 1,4-Butanediol (BDO), the reaction naturally progresses toward long-chain PBT[2]. To successfully isolate the target bis-capped oligomer, the reaction equilibrium must be manipulated to favor chain termination by BDO.

Workflow Reactants DMT + 1,4-Butanediol (BDO) Molar Ratio 1:3 to 1:4 Reaction Transesterification 160°C - 200°C, 1 atm Reactants->Reaction Catalyst Titanium Catalyst (TBT) 0.1 - 0.3 wt% Catalyst->Reaction Target O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate Target Oligomer Reaction->Target Controlled Temp & Pressure SideReaction BDO Dehydration (Acid/Heat Catalyzed) Reaction->SideReaction High Temp (>220°C) Polymerization Polycondensation >240°C, High Vacuum Target->Polymerization Vacuum Applied THF Tetrahydrofuran (THF) Byproduct SideReaction->THF PBT High MW PBT (Over-polymerization) Polymerization->PBT

Reaction workflow for oligomer synthesis vs. competing THF formation and polycondensation.

Self-Validating Experimental Protocol

To ensure reproducibility and high yield of the target oligomer, follow this self-validating methodology.

Phase 1: Reactant Preparation & Stoichiometry Setup

  • Action: Charge the reactor with DMT and BDO at a strictly controlled molar ratio of 1:3.5 to 1:4.

  • Causality: A stoichiometric excess of BDO is mathematically required to cap both ends of the terephthalate core. This prevents the formation of long-chain PBT and isolates the reaction at the specific O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate stage[3],[4].

  • Validation Check: Perform Karl Fischer titration on the BDO feedstock. Moisture must be <0.05% to prevent premature hydrolysis and deactivation of the titanium catalyst.

Phase 2: Catalysis & Transesterification

  • Action: Introduce Titanium tetrabutoxide (TBT) or Titanium isopropoxide (Ti-IP) at 0.2 wt% under a continuous nitrogen blanket. Heat the mixture gradually to 180°C–200°C.

  • Causality: Titanium-based catalysts provide superior hydrolytic stability and interaction with the carbonyl oxygen compared to traditional metal acetates (like zinc or manganese)[5],[6]. Heating under atmospheric pressure ensures that the methanol byproduct is distilled off while BDO remains in the melt, driving the equilibrium forward[7].

  • Validation Check: Monitor the distillate volume via a Vigreux column. The reaction reaches the optimal oligomer stage when the collected methanol volume hits 90–95% of the theoretical yield[4].

Phase 3: Quenching & Isolation

  • Action: Once the theoretical methanol yield is achieved, immediately cool the reactor to <150°C to quench the reaction. Do not apply high vacuum.

  • Causality: Applying a vacuum (<100 Pa) or exceeding 240°C will strip the unreacted BDO from the matrix, forcing the oligomers to condense into high molecular weight PBT[3],[7].

  • Validation Check: Analyze the final product via High-Performance Liquid Chromatography (HPLC). The chromatogram must show a dominant peak for the target oligomer (MW ~530.6 Da), with minimal high-MW polymeric tailing[5],[1].

Troubleshooting Guide (Q&A)

Issue 1: High levels of Tetrahydrofuran (THF) are detected, and oligomer yield is low.

  • Root Cause: THF formation is a competing side reaction caused by the acid-catalyzed dehydration of BDO[8],[9]. This consumes your BDO, altering the carefully planned stoichiometry and starving the transesterification process.

  • Causality & Solution: At temperatures above 220°C, the activation energy for BDO cyclization is easily overcome. Counterintuitively, increasing the TBT catalyst concentration slightly (e.g., from 0.1% to 0.25 wt%) can decrease THF production. A higher catalyst load accelerates the main transesterification reaction, consuming BDO before it has time to dehydrate under prolonged heat[8],[10]. Cap your reaction temperature at 200°C.

Issue 2: The product is highly viscous and testing shows high-molecular-weight PBT instead of the target oligomer.

  • Root Cause: Over-polymerization due to unintended pressure drops or excessive reaction time.

  • Causality & Solution: Transesterification is a reversible equilibrium. If your reactor pressure drops too low (e.g., into the mbar range), BDO vaporizes and is removed from the system. According Le Chatelier's principle, the removal of the terminal BDO groups forces the oligomers to link together, building molecular weight[3]. Ensure the reactor remains at atmospheric pressure or only a very mild vacuum (no lower than 350 mm Hg) during the transesterification phase.

Issue 3: The reaction stalls before the theoretical methanol yield is reached.

  • Root Cause: Catalyst poisoning or inadequate byproduct removal.

  • Causality & Solution: Titanium catalysts are highly susceptible to complexation with acidic OH groups, particularly from phosphorus-based compounds or excessive moisture[11]. Ensure your reactor is thoroughly purged with nitrogen and verify that no phosphite stabilizers were inadvertently added during the early transesterification phase. Additionally, check your distillation column temperature; if methanol is refluxing rather than distilling out, the forward reaction will stall[4].

Quantitative Process Optimization Data

The following table summarizes the causal impact of varying reaction parameters on the yield of the target oligomer versus unwanted side reactions.

ParameterSuboptimal ConditionOptimized ConditionCausality / Impact
Catalyst Type Zinc AcetateTitanium Tetrabutoxide (TBT) / Ti-IPTi-based catalysts offer superior interaction with carbonyl oxygen, significantly increasing conversion rates[5],[6].
BDO:DMT Molar Ratio 1.5 : 13.5 : 1 to 4 : 1Excess BDO drives the equilibrium toward the bis-capped oligomer and prevents premature chain extension[3],[4].
Temperature > 240°C180°C - 200°CTemperatures >220°C exponentially increase the BDO dehydration side-reaction into THF[9],[10].
Reactor Pressure < 100 Pa (High Vacuum)Atmospheric to Mild Vacuum (350 mm Hg)High vacuum removes BDO, driving polycondensation to high MW PBT. Mild pressure retains BDO, stabilizing the oligomer[3],[7].
Catalyst Loading < 0.05 wt%0.15 - 0.30 wt%Higher TBT loading accelerates the main transesterification rate, outcompeting the slower THF side reaction[8],[6].

Frequently Asked Questions (FAQs)

Q: Can I use Purified Terephthalic Acid (PTA) instead of DMT to synthesize this specific oligomer? A: Yes, but it is significantly more challenging. The direct esterification of PTA with BDO generates water instead of methanol[2]. More importantly, PTA acts as an acid catalyst itself, which drastically promotes the dehydration of BDO into THF during the initial stages of the reaction[10],[7]. If using PTA, you must strictly control the heating ramp rate and utilize specialized mixed catalytic systems to suppress THF formation.

Q: How can I accurately quantify the amount of THF generated in my reactor? A: The industry standard for quantifying THF in the reaction mixture is Gas Chromatography (GC) equipped with a Flame Ionization Detector (FID)[10]. Dissolve an aliquot of the reaction mixture in a compatible solvent (like methanol), filter it, and inject it into the GC.

Q: Why does the literature sometimes refer to this molecule as a "dimer" and sometimes as a "trimer"? A: The terminology depends on the reference frame. The repeating unit of PBT is the butylene terephthalate monomer. O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate contains two terephthalate core groups and three BDO units[1]. Because it contains two acid-derived units, polymer chemists often refer to it as a dimer of the repeating unit, though structurally it is a trimeric chain of alternating diol-diacid-diol segments.

References

  • "A high performance liquid chromatography method to determine monomer reactivity ratios in copolycondensation of bis(4-hydroxybutyl) terephthalate and bis(2-hydroxyethyl) terephthalate", ResearchGate.
  • "O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate | C28H34O10", PubChem.
  • "Influence of Reaction Conditions on Main and Side Reactions During the Transesterification of Dimethyl Terephthalate with 1, 4-Butanediol", Taylor & Francis.
  • "Transesterification of Bis 2-Hydroxyethyl Terephthalate for Production of Bis 4-Hydroxybutyl Terephthalate over Homogenous Catalysts", University of Seoul.
  • "Understanding the Production Process of Polybutylene Terephthalate (PBT)", ChemAnalyst.
  • "Influence of Reaction Conditions on Main and Side Reactions During the Transesterification of Dimethyl Terephthalate with 1, 4-B", Taylor & Francis.
  • "Technical Support Center: Minimizing Tetrahydrofuran (THF) Formation in PBT Synthesis", Benchchem.
  • "WO2016025228A1 - Continuous process for making polybutylene terephthalate", Google Patents.
  • "PBT homopolymer synthesis and polycondensation", ITU.
  • "Inhibiting effect of phosphorus compounds on model transesterification and direct esterification reactions catalysed by titanium", KPI.
  • "Kinetics of transesterification of dimethyl terephthalate with 1,4-butanediol catalyzed by tetrabutyl titanate", SciSpace.

Sources

Optimization

Technical Support Center: Optimizing Reaction Temperature for O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate Production

Welcome to the Technical Support Center. This guide is engineered for researchers, application scientists, and drug development professionals synthesizing O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (a criti...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for researchers, application scientists, and drug development professionals synthesizing O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (a critical trimer/intermediate in polyester and advanced material synthesis).

Synthesizing this specific oligomer requires the precise esterification of Terephthalic Acid (TPA) with 1,4-Butanediol (BDO)[1][2]. The most common point of failure in this workflow is improper thermal management, which leads to incomplete reactions or severe monomer loss via side reactions[3][4]. This guide breaks down the causality of temperature control, provides actionable troubleshooting, and outlines a self-validating experimental protocol.

Part 1: Core Mechanisms & Temperature Causality

The synthesis of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate is a delicate kinetic balancing act. The primary reaction is the direct esterification of TPA and BDO, which is endothermic and requires high temperatures (typically 180°C to 240°C) to proceed and to distill off the water byproduct[2][5].

However, at elevated temperatures, BDO is highly susceptible to an intramolecular cyclodehydration reaction, forming Tetrahydrofuran (THF) and water[3][4]. The causality of thermal failure lies in the acidic nature of unreacted TPA . During the initial stages of the reaction, solid TPA acts as an acid catalyst that aggressively promotes the BDO-to-THF side reaction if the temperature exceeds 200°C prematurely[4]. Therefore, temperature cannot simply be set to maximum; it must be dynamically ramped to ensure TPA is consumed via esterification before the thermal threshold for massive THF conversion is crossed[2][4].

Part 2: Troubleshooting Guides & FAQs

Q: Why is my BDO consumption significantly higher than the theoretical molar ratio, and why is my final yield low? A: You are likely losing BDO to THF formation due to aggressive initial heating[3][4]. If your reactor is heated above 200°C while high concentrations of unreacted TPA are still present, the TPA acid-catalyzes the cyclodehydration of BDO[4]. This alters your internal BDO:TPA stoichiometry, starving the main esterification pathway and resulting in low yields of the target diterephthalate. Solution: Implement a staged temperature ramp (see Protocol below) to consume free TPA at 180°C before pushing to higher temperatures[2][4].

Q: The reaction mixture remains a cloudy, white suspension after 2 hours. Is the temperature too low? A: Yes. TPA has extremely low solubility in BDO at lower temperatures. If your internal reactor temperature is below 180°C, the dissolution rate of TPA becomes the rate-limiting step, and the esterification kinetics stall[2][5]. Ensure your heating mantle is calibrated and that you are not losing excessive heat through an uninsulated reactor head.

Q: Can I just add a massive excess of BDO to compensate for the THF side reaction at high temperatures? A: No. While a moderate excess of BDO (e.g., 1.1 to 2.2 molar ratio) is standard to drive the esterification equilibrium forward[1], indiscriminately adding BDO dilutes the catalyst (e.g., Tetrabutyl titanate, TBT) and the TPA[4]. This slows down the desired esterification while providing more substrate for THF conversion. It also drastically increases the thermal energy required to eventually distill off the unreacted BDO[1]. Optimize the thermal profile first.

Part 3: Data Presentation

To assist in programming your reactor's thermal controller, refer to the thermodynamic and kinetic matrix below.

Table 1: Thermodynamic & Kinetic Matrix for Esterification

Temperature RangeEsterification KineticsTHF Side-Reaction RatePhysical State of MixtureActionable Recommendation
< 150°C NegligibleLowOpaque slurryAvoid. Insufficient thermal energy for TPA activation.
150°C - 180°C Slow to ModerateLowSlurry transitioning to cloudyUse as an initial ramp phase to safely consume free TPA.
180°C - 220°C Optimal / FastModerateClearing meltIdeal operational window for primary esterification[2][4].
> 230°C Very FastExponentially HighClear meltAvoid during early stages; reserve strictly for final polycondensation or oligomer refinement[1][2].

Part 4: Experimental Protocols

Self-Validating Synthesis of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate

This protocol utilizes a dynamic temperature ramp to maximize yield and minimize BDO degradation.

Materials: Terephthalic Acid (TPA), 1,4-Butanediol (BDO), Tetrabutyl titanate (TBT) catalyst. Equipment: Glass reactor with a mechanical stirrer, nitrogen inlet, heating mantle with a programmable PID controller, and a Dean-Stark trap connected to a condenser[4].

Step-by-Step Methodology:

  • Charge and Purge: Charge the reactor with TPA and BDO at a precise 1:1.5 molar ratio[4]. Start the mechanical stirrer and purge the system with Nitrogen for 20 minutes to displace oxygen and prevent high-temperature oxidation.

  • Catalyst Addition: Add the TBT catalyst at a concentration of 500 ppm relative to the TPA mass[4].

  • Phase 1 Heating (TPA Consumption): Set the PID controller to heat the mixture to 180°C under a slow, continuous N2 stream[2][4].

    • Validation Checkpoint: The mixture will appear as an opaque white slurry. As the temperature stabilizes at 180°C, water will begin to collect in the Dean-Stark trap, confirming the onset of esterification.

  • Phase 2 Heating (Dynamic Ramp): Maintain 180°C until approximately 50% of the theoretical water volume is collected. This physical milestone validates that the acidity of the system has dropped sufficiently. Gradually ramp the temperature to 220°C at a rate of 1°C/min[2][4].

  • Reaction Completion: Hold the temperature at 220°C until 80-90% of the theoretical water is collected[4].

    • Validation Checkpoint: The solution must transition from a cloudy suspension to a clear, homogeneous melt. This optical clarity confirms the complete conversion of insoluble TPA into the soluble diterephthalate oligomer.

  • Recovery: Cool the reactor under an inert atmosphere to prevent discoloration. The resulting product can be isolated or directly subjected to high-vacuum polycondensation (240°C - 260°C) if further polymerization is required[1][2].

Part 5: Mandatory Visualization

The following diagram illustrates the logical relationship between the reaction temperature, the desired esterification pathway, and the acid-catalyzed side reaction.

ReactionDynamics TPA Terephthalic Acid (TPA) Esterification Esterification (180°C - 220°C) TPA->Esterification SideReaction Cyclodehydration (>200°C) TPA->SideReaction Acid Catalyst BDO 1,4-Butanediol (BDO) BDO->Esterification BDO->SideReaction BHBT O,O'-Butane-1,4-diyl bis (4-hydroxybutyl) diterephthalate Esterification->BHBT Main Pathway THF Tetrahydrofuran (THF) + H2O SideReaction->THF BDO Loss

Reaction pathways for BHBT synthesis vs. THF side-reaction as a function of temperature.

References

  • Poly(Butylene Terephthalate) Synthesis and Properties - pageplace.de -
  • O,O'-Butane-1,4-diyl bis(4-hydroxybutyl)
  • Technical Support Center: Minimizing Tetrahydrofuran (THF)
  • Synthesis of bis(hydroxybutyl)
  • Application Notes and Protocols for the Synthesis of Polybutylene Terephthalate (PBT)
  • US4656241A - Method for producing polybutylene terephthal

Sources

Troubleshooting

Preventing side reactions during O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate polymerization

Welcome to the technical support center for the polymerization of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate. This guide is designed for researchers, scientists, and drug development professionals to naviga...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the polymerization of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific polyester synthesis. Here, you will find in-depth troubleshooting advice and frequently asked questions to help you prevent and resolve common side reactions and other experimental challenges.

Troubleshooting Guide: Diagnosing and Solving Polymerization Issues

This section addresses specific problems that may arise during the synthesis of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate, providing potential causes and actionable solutions.

Issue 1: Polymer has a yellow or discolored appearance.

  • Potential Cause A: Thermal Degradation. High reaction temperatures, especially for prolonged periods, can lead to the thermal degradation of the polyester chains.[1][2] This process can initiate chain scission and the formation of chromophoric byproducts.[2] The ester groups within the polymer backbone are particularly susceptible to thermal cleavage.[2]

  • Solution A: Optimize Reaction Temperature and Time.

    • Temperature Control: Maintain the polymerization temperature within the optimal range, which is typically high enough to ensure monomer reactivity and facilitate the removal of condensation byproducts, but low enough to prevent degradation. For many polyesterifications, temperatures above 180°C can lead to undesirable side reactions.[3]

    • Time Management: Minimize the reaction time at the highest temperature. Once the desired molecular weight or viscosity is achieved, the reaction should be quenched promptly.

    • Inert Atmosphere: Conduct the polymerization under a nitrogen or argon atmosphere to prevent oxidation, which can exacerbate discoloration at high temperatures.

  • Potential Cause B: Catalyst-Induced Side Reactions. Certain catalysts, particularly some titanium-based compounds, can cause yellowing of the final polymer.[4][5] This can be due to the formation of colored catalyst residues or byproducts.[6] For instance, some titanium catalysts can be reduced at high temperatures, leading to colored species.[6]

  • Solution B: Judicious Catalyst Selection and Optimization.

    • Catalyst Choice: Consider using catalysts known for producing low-color polyesters, such as certain organotitanates or antimony-based catalysts, though the latter may have environmental concerns.[6][7]

    • Concentration Optimization: Use the minimum effective concentration of the catalyst to minimize color formation and other side reactions.[8]

    • Alternative Catalysts: Explore newer, "greener" catalyst systems, such as enzyme-based catalysts, which operate under milder conditions and can reduce discoloration.[3]

Issue 2: The final polymer has a low molecular weight and poor mechanical properties.

  • Potential Cause A: Incomplete Reaction. The polycondensation reaction may not have proceeded to a sufficient extent to build high molecular weight chains. This can be due to inefficient removal of the condensation byproduct (e.g., water or methanol).

  • Solution A: Enhance Removal of Condensation Byproducts.

    • High Vacuum: Apply a high vacuum during the final stages of polymerization to effectively remove volatile byproducts, driving the equilibrium towards polymer formation.

    • Efficient Stirring: Ensure vigorous and efficient stirring of the reaction mixture to increase the surface area for byproduct evaporation.

    • Azeotropic Distillation: In some systems, an inert solvent that forms an azeotrope with the byproduct can be used to facilitate its removal.

  • Potential Cause B: Hydrolysis. The presence of water in the reaction mixture can lead to the hydrolysis of ester linkages, cleaving the polymer chains and limiting the achievable molecular weight.[9][10][11] This is a reversible reaction, but the removal of water is crucial for polymerization.[3]

  • Solution B: Rigorous Drying of Reactants and Reaction Setup.

    • Monomer and Reagent Purity: Use high-purity monomers and ensure they are thoroughly dried before use.[8] Moisture contamination is a common source of inconsistent results.[8]

    • Glassware and Apparatus: Dry all glassware and the reaction setup meticulously, for example, by flame-drying under vacuum or oven-drying overnight.

    • Dessicants: In some cases, adding a desiccant that is inert to the reaction components can help scavenge trace amounts of water.[12]

  • Potential Cause C: Incorrect Stoichiometry. An imbalance in the molar ratio of the diol and di-ester/di-acid monomers will limit the degree of polymerization, as one type of functional group will be depleted, preventing further chain growth.

  • Solution C: Precise Stoichiometric Control.

    • Accurate Measurements: Use precise analytical techniques to weigh and dispense the monomers.

    • Account for Purity: Adjust the amounts of monomers based on their purity as determined by analytical methods like titration or spectroscopy.

    • Volatile Monomers: If one of the monomers is volatile, it may be necessary to use a slight excess to compensate for any loss during the reaction.

Issue 3: Gel formation or cross-linking occurs during polymerization.

  • Potential Cause A: Unwanted Side Reactions at High Temperatures. At elevated temperatures, side reactions such as etherification between hydroxyl end groups can occur, leading to branching and eventually gelation.[13] Some catalysts can also promote such side reactions.[13]

  • Solution A: Careful Temperature and Catalyst Management.

    • Stepwise Temperature Profile: Employ a carefully controlled, stepwise temperature program. Start at a lower temperature for the initial esterification/transesterification and gradually increase it for the polycondensation stage.

    • Catalyst Screening: Select a catalyst that has high selectivity for esterification over etherification at the desired reaction temperatures.

  • Potential Cause B: Presence of Polyfunctional Impurities. Impurities in the monomers with more than two functional groups (e.g., triols or tricarboxylic acids) can act as cross-linking agents, leading to the formation of a gelled network.[14]

  • Solution B: Ensure High Purity of Monomers.

    • Monomer Purification: Purify the monomers before use through techniques such as recrystallization or distillation to remove polyfunctional impurities.

    • Quality Control: Analyze the purity of the monomers using techniques like chromatography (GC, HPLC) or spectroscopy (NMR) to ensure the absence of cross-linking contaminants.[8]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the polymerization of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate.

Q1: What is the primary reaction for the synthesis of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate?

The primary reaction is a polycondensation, which can be achieved through two main routes:

  • Direct Esterification: The reaction of terephthalic acid with an excess of 1,4-butanediol and the diol derived from the monomer itself. Water is eliminated as a byproduct.

  • Transesterification: The reaction of a terephthalate ester, such as dimethyl terephthalate, with the diols. A small alcohol, like methanol, is the byproduct.[15][16]

The reaction proceeds in two stages: an initial esterification or transesterification to form oligomers, followed by a polycondensation step at higher temperatures and under vacuum to build high molecular weight polymer chains.[7]

Q2: What are the most common side reactions to be aware of?

The most prevalent side reactions include:

  • Thermal Degradation: At high temperatures, the polyester chains can break down, leading to lower molecular weight and discoloration.[1][2] The ester groups are often the weak points for thermal degradation.[1]

  • Hydrolysis: The presence of water can reverse the polymerization reaction by cleaving the ester bonds.[9][10]

  • Etherification: Hydroxyl end groups of the polymer chains can react with each other to form ether linkages, which can lead to branching and changes in polymer properties.[13]

  • Cyclization: Intramolecular reactions can lead to the formation of cyclic oligomers, which do not contribute to the growth of the polymer chain and can lower the final molecular weight.

Q3: How does the choice of catalyst affect the polymerization and potential side reactions?

The catalyst plays a crucial role in accelerating the esterification and polycondensation reactions.[7] However, the choice of catalyst can also influence the extent of side reactions.[6]

  • Titanium-based catalysts are highly active but can sometimes promote side reactions like etherification and may cause discoloration of the polymer.[4][5][6]

  • Antimony compounds are also effective and widely used, but they are coming under scrutiny due to environmental and health concerns.[6]

  • Tin-based catalysts are another option, but like titanium catalysts, they can sometimes lead to undesirable side effects.[6]

  • Enzyme catalysts (e.g., lipases) offer a "green" alternative, operating under milder conditions which can significantly reduce side reactions.[3] However, they may be more expensive and less stable at high temperatures.

Q4: Why is monomer purity so critical for successful polymerization?

Monomer purity is paramount for several reasons:

  • Stoichiometric Balance: Impurities can throw off the precise molar ratio of reactive groups, leading to a lower degree of polymerization.[8]

  • Chain Termination: Monofunctional impurities will cap the growing polymer chains, preventing the formation of high molecular weight polymers.

  • Cross-linking: Polyfunctional impurities (with more than two reactive groups) can cause branching and gelation, leading to an intractable product.[14]

  • Catalyst Inhibition: Some impurities can poison the catalyst, reducing its activity and slowing down the polymerization rate.

  • Discoloration: Impurities can be a source of color or can promote side reactions that lead to discoloration.[8]

Q5: What analytical techniques are recommended for monitoring the polymerization and characterizing the final product?

A combination of techniques is recommended:

  • In-process Monitoring:

    • Melt Viscosity: Monitoring the torque required for stirring can provide a real-time indication of the increase in molecular weight.

    • Byproduct Collection: Measuring the amount of evolved byproduct (water or alcohol) can indicate the extent of the reaction.

  • Final Polymer Characterization:

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure of the polymer and determine the composition in copolymers.

    • Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional groups (e.g., ester carbonyl) and to check for the presence of byproducts.

    • Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC): To determine the molecular weight and molecular weight distribution of the polymer.

    • Differential Scanning Calorimetry (DSC): To determine thermal properties such as the glass transition temperature (Tg) and melting temperature (Tm).

    • Thermogravimetric Analysis (TGA): To assess the thermal stability of the polymer.[2]

Experimental Protocols

Protocol 1: General Two-Stage Melt Polymerization

  • Monomer Preparation: Ensure all monomers, including O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate and any comonomers, are of high purity and thoroughly dried.

  • Reactor Setup: Assemble a clean, dry glass reactor equipped with a mechanical stirrer, a nitrogen/argon inlet, and a distillation condenser.

  • First Stage (Esterification/Transesterification):

    • Charge the reactor with the monomers and the catalyst.

    • Purge the system with an inert gas.

    • Heat the mixture to a moderate temperature (e.g., 180-220°C) with stirring.

    • Collect the condensation byproduct (water or alcohol) in the distillation receiver.

    • Continue this stage until the theoretical amount of byproduct has been collected.

  • Second Stage (Polycondensation):

    • Gradually increase the temperature (e.g., to 240-260°C).

    • Slowly apply a high vacuum (e.g., <1 Torr).

    • Continue the reaction under high temperature and vacuum with vigorous stirring until the desired melt viscosity is achieved.

    • Break the vacuum with an inert gas and extrude the polymer from the reactor.

    • Cool the polymer in an ice-water bath for further analysis.[17]

Data Presentation

Table 1: Typical Temperature Profile for Two-Stage Polymerization

StageTemperature Range (°C)PressurePurpose
Esterification/Transesterification 180 - 220Atmospheric (Inert Gas)Formation of low molecular weight oligomers and removal of the primary condensation byproduct.
Polycondensation 240 - 260High Vacuum (<1 Torr)Building high molecular weight polymer chains by removing residual byproducts and driving the equilibrium.

Visualizations

Diagram 1: Key Reactions in the Polymerization Process

cluster_main Main Polymerization Reaction cluster_side Common Side Reactions Monomers Monomers (Diol + Diterephthalate) Oligomers Oligomers Monomers->Oligomers Esterification/ Transesterification Polymer High Molecular Weight Polymer Oligomers->Polymer Polycondensation Etherification Etherification (Branching) Oligomers->Etherification High Temp./Catalyst Degradation Thermal Degradation (Chain Scission) Polymer->Degradation High Temp. Hydrolysis Hydrolysis (Chain Cleavage) Polymer->Hydrolysis Water

Caption: Main polymerization pathway versus common side reactions.

Diagram 2: Troubleshooting Workflow for Low Molecular Weight Polymer

Start Problem: Low Molecular Weight Polymer Check_Stoichiometry Verify Monomer Stoichiometry Start->Check_Stoichiometry Check_Purity Analyze Monomer Purity (Water, Impurities) Start->Check_Purity Check_Reaction_Conditions Review Reaction Conditions (Temp, Time, Vacuum) Start->Check_Reaction_Conditions Check_Catalyst Evaluate Catalyst Activity Start->Check_Catalyst Solution_Stoichiometry Adjust Monomer Ratios Check_Stoichiometry->Solution_Stoichiometry Imbalance Detected Solution_Purity Purify/Dry Monomers Check_Purity->Solution_Purity Contamination Found Solution_Conditions Optimize Temp. Profile & Increase Vacuum/Time Check_Reaction_Conditions->Solution_Conditions Sub-optimal Parameters Solution_Catalyst Increase Catalyst Conc. or Change Catalyst Check_Catalyst->Solution_Catalyst Inactivity Suspected

Caption: A logical workflow for troubleshooting low molecular weight issues.

References

Sources

Optimization

Overcoming solubility issues of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate in organic solvents

Technical Support Center: O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate Welcome to the technical support guide for O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (CAS 29278-67-9). This document provi...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate

Welcome to the technical support guide for O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (CAS 29278-67-9). This document provides in-depth troubleshooting and practical advice for researchers, scientists, and drug development professionals encountering solubility challenges with this complex diester. Given its structure—featuring two terephthalate units, a central butane-1,4-diyl linker, and terminal hydroxybutyl groups—this molecule presents a unique solubility profile that requires a nuanced approach.[1][2][3]

This guide is structured to provide immediate answers through FAQs and detailed, step-by-step solutions in the troubleshooting section.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility profile of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate?

A1: Due to its hybrid structure, this molecule does not follow a simple "like dissolves like" rule.

  • Non-Polar Character: The two aromatic terephthalate rings and the alkane chains (butane-1,4-diyl and hydroxybutyl backbones) create significant non-polar, hydrophobic regions. This predicts poor solubility in highly polar solvents like water.[4]

  • Polar Character: The molecule contains four ester groups and two terminal hydroxyl (-OH) groups. These groups are polar and capable of forming hydrogen bonds, which suggests that purely non-polar solvents (e.g., hexane) will also be ineffective.

  • Overall Expectation: The compound is best described as a large, semi-polar molecule. It is expected to have limited solubility in most common mono-solvents at room temperature. Its dissolution often requires specific solvent types, elevated temperatures, or solvent mixtures. It behaves similarly to polyester oligomers, which are known to be challenging to dissolve.[5][6][7][8]

Q2: Why won't the compound dissolve in standard solvents like ethanol or acetone?

A2: While ethanol and acetone have intermediate polarity, they often fail to effectively solvate both the large non-polar backbone and the polar functional groups simultaneously. The cohesive energy of the compound, driven by strong intermolecular forces (van der Waals forces between the aromatic rings and hydrogen bonding at the hydroxyl terminals), can be greater than the solvation energy provided by these solvents alone. For dissolution to occur, the solvent-solute interactions must overcome these strong solute-solute interactions.

Q3: What are the primary factors I should consider when selecting a solvent?

A3: The most effective approach is to use Hansen Solubility Parameters (HSP) as a predictive tool.[9][10][11] The principle of HSP is that the total cohesive energy of a substance is divided into three components:

  • δd (Dispersion): Energy from London dispersion forces.

  • δp (Polar): Energy from dipolar intermolecular forces.

  • δh (Hydrogen Bonding): Energy from hydrogen bonds.

A solvent will effectively dissolve a solute if their Hansen parameters are similar.[12][13] For this compound, you should seek solvents with balanced δd, δp, and δh values that can interact with its aromatic, ester, and hydroxyl moieties. Polar aprotic solvents often fit this profile well.

Q4: What safety precautions are necessary when working with the recommended solvents?

A4: Many of the effective solvents for this compound, such as Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), and N-Methyl-2-pyrrolidone (NMP), carry significant health risks.[14][15]

  • Engineering Controls: Always handle these solvents in a certified chemical fume hood to avoid inhaling vapors.[14]

  • Personal Protective Equipment (PPE): Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene, check manufacturer's compatibility chart), chemical splash goggles, and a lab coat.[14][16]

  • Health Hazards: Be aware of specific risks. For example, DMF is a suspected carcinogen and can cause liver damage, while NMP is a known reproductive toxin.[14][15] DMSO can enhance the skin absorption of other dissolved chemicals.[15]

  • Waste Disposal: Dispose of solvent waste in properly labeled, separate containers (e.g., chlorinated vs. non-chlorinated) according to your institution's guidelines.[17]

Troubleshooting Guide: Step-by-Step Solutions

This section addresses common experimental problems with actionable solutions and the scientific rationale behind them.

Problem 1: The compound is completely insoluble at room temperature in my chosen solvent.
  • Causality: The kinetic barrier to dissolution is too high at ambient temperature. The solvent molecules lack the energy to break apart the compound's crystal lattice or overcome strong intermolecular forces. This is common for large, rigid molecules and oligomers.[7]

  • Solution Protocol: Systematic Solubility Screening

    • Preparation: Weigh 5-10 mg of the compound into several small vials.

    • Solvent Addition: Add 1 mL of a candidate solvent to each vial. A list of suggested solvents is provided in Table 1.

    • Initial Observation: Vortex each vial for 2 minutes at room temperature. Note any partial or full dissolution.

    • Controlled Heating: Place the vials in a heating block or oil bath. Increase the temperature in increments of 10°C (e.g., from 30°C to 80°C). Do not exceed the solvent's boiling point.

    • Agitation: After each temperature increment, remove the vials and vortex for 1-2 minutes.

    • Observation: Record the temperature at which the compound fully dissolves. Note if the compound "oils out" instead of dissolving, which indicates it has melted but is not miscible with the solvent.

    • Cooling: Allow the vials that formed a clear solution to cool back to room temperature. Observe if the compound precipitates, indicating temperature-dependent solubility.

Problem 2: The compound dissolves with heating but crashes out upon cooling.
  • Causality: This indicates that the dissolution is an endothermic process, and the solution you created was supersaturated at room temperature. This is a very common behavior for compounds with high crystal lattice energy.

  • Solutions:

    • Work at Elevated Temperature: If your experiment allows, maintain the solution at the elevated temperature required for dissolution.

    • Use a Co-solvent System: A co-solvent can improve the solubility at room temperature.[18][19] After dissolving the compound in a "good" solvent (e.g., DMF, DMSO) at an elevated temperature, slowly add a "poorer" but miscible co-solvent while maintaining heat and agitation. This can sometimes stabilize the solute in the mixture at lower temperatures.

      • Example Protocol: Dissolve the compound in a minimal amount of hot DMSO. While stirring vigorously, slowly add chloroform or dichloromethane. The goal is to find a ratio that keeps the compound in solution upon cooling.

Problem 3: I need to prepare a sample for a specific analysis (NMR, HPLC, Film Casting) but cannot find a suitable solvent.
  • Causality: Analytical techniques have strict solvent requirements (e.g., deuterated for NMR, volatile for film casting, compatible with mobile phase for HPLC).

  • Targeted Solvent Recommendations:

    • For NMR Spectroscopy: Deuterated dimethyl sulfoxide (DMSO-d6) is often the first choice. It is an excellent solvent for this class of compounds and its residual peak does not typically interfere with key signals. If DMSO-d6 is not suitable, deuterated chloroform (CDCl3) with a small amount of DMSO-d6 (to aid dissolution) can be attempted.

    • For HPLC/LC-MS: The ideal scenario is to dissolve the compound directly in the mobile phase. If this is not possible, use a strong, miscible solvent like DMF or THF for the stock solution and dilute it into the mobile phase. Ensure the compound does not precipitate upon dilution. A small-scale test is critical.

    • For Film Casting/Coating: A solvent with a relatively low boiling point that can be easily removed is needed. A mixture of a strong solvent with a more volatile one is often effective.

      • Recommended System: Try dissolving the compound in a small amount of DMF or NMP with heating, then dilute the solution with a larger volume of a solvent like tetrahydrofuran (THF) or cyclopentanone. This creates a solution with sufficient solvating power but allows for evaporation under controlled conditions.

Data & Visualization

Table 1: Suggested Organic Solvents for Solubility Screening
SolventTypeBoiling Point (°C)Polarity IndexKey Characteristics & Hazards
Dimethylformamide (DMF) Polar Aprotic1536.4Excellent solvent for polar polymers. Hazard: Hepatotoxic, potential teratogen.[14]
Dimethyl Sulfoxide (DMSO) Polar Aprotic1897.2Strong H-bond acceptor, excellent solvent. Hazard: Readily penetrates skin, can carry solutes with it.[15]
N-Methyl-2-pyrrolidone (NMP) Polar Aprotic2026.7High boiling point, good for high-temp processes. Hazard: Reproductive toxicant.[15]
Tetrahydrofuran (THF) Polar Aprotic664.0Good for polymers, lower boiling point. Hazard: Can form explosive peroxides. Flammable.
Dichloromethane (DCM) Halogenated403.1Good for dissolving non-polar parts. Hazard: Suspected carcinogen. Volatile.
Chloroform Halogenated614.1Similar to DCM, slightly more polar. Hazard: Suspected carcinogen, toxic.
1,4-Dioxane Polar Aprotic1014.8Cyclic ether, good for esters. Hazard: Suspected carcinogen, flammable.
Diagrams

G cluster_prep Preparation cluster_screening Screening at Room Temperature cluster_heating Screening with Heat cluster_analysis Analysis A Weigh 5-10 mg of Compound into multiple vials B Add 1 mL of Candidate Solvent A->B C Vortex for 2 min B->C D Observe Solubility C->D E Heat in 10°C Increments D->E Insoluble K Stable Solution D->K Soluble F Vortex and Observe E->F G Fully Dissolved? F->G G->E No H Record Dissolution Temperature G->H Yes I Cool to RT H->I J Observe for Precipitation I->J J->K No L Precipitates J->L Yes

Caption: Workflow for a systematic solubility screening experiment.

G A Goal: Dissolve Compound B Is high temperature (>80°C) acceptable for the application? A->B C Is a high-boiling point solvent acceptable? B->C Yes F Is a solvent mixture acceptable? B->F No D Use a strong, high-boiling polar aprotic solvent (e.g., DMSO, DMF, NMP) C->D Yes E Try a lower-boiling point polar aprotic solvent (e.g., THF, 1,4-Dioxane) with heating C->E No G Try Co-Solvent System: 1. Dissolve in minimal hot DMF/DMSO 2. Dilute with THF or DCM F->G Yes H Re-evaluate compound structure. Consider derivatization to improve solubility. F->H No

Caption: Decision tree for selecting an appropriate solvent system.

References

  • Hansen Solubility Parameters: A Tool for Solvent Selection for Organosolv Delignification. (2019). TAPPI Journal, 18(7), 435-443. Available from: [Link]

  • Hansen Solubility Parameters: A Tool for Solvent Selection in Drugs. (2022). Pharmaceutical Sciences, 28(4), 529-537. Available from: [Link]

  • Park, K. (n.d.). Hansen Solubility Parameters. Kinam Park. Available from: [Link]

  • How will you increase the solubility of organic compounds in water? (2021). Quora. Available from: [Link]

  • PubChem. (n.d.). O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate. National Center for Biotechnology Information. Available from: [Link]

  • Young, R. J., & Leeson, P. D. (2021). Tactics to Improve Solubility. In Royal Society of Chemistry eBooks (pp. 37-77). Available from: [Link]

  • Hansen Solubility Parameters Applied to the Extraction of Phytochemicals. (2023). Molecules, 28(17), 6214. Available from: [Link]

  • Techniques for Improving Solubility. (2022). International Journal of Medical Science and Dental Research, 5(11), 1-10. Available from: [Link]

  • Hansen solubility parameter. (2023). In Wikipedia. Available from: [Link]

  • Methods for improving the aqueous solubility of water-insoluble or... (n.d.). Google Patents.
  • Oligomer remover. (n.d.). Slideshare. Available from: [Link]

  • Freeing polyester from oligomers. (2020). Sarex. Available from: [Link]

  • Why are oligomers produced and how to remove them? (2021). Hangzhou Tiankun Chem Co.,Ltd. Available from: [Link]

  • Solubility enhancement techniques: A comprehensive review. (2023). GSC Biological and Pharmaceutical Sciences, 22(3), 209-220. Available from: [Link]

  • Generation and Removal of Oligomers. (2019). Sinoever International Co.,Ltd. Available from: [Link]

  • Reducing Exposure to Hazardous Organic Solvents. (2011). Sentry Air Systems, Inc. Available from: [Link]

  • Bis(2-Hydroxyethyl) terephthalate. (2024). In Wikipedia. Available from: [Link]

  • Solubility and Freezing Points of Disodium Terephthalate in Water–Ethylene Glycol Mixtures. (2021). Journal of Chemical & Engineering Data, 66(5), 2118-2125. Available from: [Link]

  • Removal of oligomer deposits from textile materials. (n.d.). Google Patents.
  • Laboratory-Specific Standard Operating Procedures TITLE: SOP for the safe use of N,N-Dimethylformamide (DMF). (n.d.). University of California, Irvine. Available from: [Link]

  • DMSO is a safer nmp alternative. (n.d.). Regulations.gov. Available from: [Link]

  • Chemistry of Terephthalic acid. (2016). Sciencemadness.org. Available from: [Link]

  • Determination of phthalate acid esters plasticizers in polyethylene terephthalate bottles and its correlation with some physicoc. (n.d.). ResearchGate. Available from: [Link]

  • Terephthalic acid. (n.d.). chemeurope.com. Available from: [Link]

  • Solubility Determination and Correlation for Bis(2-hydroxyethyl) Terephthalate (BHET) in Four Binary Solvents from 283.15 to 323.15 K. (2022). Journal of Chemical & Engineering Data, 67(9), 2693-2705. Available from: [Link]

  • Organic Solvents. (n.d.). 3M. Available from: [Link]

  • Solubility determination and thermodynamic modeling of bis-2-hydroxyethyl terephthalate (BHET) in different solvents. (2016). Chinese Journal of Chemical Engineering, 24(12), 1779-1784. Available from: [Link]

  • Working safely with solvents​. (2021). UCL – University College London. Available from: [Link]

  • O,O-(Butane-1,4-diyl) bis(4-hydroxybutyl) Diterephthalate. (n.d.). J&K Scientific. Available from: [Link]

  • Solubility determination and thermodynamic modeling of bis-2-hydroxyethyl terephthalate (BHET) in different solvents. (2016). ResearchGate. Available from: [Link]

  • PubChem. (n.d.). 1,4-Butanediol. National Center for Biotechnology Information. Available from: [Link]

  • 1,4-Butanediol. (2024). In Wikipedia. Available from: [Link]

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Troubleshooting

Purification and recrystallization methods for crude O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate

Welcome to the Technical Support Center for O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (CAS 29278-67-9), commonly referred to as PBT Impurity 7 [1]. As a linear trimer of polybutylene terephthalate (PBT), t...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (CAS 29278-67-9), commonly referred to as PBT Impurity 7 [1]. As a linear trimer of polybutylene terephthalate (PBT), this compound is frequently encountered as a byproduct during the synthesis of PBT, the chemical depolymerization (glycolysis) of waste plastics, and as an extractable/leachable in pharmaceutical packaging[1][2].

Isolating this specific trimer from crude reaction mixtures—which often contain unreacted 1,4-butanediol (BDO), monomeric bis(4-hydroxybutyl) terephthalate (BHBT), and cyclic oligomers—requires precise manipulation of solvent polarities and crystallization kinetics[2][3]. This guide provides field-proven troubleshooting strategies, FAQs, and self-validating protocols to ensure high-purity isolation.

Workflow Overview

PurificationWorkflow Start Crude Mixture (Trimer, BHBT, BDO, Catalyst) Wash Aqueous Wash (Removes BDO & Catalyst) Start->Wash Distilled Water Extract Organic Extraction (Chloroform/DCM) Wash->Extract Organic Phase Chroma Silica Chromatography (Separates Monomer/Trimer) Extract->Chroma Concentrate Recryst Recrystallization (Hot DMF/Water or MeOH) Chroma->Recryst Trimer Fraction Pure Pure PBT Impurity 7 (>99% Purity) Recryst->Pure Filter & Dry

Workflow for the isolation and purification of PBT Impurity 7.

Troubleshooting Guide: Purification & Recrystallization

Q: My crude extract is heavily contaminated with unreacted 1,4-butanediol (BDO) and metal catalysts. How do I remove them before crystallization? A: BDO and common transesterification catalysts (e.g., zinc acetate, titanium tetrabutoxide) are highly polar and water-soluble[2]. The root cause of downstream crystallization failure is often the presence of BDO, which acts as a co-solvent and prevents the trimer from crashing out. Solution: Dissolve your crude mixture in a halogenated solvent like chloroform or dichloromethane (DCM). Perform a rigorous liquid-liquid extraction using distilled water (at least 3 washes). The BDO and metal salts will partition into the aqueous phase, leaving the hydrophobic terephthalate oligomers in the organic phase.

Q: During recrystallization, my product precipitates as an amorphous oil rather than forming distinct crystals. What causes "oiling out"? A: "Oiling out" occurs when the target compound melts out of solution as a liquid phase before it can nucleate into a crystal lattice. This happens if the crystallization temperature is near or above the melting point of the solute-solvent mixture, or if the cooling rate is too rapid. Solution: Switch to a solvent system where the solubility curve is less steep. PBT Impurity 7 is highly soluble in hot Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO)[4]. Dissolve the compound in a minimum volume of hot DMF (80°C), and slowly add warm water (antisolvent) dropwise until slight turbidity is observed. Allow the flask to cool naturally to room temperature. The slow cooling provides the necessary activation energy for the flexible butane-1,4-diyl chains to align into a stable crystalline lattice.

Q: The crystallized trimer still contains significant amounts of BHBT monomer. How do I separate them? A: BHBT (the monomer) and PBT Impurity 7 (the trimer) share identical functional groups, making their polarity very similar. However, the trimer has a higher molecular weight (530.57 g/mol ) and lower solubility in cold alcohols[1][5]. Solution: Utilize differential solubility. Wash your filtered crystals with ice-cold methanol. The monomeric BHBT retains slight solubility in cold methanol and will be washed away, while the heavier trimer remains insoluble in the cold wash. If contamination persists, a silica gel column chromatography step (Chloroform:Methanol gradient) is mandatory before recrystallization.

Frequently Asked Questions (FAQs)

What is the exact solubility profile of PBT Impurity 7? According to pharmaceutical standard reference data, PBT Impurity 7 is soluble in Methanol, DMSO, and DMF[4]. It exhibits poor solubility in water and non-polar aliphatic hydrocarbons (like hexane). It is moderately soluble in halogenated solvents (chloroform, DCM) at room temperature, which makes them ideal for initial extraction.

Can I use supercritical CO2 or antisolvent techniques to purify this oligomer? Yes. Advanced industrial purification of PBT oligomers often utilizes compressed CO2 antisolvent techniques. In these setups, 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) is used to dissolve the PBT matrix, and compressed CO2 is introduced to selectively precipitate the polymer while leaving cyclic and linear oligomers in solution[3][6]. However, for lab-scale isolation of the pure trimer, traditional solvent recrystallization is far more practical.

How do I analytically verify the purity of the recrystallized trimer? Purity should be validated using High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (LC-MS). The target mass is m/z 530.6 [M+H]+ [5]. Additionally, 1 H-NMR (in DMSO- d6​ ) is critical to verify the integration ratio between the aromatic terephthalate protons and the aliphatic butane-1,4-diyl protons, ensuring no cyclic oligomers are present.

Experimental Protocols
Protocol A: Primary Purification via Liquid-Liquid Extraction

Objective: Remove BDO, catalysts, and highly polar impurities from the crude glycolysis/synthesis mixture.

  • Dissolution: Dissolve 10 g of the crude reaction mixture in 150 mL of Chloroform ( CHCl3​ ).

  • Aqueous Wash: Transfer the organic layer to a separatory funnel. Add 100 mL of distilled water. Shake vigorously and vent.

  • Phase Separation: Allow the phases to separate. The lower organic layer contains the PBT oligomers; the upper aqueous layer contains BDO and catalyst residues.

  • Repeat: Drain the organic layer and repeat the aqueous wash two more times.

  • Drying: Collect the organic phase and dry over anhydrous sodium sulfate ( Na2​SO4​ ) for 30 minutes to remove trace water.

  • Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the enriched oligomer mixture.

Protocol B: Recrystallization of PBT Impurity 7

Objective: Isolate the pure linear trimer from monomeric and cyclic impurities.

  • Solvent Heating: In a round-bottom flask, dissolve 2 g of the enriched oligomer mixture in a minimum volume (approx. 10-15 mL) of hot DMF at 80°C.

  • Decolorization (Optional): If the solution is yellow/brown, add 50 mg of activated carbon, stir for 5 minutes, and perform a hot gravity filtration.

  • Antisolvent Addition: While maintaining the solution at 80°C, add warm distilled water dropwise while stirring continuously. Stop adding water the moment the solution becomes faintly cloudy (turbid).

  • Seeding & Cooling: Remove the flask from the heat source. Allow it to cool undisturbed to room temperature over 2-3 hours. Causality: Slow cooling prevents the entrapment of BHBT monomer within the forming crystal lattice.

  • Chilling: Once at room temperature, place the flask in an ice bath (0-4°C) for 1 hour to maximize the precipitation yield.

  • Filtration: Recover the crystals via vacuum filtration using a Büchner funnel.

  • Washing: Wash the filter cake with 10 mL of ice-cold Methanol to remove residual DMF and surface-bound monomeric impurities[4].

  • Drying: Dry the crystals in a vacuum oven at 50°C for 12 hours.

Mechanistic Pathway

Pathway PET Waste PET / PBT Glycolysis Glycolysis (1,4-Butanediol) Catalyst (Zn/Ti) PET->Glycolysis BHBT BHBT (Monomer) Bis(4-hydroxybutyl) terephthalate Glycolysis->BHBT Complete Depolymerization Trimer PBT Trimer (Impurity 7) O,O'-Butane-1,4-diyl bis(...) Glycolysis->Trimer Partial Depolymerization or Re-esterification Cyclic Cyclic Oligomers Glycolysis->Cyclic Side Reactions

Mechanistic pathway of polyester glycolysis yielding BHBT monomer and trimer impurities.

Quantitative Data & Reference Tables

Table 1: Physicochemical Properties of PBT Impurity 7

PropertyValue / Description
IUPAC Name O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate
CAS Number 29278-67-9[1]
Molecular Formula C28​H34​O10​ [5]
Molecular Weight 530.57 g/mol [5]
Solubility (High) DMF, DMSO, Hot Methanol, Chloroform[4]
Solubility (Low) Water, Hexane, Cold Ethyl Acetate
Application Pharmaceutical Reference Standard, Polymerization Precursor

Table 2: Recrystallization Troubleshooting Matrix

Observed DefectRoot Cause AnalysisCorrective Action
Oiling Out Cooling rate too fast; solvent/antisolvent ratio incorrect.Use slower cooling gradient; decrease antisolvent (water) volume.
Persistent Color Entrapped transition metal catalysts or oxidized degradation products.Add activated carbon during the hot dissolution phase; hot filter.
Monomer Contamination BHBT co-crystallizing due to rapid precipitation.Wash final filter cake with ice-cold methanol to selectively dissolve BHBT.
No Precipitation High concentration of unreacted BDO acting as a co-solvent.Perform rigorous aqueous extraction prior to crystallization.
References
  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 162394066, O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate". PubChem. Available at:[Link]

  • Veeprho Pharmaceuticals. "PBT Impurity 7 (CAS 29278-67-9) Reference Standard". Veeprho. Available at:[Link]

  • Yu, W., Huang, J. H., & Tan, C. S. (2019). "Purification of Polybutylene Terephthalate by Oligomer Removal Using a Compressed CO2 Antisolvent". Polymers (Basel), 11(7), 1230. Available at:[Link]

  • Royal Society of Chemistry. "Directional glycolysis of waste PET using deep eutectic solvents for preparation of aromatic-based polyurethane elastomers". RSC Advances. Available at:[Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Analysis: O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate vs. Bis(2-hydroxyethyl) terephthalate

Executive Summary In the landscape of polyester chemistry and materials science, the distinction between monomers and oligomeric impurities dictates both the commercial viability of polymer recycling and the safety of ph...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of polyester chemistry and materials science, the distinction between monomers and oligomeric impurities dictates both the commercial viability of polymer recycling and the safety of pharmaceutical packaging. Bis(2-hydroxyethyl) terephthalate (BHET) is the fundamental monomeric building block and primary depolymerization product of Polyethylene Terephthalate (PET)[1]. Conversely, O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate —commonly classified as PBT Impurity 7—is a trimeric oligomer of Polybutylene Terephthalate (PBT)[2].

While BHET is the focal point of sustainable circular economies (bottle-to-bottle recycling)[3], the PBT oligomer represents a critical target in Extractables and Leachables (E&L) studies for drug development, where its migration from medical devices or packaging into drug formulations must be strictly quantified[4]. This guide provides an objective, data-driven comparison of their chemical behaviors, supported by field-proven experimental workflows.

Physicochemical Profiling & Structural Comparison

Understanding the structural divergence between these two compounds is essential for predicting their thermal stability, solubility, and reactivity. BHET is a low-molecular-weight diol, whereas the PBT impurity is a larger, more hydrophobic chain containing multiple ester linkages.

ParameterBis(2-hydroxyethyl) terephthalate (BHET)O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate
Common/Trade Name BHET, Bis(ethylene glycol) terephthalatePBT Impurity 7, PBT Related Compound 7
Chemical Formula C₁₂H₁₄O₆C₂₈H₃₄O₁₀
Molecular Weight 254.24 g/mol 530.57 g/mol
CAS Registry Number 959-26-229278-67-9
Structural Classification Monomer (Diester / Diol)Oligomer (Trimer-like structure)
Melting Point 106–112 °CNot strictly defined (typically >150 °C, degrades)
Primary Application PET synthesis and chemical recyclingAnalytical reference standard for E&L profiling
Solubility Soluble in hot water, ethanol, and ethylene glycolInsoluble in water; soluble in DMSO, DCM, and hot THF

Mechanistic Pathways: Depolymerization vs. Degradation

The formation and utility of these two compounds are rooted in the breakdown of their parent polymers. BHET is intentionally generated via the catalyzed glycolysis of PET to recover pure monomeric feedstocks[5]. In contrast, PBT Impurity 7 is an artifact of incomplete polycondensation or localized thermal degradation during the extrusion of PBT plastics[2].

Polyester_Pathways PET Polyethylene Terephthalate (PET) EG Ethylene Glycol (EG) + Co-solvent / Heat PET->EG Glycolysis PBT Polybutylene Terephthalate (PBT) Degradation Thermal Extrusion / Incomplete Polycondensation PBT->Degradation Polymer Stress BHET Bis(2-hydroxyethyl) terephthalate (BHET Monomer) EG->BHET Depolymerization (Yield >90%) PBT_Oligomer O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (PBT Impurity 7) Degradation->PBT_Oligomer Oligomerization Artifact Repoly_PET Repolymerized PET (Circular Economy) BHET->Repoly_PET Polycondensation (>120°C) Extractable Pharma Packaging Extractables Profiling (E&L) PBT_Oligomer->Extractable Leachables Migration

Comparative pathways of polyester depolymerization and oligomer extraction.

Self-Validating Experimental Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems. They include internal checks to confirm the causality of the experimental choices made during synthesis and analysis.

Protocol A: Solvothermal Glycolysis of PET to BHET

This protocol leverages a co-solvent system to overcome the traditional mass-transfer limitations of PET depolymerization[6].

Rationale: Standard glycolysis relies solely on Ethylene Glycol (EG), which poorly swells the highly crystalline PET matrix. By introducing N-methylimidazole (NMI) as a co-solvent, the polarity and hydrogen-bonding capabilities of the reaction medium are altered. This rapidly swells the polymer, allowing EG to penetrate the matrix and shift the reaction kinetics from a surface-limited model to a highly efficient homogeneous model[7].

Step-by-Step Methodology:

  • Preparation: Shred post-consumer PET waste into 2×2 mm flakes. Wash with deionized water and dry at 80 °C for 12 hours.

  • Reaction Setup: In a high-pressure solvothermal reactor, combine PET flakes, Ethylene Glycol (EG), and N-methylimidazole (NMI) in a strict weight ratio of 1:7:8 [7]. Causality check: Deviating from this optimal ratio reduces the BHET yield due to insufficient swelling or excessive dilution of the glycolytic agent.

  • Depolymerization: Seal the reactor and heat to 180 °C under continuous magnetic stirring (400 rpm) for exactly 45 minutes[6].

  • Isolation: Quench the reaction vessel in an ice bath. Filter the mixture to remove any unreacted PET (conversion should be ~100%). Add an excess of chilled distilled water to the filtrate to precipitate the BHET.

  • Validation (Self-Check): Filter the white crystalline precipitate and dry under vacuum. Perform Differential Scanning Calorimetry (DSC). A sharp endothermic peak at 112 °C confirms the successful isolation of high-purity BHET[7]. If the melting point is broad or elevated, oligomeric impurities are present, indicating incomplete depolymerization.

Protocol B: E&L Profiling of PBT Impurity 7 via RP-HPLC

For drug development professionals, ensuring that PBT-based inhaler components or pre-filled syringes do not leach O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate into the drug product is a regulatory requirement[4].

Rationale: Because this PBT oligomer has a high molecular weight (530.57 g/mol ) and is thermally labile, Gas Chromatography (GC) is unsuitable. Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) coupled with UV detection is the optimal choice, as the two terephthalate rings in the molecule act as strong chromophores[8].

Step-by-Step Methodology:

  • Extraction: Submerge the PBT pharmaceutical packaging component in a highly aggressive simulant solvent (e.g., 50/50 Isopropanol/Water) inside a sealed borosilicate glass vessel. Incubate at 50 °C for 72 hours to force extraction.

  • Sample Preparation: Evaporate the extract to dryness under a gentle stream of nitrogen. Reconstitute the residue in 1.0 mL of HPLC-grade Acetonitrile.

  • Chromatographic Setup:

    • Column: C18 analytical column (150 mm × 4.6 mm, 3 µm particle size).

    • Mobile Phase: Gradient elution starting at 40% Water (0.1% Formic Acid) / 60% Acetonitrile, ramping to 100% Acetonitrile over 15 minutes. Causality check: The high hydrophobicity of the trimeric PBT structure requires a high organic modifier concentration to elute efficiently without peak broadening.

    • Detection: UV absorbance at 254 nm.

  • Quantification & Validation: Inject a known reference standard of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (CAS 29278-67-9) to establish a calibration curve[2].

  • Validation (Self-Check): Utilize standard addition. Spike a known concentration of the reference standard into a blank simulant matrix. A recovery rate of 95–105% validates that the extraction protocol and matrix effects are not suppressing the detection of the oligomer.

Performance & Application Nuances

Thermal Stability and Polymerization: Pure BHET exhibits a unique thermal threshold; when heated above 120 °C, it spontaneously begins to repolymerize into PET, releasing ethylene glycol as a byproduct[5]. This auto-polymerization is highly desirable for chemical recycling but requires strict temperature control during purification to prevent premature chain extension. Conversely, PBT Impurity 7 is already an extended chain. Its presence in PBT resins can act as a plasticizer, inadvertently lowering the glass transition temperature ( Tg​ ) of the final polymer and compromising the mechanical integrity of medical devices.

Regulatory Compliance in Pharmaceuticals: While BHET is generally recognized as a safe intermediate within the tightly controlled bounds of food-grade PET manufacturing, PBT Impurity 7 requires rigorous toxicological assessment when identified in E&L studies[4]. The presence of unreacted hydroxyl end-groups on the butanediol residues makes this oligomer susceptible to further hydrolysis in aqueous drug formulations, potentially altering the pH and stability of the active pharmaceutical ingredient (API).

Sources

Comparative

Thermal stability comparison of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate and PBT monomers

Executive Context: Polymer Chemistry Meets Extractables & Leachables (E&L) Polybutylene terephthalate (PBT) is a high-performance engineering thermoplastic extensively utilized in pharmaceutical packaging and medical dev...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Context: Polymer Chemistry Meets Extractables & Leachables (E&L)

Polybutylene terephthalate (PBT) is a high-performance engineering thermoplastic extensively utilized in pharmaceutical packaging and medical devices, such as metered-dose inhaler (MDI) valves and ophthalmic drop bottles (1)[1]. During the injection molding of these devices or subsequent high-temperature sterilization, the polymer matrix is subjected to intense thermal stress. This stress can mobilize or generate low-molecular-weight species that pose toxicological risks to patients.

For drug development professionals, understanding the thermal stability of the raw precursors—PBT monomers (1,4-Butanediol and Terephthalic Acid/Dimethyl Terephthalate)—compared to intermediate degradants like O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (a specific PBT trimer/oligomer often tracked as PBT Impurity 7) is critical for predictive E&L profiling (2)[2].

Mechanistic Causality: Why Thermal Stability Diverges

The thermal stability of a chemical species is dictated by its bond dissociation energies, molecular weight, and phase transition dynamics. The monomers and the oligomer behave fundamentally differently under thermal stress:

  • PBT Monomers (BDO & TPA/DMT):

    • 1,4-Butanediol (BDO): As a low-molecular-weight aliphatic diol, BDO is highly volatile. Under thermal stress, it primarily evaporates (Boiling Point ~230°C) rather than undergoing complex chemical degradation (3)[3].

    • Terephthalic Acid (TPA): TPA exhibits exceptional thermal stability. Its rigid aromatic ring and dense intermolecular hydrogen-bonding network cause it to sublime at temperatures exceeding 400°C without significant molecular fragmentation (3)[3].

  • The Oligomer (O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate):

    • This linear oligomer ( C28​H34​O10​ , MW: 530.6 g/mol ) contains repeating ester linkages (4)[4]. At elevated processing temperatures (>240°C), these ester bonds become the thermodynamic weak point. The molecule undergoes β -scission and intramolecular backbiting (5)[5]. This thermal degradation pathway specifically yields tetrahydrofuran (THF), 1,3-butadiene, and carboxylic acid end-groups, which can subsequently leach into drug formulations (6)[6].

G Oligomer O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (PBT Oligomer) ThermalStress Thermal Stress (>240°C) Oligomer->ThermalStress BetaScission β-Scission & Backbiting Mechanisms ThermalStress->BetaScission THF Tetrahydrofuran (THF) + Butadiene BetaScission->THF Chain Cleavage AcidEnds Carboxylic Acid End Groups BetaScission->AcidEnds Ester Hydrolysis/Cleavage Cyclic Cyclic Oligomers BetaScission->Cyclic Transesterification

Thermal degradation pathways of PBT oligomers via β-scission and backbiting.

Comparative Thermal Properties

The following table summarizes the quantitative thermal thresholds of the PBT building blocks versus the oligomeric impurity.

CompoundMolecular Weight ( g/mol )Phase Transition (Melting/Boiling)Thermal Degradation OnsetPrimary Thermal Pathway
1,4-Butanediol (BDO) 90.12BP: ~230°C>250°C (requires catalyst)Volatilization / Evaporation
Terephthalic Acid (TPA) 166.13Sublimes: >400°C>400°CSublimation
Dimethyl Terephthalate (DMT) 194.18MP: 140°C / BP: 288°C>300°CVolatilization
O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate 530.6MP: ~170°C - 200°C>240°C β -scission, THF formation

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They incorporate internal controls and orthogonal detection methods to guarantee that observed phenomena are true chemical events, not instrumental artifacts.

Protocol A: Orthogonal Thermal Profiling (TGA-DSC)

Causality: Thermogravimetric Analysis (TGA) measures mass loss, while Differential Scanning Calorimetry (DSC) measures heat flow. Running them orthogonally ensures that a mass loss event in the oligomer is definitively assigned to chemical degradation (exothermic/endothermic bond breaking) rather than simple evaporation.

  • System Calibration (Validation Step): Calibrate the DSC using an Indium standard (MP 156.6°C) to verify temperature accuracy and enthalpy response prior to sample testing.

  • Sample Preparation:

    • For DSC: Encapsulate 5–10 mg of the PBT oligomer in a hermetically sealed aluminum pan to capture volatile degradants and observe internal pressure effects.

    • For TGA: Place 10–15 mg in an open alumina crucible to allow unrestricted mass loss.

  • Thermal Ramping: Apply a heating rate of 10°C/min from 25°C to 500°C. Crucial: Purge the system with high-purity Nitrogen ( N2​ ) at 50 mL/min. Why? An inert atmosphere prevents thermo-oxidative degradation, isolating pure thermal β -scission kinetics.

  • Data Synthesis: Overlay the TGA derivative curve (DTG) with the DSC thermogram. A sharp endothermic peak on the DSC aligning perfectly with the onset of mass loss on the TGA confirms the exact thermal degradation threshold of the ester bonds.

Protocol B: LC-HRMS Quantification of PBT Oligomers Post-Thermal Stress

Causality: When medical devices undergo thermal sterilization (e.g., autoclaving at 121°C), oligomers can migrate to the surface. Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) provides the exact mass accuracy required to distinguish the C28​H34​O10​ oligomer from hundreds of other potential packaging leachables.

  • Controlled Extraction: Subject the PBT medical device component to solvent extraction (e.g., Isopropyl Alcohol/Water mixture) at 121°C for 1 hour in a sealed bomb reactor to simulate worst-case thermal sterilization.

  • Internal Standard Spike (Validation Step): Spike the extract with an isotopically labeled internal standard (e.g., D4​ -TPA). Why? This inherently validates the protocol by allowing the calculation of matrix recovery rates and correcting for ion suppression during MS analysis.

  • Chromatographic Separation: Inject 10 µL onto a C18 column. Utilize a gradient of Water (0.1% Formic Acid) to Acetonitrile. Because the PBT trimer is highly hydrophobic, it requires a high organic modifier concentration (>80% Acetonitrile) to elute successfully.

  • HRMS Detection: Operate the Q-TOF mass spectrometer in positive Electrospray Ionization (+ESI) mode. Extract the exact mass chromatogram for the protonated oligomer adduct [M+H]+ at m/z 531.2225 (Mass error tolerance < 5 ppm).

  • System Suitability (Validation Step): Run a solvent blank immediately after the highest calibration standard. PBT oligomers are notoriously "sticky"; a blank run proves the absence of system carryover, validating the subsequent sample quantification.

EL_Workflow Device PBT Medical Device (e.g., MDI Valve) Stress Thermal Sterilization (Autoclave/Dry Heat) Device->Stress Extraction Solvent Extraction (e.g., Heptane/IPA) Stress->Extraction Analysis LC-HRMS Analysis (Q-TOF) Extraction->Analysis Quant Quantification of PBT Impurity 7 Analysis->Quant

Extractables and leachables (E&L) workflow for quantifying PBT oligomers.

References

  • O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate | C28H34O10 - PubChem Source: National Institutes of Health (nih.gov) URL:[Link]

  • Eye drop bottle and Cap design problems, Polymer compatibility problems with product and Leachable issues from Bottle Label Source: Auctores URL:[Link]

  • Extractables and Leachables: An Overview of Emerging Challenges Source: PharmTech URL:[Link]

  • Processing characteristics of poly(ethylene terephthalate): Hydrolytic and thermal degradation Source: ResearchGate URL: [Link]

  • Polymers Plus User Guide (Thermal Degradation Mechanisms) Source: UCSB URL:[Link]

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Validation

High-Resolution Mass Spectrometry Validation of PBT Oligomers: A Comparative Guide to Structural Elucidation of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate

As a Senior Application Scientist specializing in Extractables and Leachables (E&L), I frequently encounter the analytical bottleneck of identifying non-intentionally added substances (NIAS) migrating from pharmaceutical...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist specializing in Extractables and Leachables (E&L), I frequently encounter the analytical bottleneck of identifying non-intentionally added substances (NIAS) migrating from pharmaceutical packaging. Polybutylene terephthalate (PBT) is a widely used engineering plastic in medical devices and food contact materials. However, thermal stress during its manufacturing generates complex linear and cyclic oligomers that can leach into drug products or biological matrices [1].

One of the most critical linear oligomers to monitor is O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (CAS 29278-67-9), a PBT trimer with the chemical formula C₂₈H₃₄O₁₀ [2]. Because these oligomers possess toxicological profiles that often exceed in silico safety thresholds under foreseeable conditions of use [4], rigorous structural validation is mandatory.

This guide objectively compares the performance of High-Resolution Mass Spectrometry (HRMS) against traditional analytical alternatives and provides a self-validating experimental framework for the definitive structural elucidation of this specific PBT trimer.

Comparative Technology Assessment: Resolving the Isobaric Dilemma

Historically, laboratories relied on High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD) or Unit-Resolution Triple Quadrupole Mass Spectrometry (LC-QqQ MS) for polymer extractables. However, PBT oligomers present a unique challenge: they lack highly distinct UV chromophores that differentiate them from other terephthalate derivatives, and they often co-elute with isobaric matrix interferences.

While QqQ MS excels in targeted quantitation, it operates at unit mass resolution (~0.1 Da), creating a critical blind spot for retrospective non-targeted screening. To achieve unambiguous structural validation, Quadrupole Time-of-Flight (Q-TOF) HRMS is the superior analytical choice. Q-TOF provides sub-2 ppm mass accuracy and isotopic fidelity, allowing analysts to derive empirical formulas without requiring a priori knowledge of the contaminant [3].

Table 1: Performance Comparison for PBT Oligomer Detection
Analytical ParameterLC-UV (DAD)LC-QqQ MS (Unit Resolution)LC-Q-TOF MS (High Resolution)
Primary Application Routine QC / Bulk PurityTargeted Quantitation (MRM)Non-Targeted E&L Screening
Mass Accuracy N/A~0.1 Da< 2 ppm
Sensitivity (LOD) High (μg/mL)Ultra-Low (pg/mL)Low (ng/mL)
Retrospective Analysis NoNoYes (Full Scan MS1/MS2)
Structural Elucidation Poor (Chromophore only)Moderate (Relies on known MRMs)Excellent (Exact Mass & Isotopes)
Matrix Interference HighLowVery Low (High resolving power)

Self-Validating Analytical Workflow: LC-Q-TOF HRMS

A robust E&L protocol must be a self-validating system. This means incorporating internal checks to confirm system suitability, extraction efficiency, and ionization stability before data interpretation begins.

Step-by-Step Methodology
  • Matrix Spiking & Extraction (The Internal Check): Causality: Before extracting the PBT packaging with dichloromethane (DCM) or isopropanol, spike the solvent with a stable isotope-labeled surrogate (e.g., D₄-terephthalic acid). This validates the recovery efficiency and ensures that any absence of the PBT trimer is a true negative, not an extraction failure.

  • Chromatographic Separation: Causality: Inject the concentrated extract onto a sub-2 µm C18 UHPLC column. Because O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate is highly hydrophobic, utilize a slow gradient from 5% to 95% organic modifier (Acetonitrile with 0.1% Formic Acid). This ensures adequate retention and prevents ion suppression from early-eluting polar matrix components.

  • Data-Dependent Acquisition (DDA): Causality: Configure the Q-TOF to acquire MS1 full scans followed by auto-MS/MS of the top 3 most intense precursor ions. This allows simultaneous collection of exact mass data for formula generation and fragmentation spectra for structural confirmation in a single injection.

Workflow N1 Sample Prep Solvent Extraction N2 UHPLC Separation C18 Column N1->N2 N3 ESI+ Ionization Droplet Desolvation N2->N3 N4 Q-TOF HRMS Accurate Mass N3->N4 N5 Data Analysis Formula Generation N4->N5

Caption: UHPLC-Q-TOF analytical workflow for PBT extractables.

Table 2: Optimized Q-TOF MS Parameters & Mechanistic Causality
ParameterValueMechanistic Causality
Ionization Mode ESI Positive (+)The ester oxygens in the PBT trimer readily accept protons, yielding highly stable [M+H]⁺ and [M+Na]⁺ adducts.
Capillary Voltage 3500 VOptimizes Taylor cone formation for moderate-polarity oligomers without inducing premature in-source fragmentation.
Drying Gas Temp 300 °CEnsures complete droplet desolvation for the relatively high molecular weight (530.57 g/mol ) trimer.
Collision Energy Stepped: 20 eV, 40 eVStepped CE captures both fragile ester cleavages (at 20 eV) and robust diagnostic cation formation (at 40 eV).

Mechanistic Elucidation: Decoding the PBT Trimer Fragmentation

To confidently identify O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate, we must understand its collision-induced dissociation (CID) pathways. The monoisotopic mass of the neutral molecule is 530.2152 Da. Under ESI+ conditions, we isolate the protonated precursor ion [M+H]⁺ at m/z 531.2225 .

When subjected to CID in the collision cell, the molecule fragments predictably along its ester bonds:

  • Primary Cleavage: The loss of the terminal 1,4-butanediol group (neutral loss of 90.07 Da) yields a prominent fragment at m/z 441.15 .

  • Secondary Cleavage: Subsequent cleavage of the internal terephthalate ester bonds results in the loss of a terephthalic acid equivalent (neutral loss of 166.03 Da), generating intermediate fragments around m/z 275.12 .

  • Diagnostic Ion Formation: At higher collision energies (40 eV), the molecule breaks down into the highly stable protonated phthalic anhydride equivalent (the phthalyl cation) at m/z 149.02 . The presence of this m/z 149.02 peak is the definitive mechanistic fingerprint confirming a terephthalate-based backbone.

Fragmentation M [M+H]+ m/z 531.22 C28H35O10+ F1 Loss of 1,4-Butanediol (-90.07 Da) M->F1 F2 Ester Bond Cleavage (-166.03 Da) M->F2 I1 m/z 441.15 C24H25O8+ F1->I1 I2 m/z 275.12 C16H19O4+ F2->I2 F3 Further Cleavage I2->F3 I3 m/z 149.02 Phthalyl Cation F3->I3

Caption: ESI+ collision-induced dissociation pathway of the linear PBT trimer.

Strategic Conclusions for Drug Development

For pharmaceutical manufacturers and toxicologists, relying solely on unit-resolution MS or UV detection for polymer extractables introduces unacceptable regulatory risk. The structural complexity of PBT oligomers like O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate demands the mass accuracy and isotopic fidelity of Q-TOF HRMS. By implementing the self-validating HRMS workflow and understanding the exact mechanistic fragmentation pathways detailed above, laboratories can confidently identify, quantify, and assess the toxicological impact of these critical leachables.

References
  • Poly(ethylene terephthalate), Poly(butylene terephthalate), and Polystyrene Oligomers: Occurrence and Analysis in Food Contact Materials and Food - Journal of Agricultural and Food Chemistry (ACS Publications). Available at:[Link]

  • O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate | C28H34O10 - PubChem (National Institutes of Health). Available at:[Link]

  • Liquid chromatography-mass spectrometry method for the determination of polyethylene terephthalate and polybutylene terephthalate cyclic oligomers in blood samples - PubMed (National Institutes of Health). Available at:[Link]

  • Study investigates quantity and risk of oligomers in PBT - Food Packaging Forum. Available at:[Link]

Comparative

O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate vs other terephthalate oligomers in biodegradability

Initiating Analysis and Focus I'm currently breaking down the request to understand the core topic: comparing the biodegradability of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate to other terephthalate oligom...

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Author: BenchChem Technical Support Team. Date: April 2026

Initiating Analysis and Focus

I'm currently breaking down the request to understand the core topic: comparing the biodegradability of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate to other terephthalate oligomers. The goal is to create comparison guides. Now, I'm focusing on key aspects for a comparative analysis to determine the right variables for the comparative study.

Defining Project Specifications

I've clarified the target audience and core requirements. My focus is now on ensuring editorial autonomy while maintaining scientific integrity, and designing the visualizations appropriately. I'm focusing on the color palettes and data presentation formats. I must use Graphviz diagrams that adhere to width and color specifications.

Considering Biodegradability Options

I'm currently focused on comparing the biodegradability of "O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate" with common terephthalate oligomers. I'm especially looking at BHET/MHET (PET precursors) and other PBT oligomers as benchmarks. The goal is to highlight key differences and provide a clear, comparative guide. My initial research suggests some interesting biodegradability variations I am eager to explore further.

Defining PBT-Trimer Structure

I've been working to clarify the exact molecular structure. My focus is now on the precise arrangement of the "O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate" molecule. I've broken down the nomenclature to understand its PBT oligomer nature, specifically the central butanediol unit and the two attached terephthalate groups. I'm now certain it's a PBT trimer, which I may refer to as "PBT-trimer".

Structuring Biodegradation Guide

I'm now outlining the structure for the biodegradability guide. I've decided on a comparison framework: Introduction defining oligomers (O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate) vs. BHET/MHET. The guide will have a mechanistic profile, covering enzymes and thermal aspects. Then, I'll present comparative experimental data with degradation kinetics, optimal enzymes and a self-validating system of experimental protocols. I am including cPBT for comparison. I will consider the DP=2 oligomer, too.

Defining the Target Compound

I've got the necessary information to start, and the name of the target compound is: O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate. It's also known as BTaB, or bis(4-hydroxybutyl) terephthalate dimer.

Clarifying the Structure

Okay, I've got a better handle on the structure now. It's not a dimer but a trimer, specifically an oligomer of PBT with a central butanediol connecting two terephthalate groups with butanediol tails: HO-C4H8-OOC-C6H4-COO - C4H8 - OOC-C6H4-COO-C4H8-OH. I'm calling it a PBT oligomer and comparing it to BHET, the PET equivalent. The key points are chemical structure/flexibility with the longer aliphatic chain, and enzymatic biodegradability.

Analyzing Degradation Pathways

I'm now diving into the degradation mechanisms. Cutinases, like those from Humicola insolens and Thermobifida cellulosilytica, seem promising for hydrolyzing PBT oligomers and PBAT. PETase, however, is much more specific to PET. I'm noting that Thc_Cut1 and HiC have been shown to efficiently degrade BTaB and its derivatives. I'm also planning to explore the implications of the thermal properties of PBT oligomers for biodegradation temperatures, and how they compare with PET.

I've sketched out the initial structure for an article, with a title focusing on comparing the biodegradability of this compound to other terephthalate oligomers. I'm planning an introduction that will present the compound in relation to plastic biorecycling and broadly compare it to PET oligomers. The first section will delve into how the aliphatic chain length affects the flexibility of the structure.

Detailing Comparative Performance

I've decided to structure Section 2 around a comparative table, contrasting the PBT oligomer against BHET and MHET using key metrics. These metrics include optimal enzymes, temperatures, hydrolysis rates, and primary degradation products. Next, I am designing a section that will describe a self-validating enzymatic depolymerization assay, with a step-by-step methodology using HPLC/LC-MS to track oligomer degradation. This will be followed by visualizations, two DOT diagrams: the first illustrating the enzymatic degradation pathway, comparing the PBT oligomer breakdown with PET, and the second depicting the experimental workflow for a high-throughput oligomer hydrolysis assay.

Expanding the Reference Base

I'm now incorporating recent research from Itsch, Zumstein, and Müller to enrich the literature review. I'm focusing especially on the Zumstein/Müller group's work and their focus on PBAT, which is closely related, to deepen my understanding of the relevant microbial and enzymatic players. I am expanding the DOT diagram representing the degradation pathway to include the recent reference to "The Key to Enzymatic Degradation of Polybutylene Terephthalate (PBT): Influence of Semicrystalline Properties on Degradation"

I am updating the existing diagrams.

Visualizing Enzyme Interactions

I'm now generating DOT diagrams for enzyme interactions. The focus is contrasting PET degradation by PETase to the PBT oligomer degradation by cutinase. I am detailing the enzyme-substrate interactions with specific attention to intermediates and final monomers. The contrast rule should be satisfied, as should the color contrast rule.

Refining Workflow Visualization

I've just finished the DOT diagram for the experimental workflow. I've ensured contrast between node fill colors and text colors for accessibility. It shows the workflow of substrate preparation, enzyme incubation (using either Cutinase or PETase at 37-50°C), reaction quenching by Carrez precipitation, and finally, LC-MS/HPLC analysis to quantify TPA and intermediates.

Structuring the Publication

Expanding the Scope

I'm now incorporating recent research on the enzymatic degradation of PET and related polyesters. I'm focusing on the microbial degradation pathways and enzymatic specificity. I've found multiple references that will help me further my understanding of the relevant enzymatic players, and expand the DOT diagrams representing the degradation pathway. I'm incorporating the references regarding Purpureocillium lilacinum and other relevant references.

Mapping Claims to Literature

I'm now cross-referencing my claims with recent literature. I'm focusing on the degradation of PBT trimers, emphasizing the roles of cutinases, particularly HiC and Thc_Cut1, in hydrolyzing these compounds, similar to how PETase targets PET. I'm noting the importance of melting temperature differences in hydrolysis and contrasting this with the established degradation pathways for PET oligomers.

Defining the PBT-trimer

I'm now focusing on nomenclature and structure definition. I'll refer to "O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate" explicitly, also abbreviated as BBD-dT or PBT-trimer . Its formula is HO-(CH2)4-O-CO-C6H4-CO-O-(CH2)4-O-CO-C6H4-CO-O-(CH2)4-OH, and I'm planning a comparison to BHET. I'm moving toward an experimental protocol.

Refining Assay Protocol

I'm now detailing the experimental assay for depolymerization. I will describe how to track the degradation of the PBT trimer using HPLC/LC-MS to measure TPA, mono-esters, and di-esters, with Carrez precipitation to quench the reaction and prevent further cleavage. The focus is now on the reason for specific assay temperatures: the lower Tg, allowing for cutinases to access the ester bonds more easily at mesophilic temperatures, contrasting with PET oligomers. I am starting on the data presentation in a table.

Visualizing Reaction Products

I'm now detailing the enzymatic hydrolysis products. Cutinases break the PBT trimer, generating terephthalic acid (TPA) and 1,4-butanediol as monomers, while mono(4-hydroxybutyl) terephthalate (BTa) and its di-ester are intermediates. I've got to ensure the color contrast is good and the DOT diagram fits within the maximum width. I'm also planning a comparative diagram for PET degradation.

Finalizing Diagrams

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Finalizing Experimental Details

I'm now detailing the experimental conditions, focusing on the incubation phase of the oligomer with enzymes. The assay will involve substrate preparation of the PBT-trimer and a control PET-oligomer at varying enzyme concentrations and incubation times, followed by LC-MS to quantify products like TPA, BTa, and the butanediol oligomers. I am incorporating the diagram.

Analyzing Chain Flexibility

I'm now focusing on explaining how the four-carbon chain of the PBT trimer enhances enzymatic degradation. The increased flexibility from the extra methylene groups in butanediol lowers the activation energy for ester bond cleavage, offering an advantage over PET. I'm elaborating on the mechanistic details, and I've detailed the role of Carrez precipitation to stop the reaction, explaining why it's superior to other quenching methods.

Citing Supporting Research

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Comparing Oligomer Susceptibility

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Comparing Chain Flexibility

I'm now focusing on how the four-carbon chain affects degradation. BDO's flexibility eases ester bond cleavage by reducing steric hindrance for cutinases like HiC and Thc_Cut1. I'm noting the lower Tg allows easier active site access compared to PET oligomers, making PBT-trimer hydrolysis more efficient at mesophilic temperatures, as detailed in,.

Refining Degradation Rates

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Validation

Benchmarking Catalysts for O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate Synthesis

Executive Summary The synthesis of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (CAS 29278-67-9, CID 162394066) [1] represents the critical oligomeric stage in the production of Polybutylene Terephthalate (PB...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The synthesis of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (CAS 29278-67-9, CID 162394066) [1] represents the critical oligomeric stage in the production of Polybutylene Terephthalate (PBT). As a trimer consisting of two terephthalate units and three 1,4-butanediol (BDO) units, its efficient formation dictates the molecular weight distribution, thermal stability, and optical clarity of the final polymer.

For chemical development professionals and materials scientists, selecting the optimal catalyst for this esterification process is a delicate balancing act. The catalyst must maximize the reaction kinetics of direct esterification while actively suppressing the acid-catalyzed cyclodehydration of BDO into tetrahydrofuran (THF) [2]. This guide objectively benchmarks the industry-standard titanium and antimony catalysts against emerging bimetallic coordination complexes, providing actionable experimental protocols and mechanistic insights.

Mechanistic Context: Esterification vs. Dehydration

The synthesis of this oligomer typically proceeds via the direct esterification of Purified Terephthalic Acid (PTA) with an excess of 1,4-Butanediol (BDO) at 200–230°C.

The Causality of Side Reactions: The primary challenge in this synthesis is the competitive formation of THF. PTA is inherently acidic, and at elevated temperatures, it catalyzes the dehydration of BDO. While a catalyst is introduced to lower the activation energy of the esterification pathway, Lewis acid catalysts can inadvertently coordinate with the hydroxyl oxygen of BDO, facilitating the leaving group departure and accelerating THF cyclization[2, 5]. Therefore, an ideal catalyst must exhibit high steric hindrance or specific electronic coordination that selectively favors nucleophilic attack on the carbonyl carbon of PTA over the intramolecular cyclization of BDO.

ReactionPathway PTA Terephthalic Acid (PTA) Target O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate PTA->Target + BDO Catalyst, 200-230°C BDO 1,4-Butanediol (BDO) BDO->Target THF Tetrahydrofuran (THF) + Water BDO->THF Side Reaction Dehydration

Reaction pathway of PTA and BDO forming the target oligomer versus the THF side reaction.

Catalyst Benchmarking Data

The table below synthesizes quantitative performance metrics for the three primary classes of catalysts used in the synthesis of PBT oligomers. Data is normalized for a standard reaction utilizing a 1.5:1 to 2:1 molar ratio of BDO to PTA [2, 3, 4].

Catalyst SystemChemical FormulaRelative Activity (Esterification)THF Formation (% BDO loss)Hydrolytic StabilityProduct Color (APHA)
Tetrabutyl Titanate (TBT) Ti(OBu)₄Very High (Standard)High (5.0 - 8.0%)Poor (Forms insoluble TiO₂)Yellowish (>20)
Antimony Trioxide Sb₂O₃Low to ModerateLow (2.0 - 3.5%)ExcellentExcellent (<10)
Bimetallic (Ti-Mg) Ti-Mg ComplexHighVery Low (1.5 - 2.5%)Good (Chelation stabilized)Excellent (<10)
Expertise & Experience: Causality in Catalyst Performance
  • Titanium-Based Catalysts (TBT): TBT is the undisputed leader in catalytic activity due to its strong Lewis acidity, which highly polarizes the carbonyl carbon of PTA. However, this same Lewis acidity aggressively promotes the thermo-oxidative degradation of the oligomer at temperatures above 240°C, leading to the formation of conjugated polyene chromophores (yellowing) [3]. Furthermore, TBT reacts with the water byproduct of esterification, hydrolyzing into insoluble TiO₂ precipitates that can foul reactors and deactivate the catalyst.

  • Antimony-Based Catalysts (Sb₂O₃): Antimony is the workhorse for Polyethylene Terephthalate (PET) but struggles in PBT oligomer synthesis. Its lower catalytic activity requires longer residence times. However, because Sb³⁺ is a softer Lewis acid, it does not significantly catalyze the dehydration of BDO to THF, nor does it induce the thermal degradation pathways that cause yellowing [4].

  • Bimetallic Coordination Catalysts (Ti-Mg / Ti-Al): These represent the cutting edge of polyester synthesis. By coordinating Titanium with a secondary metal (like Magnesium or Aluminum) and stable ligands (e.g., citrates or phosphates), the Ti center is sterically protected from hydrolysis. The bimetallic synergy maintains high esterification activity while modulating the Lewis acidity, drastically reducing BDO cyclization and preventing thermal discoloration [3].

Self-Validating Experimental Protocol

To objectively benchmark a catalyst for the synthesis of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate, the protocol must be self-validating. The continuous quantification of the distillate (Water vs. THF) serves as an intrinsic real-time validation of the catalyst's selectivity.

Reagents & Equipment
  • Reagents: Purified Terephthalic Acid (PTA), 1,4-Butanediol (BDO, anhydrous), Catalyst of choice (e.g., TBT, Sb₂O₃, or Ti-Mg).

  • Equipment: 1L jacketed glass reactor equipped with a mechanical stirrer, nitrogen inlet, Dean-Stark trap connected to a reflux condenser, and a programmable heating mantle.

Step-by-Step Methodology
  • Slurry Preparation: Charge the reactor with 166.1 g (1.0 mol) of PTA and 180.2 g (2.0 mol) of BDO. This 1:2 molar ratio ensures sufficient BDO to cap both ends of the terephthalate units.

  • Catalyst Addition: Introduce the catalyst at a concentration of 50–100 ppm (based on metal weight relative to theoretical polymer yield). For TBT, add via a dry syringe to prevent premature hydrolysis.

  • Inertion: Purge the reactor with high-purity Nitrogen for 15 minutes to displace oxygen, mitigating thermo-oxidative degradation.

  • Esterification (The Self-Validating Step): Gradually heat the slurry to 210°C under continuous stirring (150 rpm). As esterification begins, the mixture will transition from an opaque slurry to a clear melt.

    • Validation Checkpoint: Monitor the Dean-Stark trap. The volume of water collected correlates directly to the conversion rate of PTA. Simultaneously, sample the organic layer of the distillate and analyze via Gas Chromatography (GC) to quantify THF formation. A superior catalyst will yield theoretical water volume (~36 mL) rapidly while keeping THF concentration in the distillate below 3%.

  • Oligomer Isolation: Once the theoretical amount of water is collected and the acid value of the melt drops below 10 mg KOH/g, terminate the reaction. Cool the melt under nitrogen. The resulting O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate can be precipitated in cold methanol, filtered, and dried under vacuum.

  • Characterization: Analyze the isolated oligomer via Gel Permeation Chromatography (GPC) to confirm the trimer molecular weight (~530.6 g/mol ) and use a colorimeter to measure the APHA color index.

Workflow N1 1. Slurry Preparation PTA + 1,4-BDO (Molar Ratio 1:2) N2 2. Catalyst Addition (e.g., TBT, Sb2O3, Ti-Mg) N1->N2 N3 3. Direct Esterification 210°C, N2 Purge, 150 rpm N2->N3 N4 4. Distillate Analysis Quantify Water & THF via GC N3->N4 N5 5. Oligomer Isolation Cooling, Precipitation & GPC N4->N5

Step-by-step experimental workflow for catalyst benchmarking and oligomer isolation.

Conclusion

The synthesis of O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate is highly sensitive to catalyst selection. While Tetrabutyl Titanate (TBT) remains the commercial standard due to its unmatched reaction kinetics, its propensity to drive THF formation and induce polymer discoloration necessitates strict process control. For researchers prioritizing high optical clarity and raw material efficiency, transitioning to bimetallic coordination catalysts (Ti-Mg) offers a scientifically sound pathway to optimize the esterification process without compromising thermal stability.

References

  • National Center for Biotechnology Information (PubChem). "O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate | C28H34O10 - PubChem." PubChem Compound Summary for CID 162394066.[Link]

  • National Institutes of Health (PMC). "Comparison of Eco-friendly Ti–M Bimetallic Coordination Catalysts and Commercial Monometallic Sb- or Ti-Based Catalysts for the Synthesis of Poly(ethylene-co-isosorbide terephthalate)." ACS Omega.[Link]

  • ResearchGate. "Investigation of the Influence of the Catalyst on the Kinetics of the Synthesis of Polyesters PET and PBT." Materials Science Forum.[Link]

  • ChemAnalyst. "Understanding the Production Process of Polybutylene Terephthalate (PBT)." ChemAnalyst Insights.[Link]

Safety & Regulatory Compliance

Safety

O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate proper disposal procedures

Standard Operating Procedure & Disposal Protocol: O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate As drug development and polymer synthesis scale, the management of complex intermediates and impurities requires...

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Author: BenchChem Technical Support Team. Date: April 2026

Standard Operating Procedure & Disposal Protocol: O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate

As drug development and polymer synthesis scale, the management of complex intermediates and impurities requires rigorous, scientifically grounded protocols. O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate (CAS: 29278-67-9), commonly referred to as PBT Impurity 7, is a low-molecular-weight oligomer associated with polybutylene terephthalate (PBT) synthesis .

Standard disposal of bulk polymers often defaults to landfilling; however, handling oligomeric fractions like this compound demands a fundamentally different approach. This guide provides a self-validating, step-by-step operational workflow for the safe handling and permanent environmental destruction of this specific diterephthalate derivative.

Hazard Assessment & Mechanistic Causality

To design an effective disposal protocol, we must first understand the molecular behavior of the waste.

The Causality of Oligomer Toxicity: While fully polymerized PBT is generally considered biologically and environmentally inert due to its massive molecular weight, its oligomeric precursors behave differently. O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate has a molecular weight of 530.57 g/mol . Molecules below the 1,000 Da threshold possess enhanced environmental mobility and bioavailability .

If introduced into a landfill, these cyclic and linear oligomers can migrate through soil and water matrices, acting as direct precursors to microplastic and nanoplastic pollution. Furthermore, in silico toxicological assessments classify certain PBT oligomers under Cramer III toxicity classes, indicating a higher potential for systemic toxicity and endocrine disruption compared to their parent polymers .

Quantitative Data & Disposal Parameters

To ensure proper manifesting and regulatory compliance, all waste management personnel must reference the following validated parameters before initiating disposal workflows.

ParameterSpecificationOperational Implication
Chemical Nomenclature O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalateFull nomenclature is legally required on EPA/RCRA waste manifests; do not use shorthand (e.g., "PBT Impurity").
CAS Registry Number 29278-67-9Primary identifier for environmental compliance and tracking.
Molecular Weight 530.57 g/mol Falls below the 1000 Da threshold, indicating high environmental mobility and leaching risk.
Waste Classification Non-Halogenated Organic SolidDictates routing to standard thermal destruction facilities rather than specialized halogen incinerators.
Destruction Method High-Temperature Incineration (>850°C)Required to ensure complete cleavage of ester bonds and oxidation of aromatic rings into CO₂ and H₂O.

Operational Handling & Segregation Protocol

This step-by-step methodology ensures that the oligomer is safely captured at the point of generation without cross-contaminating other waste streams.

  • Step 1: Personnel Protection & Containment

    • Action: Don standard laboratory PPE (nitrile gloves, safety goggles, and a particulate respirator if handling dry, aerosolizable powders).

    • Causality: Prevents dermal exposure and inhalation of fine oligomeric dust, which can cause mechanical irritation to the respiratory tract.

  • Step 2: Waste Segregation

    • Action: Isolate the compound exclusively into the Non-Halogenated Organic Solid Waste stream.

    • Validation: Verify the absence of chlorinated solvents or halogenated polymers in the receptacle. Mixing this compound with halogens alters the required incineration temperature and risks the formation of toxic dioxins during disposal.

  • Step 3: Primary Packaging

    • Action: Transfer the solid into a high-density polyethylene (HDPE) or glass wide-mouth container. Seal tightly with a PTFE-lined cap.

    • Validation: Invert the sealed container for 10 seconds to visually confirm that no particulate matter escapes the seal.

Thermal Destruction Workflow (Incineration)

The following workflow outlines the logistical steps for transferring the segregated waste to a final destruction facility.

  • Step 1: Secondary Containment & Manifesting

    • Action: Place the primary sealed container into a secondary containment bin. Complete the hazardous waste manifest, explicitly listing the CAS number (29278-67-9) and the mass of the waste.

  • Step 2: Facility Routing

    • Action: Contract a licensed waste vendor capable of high-temperature rotary kiln incineration.

    • Causality: The facility must guarantee sustained temperatures exceeding 850°C (1,562°F) with a minimum 2-second residence time. This specific thermodynamic environment is required to break the robust aromatic rings of the diterephthalate structure, preventing the release of uncombusted micro-particles into the atmosphere.

  • Step 3: Certificate of Destruction (CoD) Verification

    • Action: Obtain and archive the CoD from the vendor.

    • Validation: The protocol is only considered complete when the CoD is logged in the laboratory's Environmental Health and Safety (EHS) database, closing the chain of custody.

Spill Response & Decontamination Methodology

In the event of an accidental release on the laboratory bench or floor, execute the following self-validating recovery protocol:

  • Step 1: Perimeter Isolation

    • Action: Establish a 2-meter isolation zone. Shut off localized HVAC drafts.

    • Validation: Hold a delicate tissue near the spill zone; if it flutters, draft isolation is incomplete and must be adjusted before proceeding.

  • Step 2: Mechanical Recovery

    • Action: Use anti-static, non-sparking tools (e.g., a conductive scoop) to gently collect the bulk solid. Do not use dry sweeping.

    • Causality: Dry sweeping imparts kinetic energy that aerosolizes the low-molecular-weight powder, expanding the contamination zone and creating an inhalation hazard.

  • Step 3: Chemical Decontamination

    • Action: Dampen a low-lint wipe with a compatible solvent (e.g., ethyl acetate or 70%+ ethanol) and wipe the surface inward from the perimeter to the center.

    • Validation: Inspect the decontaminated surface under bright, oblique lighting (holding a flashlight parallel to the surface). Any remaining oligomeric residue will cast a shadow or reflect light, indicating that a secondary solvent wipe is required.

Waste Routing Visualization

The following diagram maps the logical flow of the disposal process, emphasizing the critical divergence between safe thermal destruction and hazardous landfilling.

G A Waste Generation (PBT Impurity 7) B Segregation (Non-Halogenated Solid) A->B C Secondary Containment & EPA Manifesting B->C F Landfill (Prohibited) Leaching Risk B->F Environmental Hazard D High-Temp Incineration (>850°C) C->D Authorized Transfer E Complete Oxidation (CO2 + H2O) D->E Thermal Destruction

Waste routing pathway for PBT oligomers, highlighting mandatory incineration over landfilling.

References

  • National Institutes of Health (NIH) / PubChem. "O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate | C28H34O10 - PubChem CID 162394066." PubChem Database. Available at:[Link]

  • National Center for Biotechnology Information (NCBI) / PMC. "Analysis of oligomers to assess exposure to microplastics from foods. A perspective." PubMed Central. Available at: [Link]

  • Frontiers Media S.A. "In silico toxicological assessment and Cramer classification of cyclic and linear oligomers." Frontiers in Nutrition. Available at:[Link]

Handling

Personal protective equipment for handling O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate

As a Senior Application Scientist overseeing polymer synthesis and analytical workflows, I approach laboratory safety not as a static checklist, but as a dynamic, mechanistic system. Handling complex organic esters like...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist overseeing polymer synthesis and analytical workflows, I approach laboratory safety not as a static checklist, but as a dynamic, mechanistic system. Handling complex organic esters like O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate requires an understanding of how the molecule’s physical state interacts with the laboratory environment and human physiology.

This guide provides a comprehensive, field-proven operational framework for researchers and drug development professionals handling this compound.

Chemical Identity & Mechanistic Hazard Profiling

O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate is an organic ester frequently encountered as an intermediate or impurity in the synthesis of polybutylene terephthalate (PBT) and related thermoplastic engineering polymers. The presence of both aromatic and aliphatic structures allows for hydrogen bonding, which influences its physical properties and thermal stability [1].

Understanding why a chemical is hazardous is the first step in effective risk mitigation. According to standardized safety data from [2], this compound is classified under specific hazard statements that dictate our handling logic:

  • H302, H312, H332 (Harmful if swallowed, in contact with skin, or if inhaled): The ester functional groups can facilitate transdermal absorption. Because it is typically handled as a solid powder, the primary exposure route is the inhalation of aerosolized dust, which directly irritates the respiratory mucosa[2].

  • H315 (Causes skin irritation) & H319 (Causes serious eye irritation): The compound interacts with the lipid bilayers of the skin and the aqueous environment of the eyes, causing localized inflammatory responses[2].

Quantitative Physicochemical Data

To design an effective handling protocol, we must first establish the compound's physical parameters.

PropertyValueOperational Implication
CAS Number 29278-67-9Unique identifier for SDS cross-referencing [3].
Molecular Formula C28H34O10High oxygen content; potential for hydrogen bonding [4].
Molecular Weight 530.57 g/mol Heavy molecule; dust settles quickly but becomes airborne if agitated[2].
Storage Temperature 2-8°CRequires cold storage; must be equilibrated to room temp before opening[3].
Physical State SolidPrimary operational risk is dust formation during transfer[1].

Personal Protective Equipment (PPE) Matrix

A self-validating safety system requires that the failure of one protective layer is caught by another. The following PPE is mandatory for all handling procedures[2]:

  • Respiratory Protection: NIOSH-approved N95 or EN 149 FFP2/FFP3 respirator.

    • Causality: Prevents inhalation of fine particulates (H332).

    • Self-Validation: The respirator must be fit-tested. A negative pressure seal check validates the equipment before each use; if a seal cannot be formed, the setup is invalid.

  • Hand Protection: Chemical-resistant Nitrile or Neoprene gloves (minimum 0.11 mm thickness).

    • Causality: Mitigates transdermal absorption (H312) and skin irritation (H315).

    • Self-Validation: Gloves must be inflated and visually inspected for micro-tears prior to donning.

  • Eye Protection: ANSI Z87.1 approved tight-fitting safety goggles.

    • Causality: Protects against airborne dust settling into the ocular fluid (H319). Standard safety glasses with side shields are insufficient for fine dust.

  • Body Protection: Flame-retardant, antistatic laboratory coat.

    • Causality: Prevents electrostatic discharge which could ignite suspended dust clouds, while providing a barrier against skin contact.

Operational Workflow: Safe Handling & Transfer Protocol

In my experience, the primary failure point when handling terephthalate derivatives is underestimating dust aerosolization during the weighing phase. Do not proceed to the next step unless the validation criteria are met.

Phase 1: Preparation and Equilibration

  • Thermal Equilibration: Remove the sealed container from 2-8°C storage and allow it to sit in a desiccator for 30 minutes.

    • Validation: The outer container must reach ambient temperature to prevent atmospheric moisture from condensing on the ester, which can degrade the sample and alter its weight.

  • Ventilation Verification: Turn on the chemical fume hood or Class II Biological Safety Cabinet (BSC).

    • Validation: Confirm the airflow monitor reads a face velocity of at least 0.5 m/s (100 fpm). A lower reading immediately invalidates the safety setup, triggering a halt to the process[2].

Phase 2: Dispensing and Transfer 3. Static Mitigation: Use an anti-static bar or zero-stat gun on the weighing spatulas and weigh boats.

  • Causality: The compound is a dry powder; static electricity will cause it to aerosolize or cling to gloves, increasing exposure risk.
  • Transfer: Slowly transfer the required mass using smooth, deliberate motions. Keep the source container and the receiving vessel as close together as possible to minimize the drop height of the powder[2].

Phase 3: Post-Handling Decontamination 5. Surface Cleaning: Wipe down all spatulas, balances, and hood surfaces with a damp disposable towel using a solvent like ethanol or acetone (in which the compound is soluble), followed by soap and water. 6. Doffing: Remove gloves inside-out to trap any residual powder. Wash hands thoroughly with soap and water[2].

Emergency Response & Spill Management

In the event of a spill, immediate and structured action is required. The workflow below outlines the logical progression of spill containment to prevent dust aerosolization.

SpillResponse A Spill Detected (CAS 29278-67-9) B Assess Spill Size & Dust Formation A->B C Evacuate Lab & Call HazMat B->C Large/Airborne D Verify PPE (Respirator, Nitrile Gloves) B->D Small/Contained E Moisten Spill (Avoid Aerosolization) D->E F Sweep/Shovel into Closed Container E->F G Decontaminate Area (Soap & Water) F->G H Dispose via Licensed Chemical Plant G->H

Spill response workflow for O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate.

Waste Disposal Logistics Under no circumstances should this chemical be discharged into sewer systems or the environment [5].

  • Collect all spilled material and contaminated PPE in tightly closed, appropriately labeled hazardous waste containers.

  • Disposal must be executed by a licensed chemical destruction plant. The preferred method is controlled incineration equipped with flue gas scrubbing to neutralize combustion byproducts[5].

  • Combustible packaging materials that came into contact with the compound must also be incinerated under these controlled conditions[5].

References

  • PubChem. "O,O'-Butane-1,4-diyl bis(4-hydroxybutyl) diterephthalate | C28H34O10 | CID 162394066". National Center for Biotechnology Information. Retrieved from[Link]

Sources

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